Dimethyl N,N-Diisopropylphosphoramidite-d6

Core Science & Biosynthesis

Dimethyl N,N-Diisopropylphosphoramidite-d6 synthesis and purification

An In-depth Technical Guide to the Synthesis and Purification of Dimethyl N,N-Diisopropylphosphoramidite-d6

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of Dimethyl N,N-Diisopropylphosphoramidite-d6. This deuterated phosphitylating agent is a critical reagent in the synthesis of isotopically labeled oligonucleotides, which are invaluable tools in structural biology, particularly for Nuclear Magnetic Resonance (NMR) spectroscopy studies.[1][2] The incorporation of deuterium at specific positions simplifies complex NMR spectra and allows for the detailed study of nucleic acid structure and dynamics.[2] This document is intended for researchers, scientists, and professionals in drug development who require a deep, practical understanding of the chemistry involved in preparing this specialized compound.

Introduction: The Significance of Deuterated Phosphoramidites

In the field of nucleic acid chemistry, phosphoramidites are the cornerstone building blocks for the automated solid-phase synthesis of DNA and RNA.[3][4] The strategic replacement of protons with deuterium (²H or D) in these molecules offers a powerful method for isotopic labeling. Dimethyl N,N-Diisopropylphosphoramidite-d6, where the six methyl protons on the isopropyl groups are replaced with deuterium, is an isotope-labeled reagent used for the efficient phosphorylation of alcohols.[5]

The primary motivation for synthesizing deuterated oligonucleotides is to overcome challenges in structural analysis. Key applications include:

• Simplification of NMR Spectra: The replacement of ¹H with ²H eliminates corresponding signals from ¹H NMR spectra, reducing spectral overlap and simplifying the analysis of large biomolecules.[2]

• Studying Molecular Dynamics: Solid-state ²H NMR spectroscopy is a valuable technique for investigating the motion of specific sites within nucleic acids, providing insights into protein-DNA interactions and other dynamic processes.[2]

This guide provides an in-depth look at the chemical principles and practical methodologies for producing high-purity Dimethyl N,N-Diisopropylphosphoramidite-d6.

Synthetic Strategy and Mechanistic Rationale

The synthesis of Dimethyl N,N-Diisopropylphosphoramidite-d6 is a two-step process starting from phosphorus trichloride (PCl₃). The core strategy involves the sequential displacement of chloride ions with methoxy groups and finally with a deuterated diisopropylamino group.

Key Starting Materials

Successful synthesis hinges on the quality and handling of the starting materials. Anhydrous conditions are critical as the intermediates and the final product are highly moisture-sensitive.[6]

Reagent	Formula	MW ( g/mol )	Key Properties
Phosphorus Trichloride	PCl₃	137.33	Colorless liquid, highly reactive with water
Anhydrous Methanol	CH₃OH	32.04	Must be rigorously dried
N,N-Diisopropylamine-d6	( (CD₃)₂CH )₂NH	107.23	Deuterated source, moisture sensitive
N,N-Diisopropylethylamine (DIPEA)	( (CH₃)₂CH )₂NC₂H₅	129.24	Non-nucleophilic base, proton scavenger[7]
Anhydrous Dichloromethane	CH₂Cl₂	84.93	Inert reaction solvent

Reaction Mechanism

Step 1: Formation of Dimethyl Chlorophosphite

The first step is the reaction of phosphorus trichloride with two equivalents of anhydrous methanol. This reaction must be performed at low temperature (e.g., 0 °C) to control its exothermicity and prevent over-reaction to trimethyl phosphite. A non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is used to neutralize the two equivalents of hydrogen chloride (HCl) gas produced, driving the reaction to completion.

PCl₃ + 2 CH₃OH + 2 DIPEA → (CH₃O)₂PCl + 2 DIPEA·HCl

Causality: The use of a sterically hindered, non-nucleophilic base is crucial.[7] DIPEA acts solely as a proton scavenger, forming a salt (DIPEA·HCl) that precipitates from the reaction mixture. This prevents the HCl from catalyzing unwanted side reactions or protonating the desired product.

Step 2: Amination with Deuterated Diisopropylamine

The crude dimethyl chlorophosphite is then reacted in situ with one equivalent of N,N-Diisopropylamine-d6. The nucleophilic nitrogen of the deuterated amine attacks the electrophilic phosphorus atom, displacing the remaining chloride. Again, an equivalent of DIPEA is required to sequester the HCl generated.

(CH₃O)₂PCl + ( (CD₃)₂CH )₂NH + DIPEA → (CH₃O)₂PN(CH(CD₃)₂)₂ + DIPEA·HCl

Causality: The diisopropylamino group is sterically bulky. This bulkiness provides an ideal balance between stability, allowing for the preparation and purification of the phosphoramidite, and reactivity, as the P-N bond can be readily activated by a weak acid like tetrazole during oligonucleotide synthesis.[3]

Experimental Protocol

All procedures must be performed under a dry, inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.

Synthesis Workflow Diagram

Caption: Overall workflow for the synthesis and purification.

Step-by-Step Procedure

• Reaction Setup: Equip a three-necked, flame-dried round-bottom flask with a magnetic stirrer, a nitrogen inlet, a thermometer, and a pressure-equalizing dropping funnel.

• Initial Charge: Charge the flask with anhydrous dichloromethane (DCM) and N,N-Diisopropylethylamine (3.0 equivalents). Cool the mixture to 0 °C in an ice bath.

• Methanol Addition: In the dropping funnel, prepare a solution of anhydrous methanol (2.0 equivalents) in anhydrous DCM. Add this solution dropwise to the stirred reaction mixture, ensuring the internal temperature does not exceed 5 °C. Stir for 20 minutes after the addition is complete.

• Phosphorus Addition: In the dropping funnel, prepare a solution of phosphorus trichloride (1.0 equivalent) in anhydrous DCM. Add this solution dropwise, maintaining the temperature at 0 °C. A white precipitate of DIPEA·HCl will form. Allow the mixture to stir for 1 hour at 0 °C.

• Deuterated Amine Addition: Prepare a solution of N,N-Diisopropylamine-d6 (1.0 equivalent) in anhydrous DCM and add it dropwise to the reaction mixture at 0 °C.

• Reaction Completion: After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours. The reaction progress can be monitored by ³¹P NMR.

Purification and Quality Control

Purification is critical to remove unreacted starting materials and byproducts that could interfere with subsequent applications.

Workup and Purification

• Filtration: Filter the reaction mixture under an inert atmosphere to remove the precipitated DIPEA·HCl salt. Wash the filter cake with anhydrous DCM.

• Solvent Removal: Combine the filtrate and washes and remove the solvent under reduced pressure (rotary evaporation).

• Vacuum Distillation: The resulting crude oil is purified by fractional vacuum distillation. This is the most effective method for removing non-volatile impurities and any excess DIPEA. The product is a clear, colorless oily liquid.[8]

Purity Assessment and Characterization

The identity and purity of the final product must be rigorously confirmed.

Caption: Structure of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Analysis Technique	Expected Result	Rationale
³¹P NMR	A singlet at δ ≈ 145-155 ppm.[9]	This region is characteristic of P(III) phosphoramidites. The absence of signals around 0-20 ppm indicates the absence of hydrolyzed P(V) impurities. Purity is typically ≥97% by ³¹P NMR integration.[8][10]
¹H NMR	Singlet for O-CH₃ protons. Absence or significant reduction of signals for isopropyl C-CH₃ protons.	Confirms the presence of the dimethyl ester groups and successful incorporation of the deuterated diisopropylamino moiety.
¹³C NMR	Signals corresponding to all carbon atoms in the structure.	Confirms the carbon backbone of the molecule.
Mass Spectrometry	M+H⁺ calculated for C₈H₁₅D₆NO₂P: 199.18	Confirms the correct mass and isotopic labeling of the compound.[5]

Storage and Handling

Dimethyl N,N-Diisopropylphosphoramidite-d6 is moisture-sensitive and should be handled under an inert atmosphere. For long-term storage, it should be kept in a sealed container under nitrogen or argon at 0-8 °C.[8]

Conclusion

The synthesis of Dimethyl N,N-Diisopropylphosphoramidite-d6 is a well-established but technically demanding procedure that requires careful control of reaction conditions and rigorous exclusion of moisture. The resulting high-purity deuterated reagent is an enabling tool for advanced research in structural biology and drug discovery, facilitating detailed NMR studies of nucleic acid structure and function. The methodologies and rationales presented in this guide provide a solid foundation for the successful production and application of this important isotopic labeling compound.

References

• US20150119565A1 - Synthesis of deuterated ribo nucleosides, n-protected phosphoramidites, and oligonucleotides - Google Patents. (n.d.).
• Dimethyl-N,N-diisopropylphosphoramidite - Chem-Impex. (n.d.).
• New Product - Deuterated 2'-Deoxyguanosine Phosphoramidite. (2007). Glen Report, 20(1), 7.
• How to synthesize N,N-Diisopropylethylamine - ChemicalBook. (2024).
• CAS NO. 122194-07-4 | Dimethyl-N,N-diisopropylphosphoramidite. (n.d.).
• Supporting Information for "The product distribution of the reaction of PCl3 for the synthesis of chlorophosphoramidites". (n.d.). The Royal Society of Chemistry.
• Dimethyl n,n-diisopropylphosphoramidite, 97%+ (31P NMR), C8H20NO2P, 10 grams. (n.d.).
• Synthesis method of N, N-diisopropylethylamine - Eureka | Patsnap. (n.d.).
• Danheiser, R. L., et al. (1996). SYNTHESIS OF β-LACTONES AND ALKENES VIA THIOL ESTERS: (E)-2,3-DIMETHYL-3-DODECENE. Organic Syntheses, 73, 61.
• Dimethyl N,N-Diisopropylphosphoramidite-d6 | Clearsynth. (n.d.).
• N,N-Diisopropylethylamine: Application, synthesis and toxicity - ChemicalBook. (2023).
• Beaucage, S. L. (2017). Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries. Molecules, 22(11), 1874.
• Solid-phase oligonucleotide synthesis - ATDBio. (n.d.).
• Supporting Information for "RNA-cleaving deoxyribozymes differentiate methylated cytidine isomers in RNA". (2021). Angewandte Chemie International Edition. Wiley-VCH.
• Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek. (2023).
• CN106478423B - Method for synthesizing N,N-diisopropylethylamine - Google Patents. (n.d.).
• On-demand synthesis of phosphoramidites. (2021). Nature Communications, 12(1), 1-9.
• Dimethyl N,N-Diisopropylphosphoramidite | CymitQuimica. (n.d.).

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An In-Depth Technical Guide to Dimethyl N,N-Diisopropylphosphoramidite-d6: Structure, Properties, and Applications

This guide provides a comprehensive technical overview of Dimethyl N,N-Diisopropylphosphoramidite-d6, a deuterated phosphitylating agent of significant interest to researchers and professionals in the fields of drug development, oligonucleotide synthesis, and analytical chemistry. We will delve into its chemical structure, physicochemical properties, and key applications, offering field-proven insights and detailed methodologies.

Introduction: The Significance of Deuteration in a Key Synthetic Reagent

Dimethyl N,N-Diisopropylphosphoramidite is a cornerstone reagent in phosphoramidite chemistry, primarily for the synthesis of oligonucleotides. The introduction of deuterium at the two methyl groups, resulting in Dimethyl N,N-Diisopropylphosphoramidite-d6, offers unique advantages. The six deuterium atoms provide a distinct isotopic signature, making it an invaluable tool for applications requiring precise quantification and mechanistic elucidation. This guide will explore the profound impact of this isotopic labeling on its utility in advanced research and development.

Chemical Structure and Physicochemical Properties

The foundational characteristics of Dimethyl N,N-Diisopropylphosphoramidite-d6 are summarized below, providing a crucial reference for its handling, storage, and application.

Chemical Structure:

• IUPAC Name: N-[bis(trideuteriomethoxy)phosphanyl]-N-propan-2-ylpropan-2-amine[1]

• Synonyms: Dimethyl-phosphoramidous Acid Diisopropyl Ester-d6, Dimethyl-phosphoramidous Acid Bis(1-methylethyl) Ester-d6[1]

• Molecular Formula: C₈H₁₄D₆NO₂P[1]

• Molecular Weight: 199.26 g/mol [1]

Physicochemical Properties:

Property	Value	Source
Appearance	Clear, colorless oily liquid	[2]
Purity	≥ 97% (by ³¹P NMR for the non-deuterated analog)	[2]
Density	0.840 g/mL at 20 °C (for the non-deuterated analog)	[2]
Storage Conditions	0 - 8 °C under a dry, inert atmosphere (e.g., Nitrogen)	[2]
Stability	Moisture sensitive

Synthesis and Quality Control

The synthesis of Dimethyl N,N-Diisopropylphosphoramidite-d6 typically involves the reaction of phosphorus trichloride with deuterated methanol (Methanol-d4 or Methanol-d3) followed by reaction with diisopropylamine. The precise control of stoichiometry and reaction conditions is critical to ensure high purity and yield.

A Generalized Synthetic Workflow:

Caption: A simplified workflow for the synthesis of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Quality Control - The Role of NMR Spectroscopy:

Nuclear Magnetic Resonance (NMR) spectroscopy is the primary analytical technique for the characterization and purity assessment of phosphoramidites.

• ³¹P NMR: This is the most informative technique for assessing the purity of phosphoramidites. The phosphorus(III) center in the desired product gives a characteristic signal in the range of 140-155 ppm.[3] The presence of impurities, such as oxidized phosphate species (P(V)), will appear as distinct signals in other regions of the spectrum.

• ¹H NMR: While the deuteration of the methyl groups simplifies the proton spectrum, the signals corresponding to the diisopropyl groups provide valuable structural confirmation.

• ¹³C NMR: This technique is used for the complete structural elucidation of the molecule, confirming the carbon framework.

Core Applications in Scientific Research

The unique properties of Dimethyl N,N-Diisopropylphosphoramidite-d6 lend it to two primary areas of application: solid-phase oligonucleotide synthesis and as an internal standard for quantitative analysis.

Solid-Phase Oligonucleotide Synthesis

The phosphoramidite method is the gold standard for the chemical synthesis of DNA and RNA oligonucleotides due to its high efficiency and amenability to automation. While the deuterated version is not typically used for routine synthesis, it can be employed in specialized research to introduce isotopically labeled phosphodiester linkages for mechanistic studies or structural analysis of nucleic acids.

The Four-Step Synthesis Cycle:

The synthesis of oligonucleotides is a cyclical process involving four key steps for the addition of each nucleotide monomer.

Caption: The four-step cycle of phosphoramidite-based oligonucleotide synthesis.

Detailed Experimental Protocol for a Single Coupling Cycle:

• Deblocking (Detritylation): The 5'-dimethoxytrityl (DMT) protecting group of the solid-support-bound nucleoside is removed using a mild acid, such as trichloroacetic acid (TCA) in dichloromethane (DCM), to expose the free 5'-hydroxyl group.

• Coupling: The phosphoramidite monomer (e.g., Dimethyl N,N-Diisopropylphosphoramidite-d6) is activated by a weak acid, such as 5-(ethylthio)-1H-tetrazole (ETT), and reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain to form an unstable phosphite triester linkage.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping reagent, typically a mixture of acetic anhydride and N-methylimidazole. This prevents the formation of deletion mutations in the final oligonucleotide sequence.

• Oxidation: The unstable phosphite triester is oxidized to a stable phosphate triester using an oxidizing agent, such as iodine in a mixture of tetrahydrofuran, pyridine, and water.

This four-step cycle is repeated for each subsequent nucleotide addition until the desired oligonucleotide sequence is assembled.

Deuterated Internal Standard for Quantitative Analysis

The primary and most impactful application of Dimethyl N,N-Diisopropylphosphoramidite-d6 is as an internal standard in quantitative mass spectrometry (MS) and quantitative nuclear magnetic resonance (qNMR) spectroscopy.

The Rationale for Using a Deuterated Internal Standard:

An ideal internal standard co-elutes with the analyte during chromatography and has similar ionization efficiency in mass spectrometry.[4] Deuterated standards are chemically almost identical to their non-deuterated counterparts, ensuring they behave similarly during sample preparation, chromatography, and ionization, thus effectively compensating for variations in these processes.[4]

Application in Mass Spectrometry:

In liquid chromatography-mass spectrometry (LC-MS), Dimethyl N,N-Diisopropylphosphoramidite-d6 can be used to quantify its non-deuterated analog or other similar phosphoramidite reagents. The mass difference of six daltons allows for clear differentiation between the analyte and the internal standard in the mass spectrometer.

Protocol for Quantitative Analysis using a Deuterated Internal Standard in LC-MS:

• Preparation of Standard Solutions: Prepare a stock solution of the deuterated internal standard with a precisely known concentration.

• Sample Spiking: Add a known amount of the internal standard stock solution to all calibration standards, quality control samples, and unknown samples at the earliest stage of sample preparation.

• Sample Preparation: Perform the necessary extraction, derivatization, or dilution of the samples.

• LC-MS Analysis: Analyze the samples using an appropriate LC-MS method.

• Data Analysis: Calculate the ratio of the peak area of the analyte to the peak area of the internal standard. Construct a calibration curve by plotting this ratio against the concentration of the calibration standards. Determine the concentration of the unknown samples from the calibration curve.

Application in Quantitative NMR (qNMR):

qNMR is a powerful technique for determining the purity and concentration of substances.[5] It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[5]

Protocol for Purity Determination using qNMR with an Internal Standard:

• Sample Preparation: Accurately weigh a known amount of the sample and the deuterated internal standard into an NMR tube.

• Dissolution: Dissolve the mixture in a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆).

• NMR Data Acquisition: Acquire a ¹H or ³¹P NMR spectrum with appropriate parameters for quantitative analysis (e.g., long relaxation delay).

• Data Processing: Integrate the signals of the analyte and the internal standard.

• Purity Calculation: The purity of the sample can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * Purity_IS

  Where:

  • I = Integral of the signal

  • N = Number of nuclei giving rise to the signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Conclusion

Dimethyl N,N-Diisopropylphosphoramidite-d6 is a highly specialized chemical tool with significant utility in modern chemical and biological research. Its primary strength lies in its application as a deuterated internal standard for accurate and precise quantification in mass spectrometry and qNMR. While it can be used in oligonucleotide synthesis for specific labeling studies, its role as an analytical standard is paramount. The insights and protocols provided in this guide are intended to empower researchers, scientists, and drug development professionals to effectively utilize this valuable reagent in their pursuit of scientific advancement.

References

• van den Broek, I., et al. (2012). Internal standards in the quantitative determination of protein biopharmaceuticals using liquid chromatography coupled to mass spectrometry. Journal of Chromatography B, 893-894, 1-13. [Link]

• Magritek. (2023). Phosphoramidite compound identification and impurity control by Benchtop NMR. [Link]

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• 4. Internal standards in the quantitative determination of protein biopharmaceuticals using liquid chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

The Strategic Utility of Deuterium-Labeled Phosphoramidites: A Technical Guide to Dimethyl N,N-Diisopropylphosphoramidite-d6

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern molecular biology and therapeutic development, the precise synthesis of oligonucleotides is paramount. The phosphoramidite method stands as the gold standard for this process, enabling the creation of custom DNA and RNA sequences with high fidelity.[1][2] This guide delves into a specialized reagent within this field: Dimethyl N,N-Diisopropylphosphoramidite-d6. While a specific CAS number for this deuterated isotopologue is not publicly registered, its non-deuterated counterpart, Dimethyl N,N-Diisopropylphosphoramidite, is identified by CAS Number 122194-07-4 .[3][4][5] This document will serve as a comprehensive technical resource, exploring the synthesis, applications, and unique advantages conferred by the deuterium labeling of this essential phosphoramidite reagent.

Foundational Chemistry and the Significance of Deuteration

Dimethyl N,N-Diisopropylphosphoramidite is a key building block in the synthesis of oligonucleotides, acting as a versatile phosphorylating agent.[3][4][5] Its structure allows for the efficient formation of phosphodiester and phosphorothioate linkages, which are the backbone of nucleic acids.[3] The introduction of deuterium (d6) into the N,N-diisopropyl groups offers strategic advantages in specific research and development contexts.

Deuterium labeling of oligonucleotides has been shown to enhance their stability.[6] Furthermore, the use of deuterated synthons is valuable for conformational studies of DNA and RNA via Nuclear Magnetic Resonance (NMR) spectroscopy.[6] The heavier isotope can also be leveraged in kinetic studies to probe reaction mechanisms. While not intended for therapeutic use itself, Dimethyl N,N-Diisopropylphosphoramidite-d6 is a critical reagent for synthesizing deuterated oligonucleotides that may have therapeutic potential, such as in the development of more stable siRNAs or aptamers.[6]

Key Technical Data

Property	Value	Source
Chemical Name	Dimethyl N,N-Diisopropylphosphoramidite-d6	Clearsynth
CAS Number	Not available (Parent Compound: 122194-07-4)	Clearsynth, Chem-Impex
Molecular Formula	C₈H₁₄D₆NO₂P	Clearsynth
Molecular Weight	199.26 g/mol	Clearsynth
Primary Application	Isotope-labeled reagent for efficient phosphorylation of alcohols	Clearsynth

The Role in Oligonucleotide Synthesis: A Step-by-Step Workflow

The phosphoramidite method for oligonucleotide synthesis is a cyclical process that involves four key steps: deblocking, coupling, capping, and oxidation.[2] Dimethyl N,N-Diisopropylphosphoramidite-d6 is introduced during the coupling step to phosphorylate the 5'-hydroxyl group of the growing oligonucleotide chain.

Experimental Protocol: Phosphorylation using Dimethyl N,N-Diisopropylphosphoramidite-d6

This protocol outlines the general steps for the phosphorylation of an alcohol, a reaction analogous to the coupling step in oligonucleotide synthesis.

Materials:

• Dimethyl N,N-Diisopropylphosphoramidite-d6

• Substrate alcohol (e.g., a protected nucleoside on a solid support)

• Activator (e.g., tetrazole)

• Anhydrous acetonitrile

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation: Ensure all glassware is oven-dried and the reaction is set up under an inert atmosphere to prevent moisture contamination, as the phosphoramidite is moisture-sensitive.[4]

• Dissolution: Dissolve the substrate alcohol in anhydrous acetonitrile.

• Activation: In a separate vessel, dissolve Dimethyl N,N-Diisopropylphosphoramidite-d6 and the activator in anhydrous acetonitrile.

• Coupling: Add the activated phosphoramidite solution to the substrate solution and stir at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Oxidation: Upon completion of the coupling reaction, the resulting phosphite triester is oxidized to the more stable phosphate triester using an oxidizing agent, typically an iodine solution.

• Work-up and Purification: The reaction mixture is then worked up to remove excess reagents and byproducts. Purification is typically achieved through column chromatography.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Caption: The phosphoramidite cycle for oligonucleotide synthesis, highlighting the coupling step where Dimethyl N,N-Diisopropylphosphoramidite-d6 is utilized.

Mechanistic Insights and Causality

The choice of the diisopropylamino group in the phosphoramidite is critical for its reactivity. This bulky group provides steric hindrance that prevents unwanted side reactions, yet it is a good leaving group in the presence of an activator like tetrazole.[7] The activator protonates the nitrogen of the diisopropylamino group, making it susceptible to nucleophilic attack by the 5'-hydroxyl of the growing oligonucleotide chain.

The deuteration of the diisopropyl groups does not significantly alter the chemical reactivity of the phosphoramidite in the coupling reaction. However, the resulting deuterated phosphate backbone can impart increased enzymatic stability to the final oligonucleotide product. This is due to the kinetic isotope effect, where the heavier deuterium atom can slow down enzyme-catalyzed degradation processes.

Broader Applications and Future Directions

Beyond its role in synthesizing oligonucleotides for NMR studies and enhancing stability, Dimethyl N,N-Diisopropylphosphoramidite-d6 can be employed in various research contexts. These include:

• Metabolic Tracing: The deuterium label can be used as a non-radioactive tracer to follow the metabolic fate of oligonucleotides in vitro and in vivo.

• Mechanism of Action Studies: For therapeutic oligonucleotides, understanding their mechanism of action is crucial. Deuterium labeling can aid in elucidating drug-target interactions and enzymatic processing.

• Improving Therapeutic Profiles: The enhanced stability of deuterated oligonucleotides may lead to improved pharmacokinetic and pharmacodynamic properties of nucleic acid-based drugs.[6]

The synthesis of high-purity deuterated phosphoramidites is a key enabling technology for these advanced applications.[6] As the field of nucleic acid therapeutics continues to expand, the demand for specialized reagents like Dimethyl N,N-Diisopropylphosphoramidite-d6 is expected to grow.

dot graph { layout=neato; node [shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [color="#34A853"];

}

Caption: The central role of Dimethyl N,N-Diisopropylphosphoramidite-d6 in advanced oligonucleotide applications.

Conclusion

Dimethyl N,N-Diisopropylphosphoramidite-d6 represents a specialized but highly valuable tool in the arsenal of researchers and drug developers. Its ability to introduce deuterium into the phosphate backbone of oligonucleotides opens up new avenues for studying their structure, stability, and function. While the absence of a dedicated CAS number highlights its specialized nature, the foundational chemistry of its non-deuterated counterpart provides a solid framework for its application. As the pursuit of more stable and effective nucleic acid-based technologies continues, the strategic use of isotopically labeled reagents like Dimethyl N,N-Diisopropylphosphoramidite-d6 will undoubtedly play an increasingly important role.

References

• Synthesis of deuterated ribo nucleosides, n-protected phosphoramidites, and oligonucleotides.

• Phosphoramidite Chemistry for DNA Synthesis. Twist Bioscience. [Link]

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A Technical Guide to Deuterated Phosphoramidites: Enhancing Stability and Unraveling Structure in Nucleic Acid Chemistry

An In-depth Technical Guide

Abstract

The strategic substitution of hydrogen with its stable, non-radioactive isotope, deuterium, represents a powerful yet nuanced tool in nucleic acid chemistry. The resulting kinetic isotope effect (KIE) offers a predictable way to modulate the metabolic stability of therapeutic oligonucleotides and to simplify complex spectroscopic data for structural elucidation. This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the core principles, synthesis, and applications of deuterated phosphoramidites. We will move beyond simple protocols to explore the causal mechanisms behind experimental choices, offering field-proven insights into leveraging deuterium substitution to advance nucleic acid research and therapeutics.

Foundational Principles: The "Why" of Deuterium in Oligonucleotide Synthesis

Before delving into applications, it is crucial to understand the fundamental physicochemical principles that make deuterium a valuable tool. The utility of deuterated phosphoramidites hinges on two concepts: the inherent nature of the deuterium isotope and the robust, automatable chemistry of phosphoramidite-based oligonucleotide synthesis.

The Kinetic Isotope Effect (KIE): A Molecular Brake

Deuterium (²H or D) contains both a proton and a neutron, doubling the mass of a standard hydrogen atom (protium, ¹H). This seemingly minor change has profound consequences for the strength and vibrational energy of covalent bonds. A carbon-deuterium (C-D) bond has a lower zero-point vibrational energy than a corresponding carbon-hydrogen (C-H) bond, making it more stable and requiring more energy to break.[1][2]

This phenomenon gives rise to the Kinetic Isotope Effect (KIE) , where the rate of a chemical reaction is slowed when a hydrogen atom involved in a bond-breaking step is replaced with deuterium.[3] In the context of nucleic acids, many degradation pathways, particularly enzymatic hydrolysis by nucleases, involve the cleavage of C-H bonds on the sugar backbone.[4] By strategically placing deuterium at these vulnerable positions, we can significantly slow down the rate of degradation, thereby enhancing the molecule's metabolic stability.[1][5] The rate of a reaction involving a C-H bond can be 6-10 times faster than the same reaction involving a C-D bond.[2]

Figure 1: Energy profile illustrating the Kinetic Isotope Effect (KIE).

Phosphoramidite Chemistry: The Engine of Oligonucleotide Synthesis

The solid-phase synthesis of oligonucleotides using phosphoramidite chemistry is the gold standard for producing high-fidelity DNA and RNA sequences.[6][7][8] This cyclic, automated process allows for the precise, stepwise addition of nucleotide building blocks to a growing chain anchored to a solid support.[8] Deuterated phosphoramidites are designed to be fully compatible with this standard workflow, acting as direct "drop-in" replacements for their conventional counterparts.

The synthesis cycle consists of four key steps:

• Detritylation: Removal of the 5'-dimethoxytrityl (DMT) protecting group to expose the 5'-hydroxyl for the next coupling reaction.

• Coupling: The activated phosphoramidite monomer is coupled to the free 5'-hydroxyl of the growing oligonucleotide chain.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of deletion-mutant sequences.

• Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphate triester.

Figure 2: The standard four-step phosphoramidite oligonucleotide synthesis cycle.

Synthesis and Incorporation of Deuterated Phosphoramidites

The journey from a simple deuterium source to a fully incorporated deuterated nucleotide in an oligonucleotide involves multiple, precise chemical steps.

Synthetic Strategies for Deuterated Nucleosides

The introduction of deuterium can be targeted to either the nucleobase or the sugar moiety.

• Base Deuteration: This is often a more straightforward and cost-effective process. For example, the H8 proton on purines (adenine, guanine) and the H6 proton on pyrimidines (cytosine, uracil) can be exchanged for deuterium by heating the nucleoside in D₂O under specific conditions.[9]

• Sugar Deuteration: Introducing deuterium at specific positions on the ribose or deoxyribose ring is a more complex, multi-step chemical synthesis.[10] It often starts with deuterated sugars or involves enzymatic pathways to convert deuterated glucose into the desired nucleosides.[11][12] While more challenging, sugar deuteration is critical for enhancing metabolic stability, as these C-H bonds are primary targets for nucleases.[4]

From Nucleoside to Phosphoramidite Synthon

Once the deuterated nucleoside is synthesized and purified, it undergoes a series of protection and phosphitylation steps, analogous to the manufacturing of standard phosphoramidites.[6] This involves:

• Protecting the 5'-hydroxyl group (typically with DMT).

• Protecting any reactive exocyclic amines on the nucleobases (e.g., with benzoyl, isobutyryl).

• Reacting the 3'-hydroxyl group with a phosphitylating agent (e.g., 2-cyanoethyl-N,N-diisopropylchlorophosphoramidite) to create the final, reactive phosphoramidite building block.

The final product is a stable powder that can be dissolved and installed on a standard DNA/RNA synthesizer.[13]

Core Applications and Mechanistic Insights

The unique properties of deuterated phosphoramidites unlock significant advantages in two primary areas: therapeutic oligonucleotide development and high-resolution structural biology.

Application I: Enhancing Metabolic Stability of Therapeutic Oligonucleotides

A major hurdle for nucleic acid-based drugs, such as antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), is their rapid degradation by nucleases in the body.[14][15][16] This poor metabolic stability leads to a short biological half-life and reduced therapeutic efficacy.[5]

The Causality: Nucleases, both exonucleases (which cleave from the ends) and endonucleases (which cleave internally), often catalyze the hydrolysis of the phosphodiester backbone through a mechanism that involves the abstraction of a proton from the sugar ring.[14][17] By replacing these key hydrogen atoms with deuterium, the KIE slows this enzymatic cleavage step, effectively "shielding" the oligonucleotide from degradation.[1][18] This can lead to a longer half-life, greater tissue accumulation, and a more potent and durable therapeutic effect.[5][15]

This "deuterium shield" is an orthogonal approach to other stability-enhancing modifications like phosphorothioate backbones or 2'-O-Methyl/Fluoro substitutions, and can be used in combination with them to achieve optimal drug properties.

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• 12. Deuterated nucleotides as chemical probes of RNA structure: a detailed protocol for the enzymatic synthesis of a complete set of nucleotides specifically deuterated at ribose carbons – ScienceOpen [scienceopen.com]
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• 14. Biodistribution and metabolism of internally 3H-labeled oligonucleotides. II. 3',5'-blocked oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Insights into the enzymatic degradation of DNA expedited by typical perfluoroalkyl acids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. US20230109802A1 - Deuterium-Stabilised Ribonucleic Acid (RNA) Molecules Displaying Increased Resistance to Thermal and Enzymatic Hydrolysis, Aqueous Compositions Comprising Stabilised RNA Molecules and Methods for Making Same - Google Patents [patents.google.com]

The Cornerstone of Synthetic Nucleic Acids: A Technical Guide to the Phosphoramidite Coupling Reaction

For researchers, scientists, and professionals in drug development, the chemical synthesis of oligonucleotides is a foundational technology. Its precision and reliability underpin applications ranging from PCR primers and diagnostic probes to the development of therapeutic antisense oligonucleotides and siRNA.[1][2] The gold standard for this process, valued for its high efficiency and amenability to automation, is the phosphoramidite method.[1][3][4]

This guide provides an in-depth exploration of the core chemistry that drives automated oligonucleotide synthesis. We will dissect the four-step reaction cycle, moving beyond a simple recitation of protocols to explain the critical mechanisms and the causal relationships behind key experimental choices. Our focus is on building a self-validating system of understanding, grounded in authoritative chemical principles.

The Synthesis Cycle: A Symphony in Four Parts

Oligonucleotide synthesis proceeds in a 3' to 5' direction, the opposite of enzymatic synthesis.[5][6][7] The growing oligonucleotide chain is covalently anchored to a solid support, typically controlled pore glass (CPG), which simplifies the entire process by allowing reagents to be washed away after each step.[7][8] The addition of each nucleoside phosphoramidite building block is achieved through a highly optimized, four-step cycle.[1][2] With coupling efficiencies typically exceeding 99% per step, this method allows for the routine synthesis of oligonucleotides up to 200 bases in length.[1][3]

Caption: The four-step phosphoramidite synthesis cycle.

Step 1: Detritylation - Unleashing the Reactive Hydroxyl

Mechanism and Rationale: The synthesis cycle begins with the removal of the acid-labile 4,4'-dimethoxytrityl (DMT) protecting group from the 5'-hydroxyl of the support-bound nucleoside.[6][9][10] This deprotection is essential to expose the nucleophilic 5'-OH group, making it available for reaction with the next phosphoramidite monomer.[6][10] The reaction is typically carried out using a solution of a haloacetic acid, such as trichloroacetic acid (TCA) or dichloroacetic acid (DCA), in an anhydrous, non-polar solvent like dichloromethane (DCM).[6][10][11]

The mechanism involves protonation of the ether oxygen of the DMT group by the acid, followed by cleavage to form a highly stable, resonance-stabilized DMT carbocation. This cation produces a characteristic orange color, which can be measured spectrophotometrically at 495 nm to provide a real-time, quantitative assessment of the coupling efficiency of the previous cycle.[6][9]

Caption: Mechanism of the detritylation step.

Experimental Protocol and Key Considerations:

• Reagent: 3% Dichloroacetic Acid (DCA) or Trichloroacetic Acid (TCA) in Dichloromethane (DCM).[11]

• Procedure:

  • Flush the synthesis column with the deblocking solution.

  • Allow the reaction to proceed for 60-120 seconds.[7]

  • Thoroughly wash the column with anhydrous acetonitrile to remove the acid and the cleaved DMT cation.[7]

• Causality and Field Insights:

  • Choice of Acid: While both TCA and DCA are effective, DCA is a milder acid and is often preferred for the synthesis of long oligonucleotides or sequences containing sensitive nucleosides (like N6-benzoyl-2'-deoxyadenosine) to minimize the risk of depurination—the cleavage of the glycosidic bond between the purine base and the sugar.[10] Prolonged acid exposure is a primary cause of this yield-reducing side reaction.[6][10]

  • Anhydrous Conditions: It is critical that the subsequent acetonitrile wash effectively removes all acid. Residual acid can neutralize the activator in the next step or cause unwanted detritylation of the incoming phosphoramidite monomer.[12][13]

Step 2: Coupling - Forging the Internucleotide Bond

Mechanism and Rationale: This is the core chain-elongation step where a new phosphoramidite monomer is added to the growing oligonucleotide. The reaction requires an activator, a weak acid like 1H-tetrazole or its derivatives, to protonate the nitrogen of the diisopropylamino group on the phosphoramidite.[6][] This protonation converts the amino group into a good leaving group, creating a highly reactive phosphonium intermediate.[] The free 5'-hydroxyl group of the support-bound nucleoside then acts as a nucleophile, attacking the electrophilic phosphorus center to form a new, but unstable, phosphite triester linkage.[6][]

Caption: Mechanism of the phosphoramidite coupling step.

Experimental Protocol and Key Considerations:

• Reagents:

  • Nucleoside Phosphoramidite (e.g., 0.1 M in anhydrous acetonitrile).

  • Activator (e.g., 0.25 M 5-Ethylthio-1H-tetrazole (ETT) in anhydrous acetonitrile).[7]

• Procedure:

  • Simultaneously deliver the phosphoramidite and activator solutions to the synthesis column.

  • Allow the coupling reaction to proceed for 30-180 seconds.[7]

  • Wash thoroughly with anhydrous acetonitrile.

• Causality and Field Insights:

  • Activator Choice: The choice of activator is a balance between reaction speed and side reactions. Standard tetrazole works well, but derivatives like ETT or 4,5-dicyanoimidazole (DCI) are often used for more sterically hindered phosphoramidites (e.g., in RNA synthesis) as they can increase the coupling rate.[10][][15] DCI is noted for being less acidic but more nucleophilic, which can reduce coupling times.[10]

  • Moisture is the Enemy: The paramount factor for achieving high coupling efficiency is the rigorous exclusion of water.[16][17] Water can hydrolyze the activated phosphoramidite intermediate, rendering it inactive and terminating the chain.[16][17] All reagents, especially the acetonitrile solvent, must be maintained in a scrupulously anhydrous state (≤30 ppm water).[16]

  • Reagent Excess: The phosphoramidite and activator are used in significant molar excess to drive the reaction to completion (>99%) in a short timeframe.[6][11]

Activator	Common Concentration	Key Characteristics
1H-Tetrazole	0.45 - 0.5 M	The historical standard; effective but has limited solubility in acetonitrile.[][18]
5-Ethylthio-1H-tetrazole (ETT)	0.25 M	More acidic than tetrazole, leading to faster coupling; good for general use.[10][19]
4,5-Dicyanoimidazole (DCI)	0.25 - 1.0 M	Less acidic but more nucleophilic than tetrazoles; reduces coupling times and side reactions.[10][15]
5-Benzylthio-1H-tetrazole (BTT)	0.25 M	Higher reactivity, often preferred for RNA and other sterically hindered syntheses.[10][19]

Step 3: Capping - Terminating Failure Sequences

Mechanism and Rationale: Despite the high efficiency of the coupling step, a small fraction (typically 0.1% to 1%) of the 5'-hydroxyl groups may fail to react.[5] It is absolutely critical to block these unreacted sites to prevent them from participating in subsequent coupling cycles. If left uncapped, these failure sites would lead to the synthesis of oligonucleotides with internal base deletions (n-1 shortmers), which are often difficult to purify from the full-length product.[9][10]

The capping step permanently blocks these unreacted hydroxyl groups by acetylating them.[5][9] This is achieved using a mixture of acetic anhydride as the acetylating agent and a catalyst, typically N-methylimidazole (NMI).[9][10] The NMI activates the acetic anhydride, creating a highly electrophilic intermediate that rapidly acetylates the free 5'-OH groups, rendering them inert for the remainder of the synthesis.[9]

Caption: Mechanism of the capping step to block failure sequences.

Experimental Protocol and Key Considerations:

• Reagents:

  • Cap A: Acetic anhydride in tetrahydrofuran (THF), often with pyridine or lutidine.[10][20]

  • Cap B: N-methylimidazole in THF.[10][20]

• Procedure:

  • Deliver the capping reagents to the synthesis column.

  • Allow the reaction to proceed for approximately 30 seconds.[20]

  • Wash thoroughly with anhydrous acetonitrile.

• Causality and Field Insights:

  • Self-Validation: Capping is a critical self-validating step in the protocol. By ensuring that only the correct, full-length chains can continue to grow, it dramatically simplifies downstream purification and enhances the fidelity of the final product.[10]

  • pH Control: The presence of a weak base like pyridine or lutidine in the Cap A solution is important to neutralize the acetic acid byproduct formed during the reaction, which could otherwise cause unwanted detritylation.[9][20]

  • Post-Oxidation Capping: Some protocols include a second capping step after oxidation. Its primary purpose is not to cap failures, but to aid in the complete removal of residual water from the iodine-based oxidation mixture, which can inhibit the next coupling reaction.[9][10][20]

Step 4: Oxidation - Stabilizing the Backbone

Mechanism and Rationale: The newly formed phosphite triester linkage from the coupling step is unnatural and unstable, particularly to the acidic conditions of the detritylation step.[5][6][9] Therefore, it must be converted to a more stable, natural pentavalent phosphate triester.[5][11] This is achieved through oxidation.

The most common method uses a solution of iodine (I₂) in the presence of water and a weak base like pyridine or lutidine.[5][6][11] In this reaction, the phosphite triester attacks the iodine, forming a phosphonium-iodide intermediate. A water molecule then acts as a nucleophile, attacking the phosphorus center to yield the stabilized phosphate triester.[21] The base neutralizes the resulting proton.[21] The phosphate is still protected by the β-cyanoethyl group, which prevents undesirable side reactions at the phosphorus atom during subsequent cycles and is removed during the final deprotection of the oligonucleotide.[9][22]

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• 1. Phosphoramidite Chemistry: The Engine Behind Oligonucleotide Innovation - Aragen Life Sciences [aragen.com]
• 2. blog.biosearchtech.com [blog.biosearchtech.com]
• 3. twistbioscience.com [twistbioscience.com]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]
• 5. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
• 6. DNAオリゴヌクレオチド合成 [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 10. blog.biosearchtech.com [blog.biosearchtech.com]
• 11. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Acid binding and detritylation during oligonucleotide synthesis. | Semantic Scholar [semanticscholar.org]
• 15. academic.oup.com [academic.oup.com]
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• 17. glenresearch.com [glenresearch.com]
• 18. Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. biotage.com [biotage.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. pubs.acs.org [pubs.acs.org]

Introduction to solid-phase oligonucleotide synthesis

An In-depth Technical Guide to Solid-Phase Oligonucleotide Synthesis

Abstract

The synthesis of custom oligonucleotides is a cornerstone of modern molecular biology, enabling advancements in fields ranging from diagnostics and therapeutics to synthetic biology. Solid-phase synthesis, particularly the phosphoramidite method, has become the gold standard for this process due to its efficiency, scalability, and high fidelity. This guide provides a detailed examination of the core principles and methodologies of solid-phase oligonucleotide synthesis. We will explore the mechanistic details of the four-step synthesis cycle, the critical role of protecting groups and the solid support, and the post-synthesis processing required to yield a purified, functional oligonucleotide. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this foundational technology.

The Foundational Role of Synthetic Oligonucleotides

Synthetic oligonucleotides, short strands of DNA or RNA, are indispensable tools in modern life sciences. Their applications are vast and transformative, including their use as primers in the polymerase chain reaction (PCR), probes for detecting specific nucleic acid sequences, and as therapeutic agents like antisense oligonucleotides and siRNA to modulate gene expression. The ability to rapidly and accurately synthesize custom sequences of nucleic acids has been a driving force behind major advancements in genetic research, molecular diagnostics, and the development of novel therapeutics.

The Core Principle: Solid-Phase Synthesis

Solid-phase synthesis is a technique where molecules are built up step-by-step while one end is attached to a solid, insoluble support. This approach revolutionized oligonucleotide synthesis by simplifying the purification process. In solid-phase synthesis, the growing oligonucleotide chain is immobilized on a solid support, typically controlled pore glass (CPG), within a column. Reagents for each step of the synthesis cycle are then passed through the column in excess, driving the reactions to completion. At the end of each step, the excess reagents and by-products are simply washed away, eliminating the need for complex purification after each cycle. This makes the process highly efficient and amenable to automation.

The Phosphoramidite Synthesis Cycle: A Step-by-Step Mechanistic Breakdown

The phosphoramidite method is the most widely used chemistry for solid-phase oligonucleotide synthesis due to its high coupling efficiency and stability of the reagents. The synthesis process is a cycle of four key chemical reactions: detritylation, coupling, capping, and oxidation.

Step 1: Detritylation (Deblocking)

The synthesis cycle begins with the removal of the 5'-hydroxyl protecting group from the nucleotide attached to the solid support. This protecting group is typically a dimethoxytrityl (DMT) group, which is acid-labile. A solution of a mild acid, such as trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in dichloromethane, is passed through the column to cleave the DMT group, exposing the 5'-hydroxyl for the next reaction. The orange-colored DMT cation that is released can be measured spectrophotometrically to monitor the efficiency of each synthesis cycle.

Step 2: Coupling

In the coupling step, the next phosphoramidite monomer is added to the growing oligonucleotide chain. The phosphoramidite monomer, which has its own 5'-DMT protecting group, is activated by a weak acid, such as tetrazole or a derivative like 5-ethylthio-1H-tetrazole (ETT). The activated phosphoramidite then reacts with the free 5'-hydroxyl group of the support-bound nucleotide to form a phosphite triester linkage. This reaction is carried out under anhydrous conditions to prevent the phosphoramidites from reacting with water, which would terminate the chain. The coupling reaction is very rapid, typically taking only a few minutes, and is highly efficient, often exceeding 99%.

Step 3: Capping

To prevent unreacted 5'-hydroxyl groups (failure sequences) from participating in subsequent cycles, a capping step is performed. This is crucial for achieving high-purity final products. The capping process involves the acetylation of any unreacted 5'-hydroxyl groups. This is typically achieved using a mixture of acetic anhydride and 1-methylimidazole. The resulting acetylated chains are inert and will not react in subsequent coupling steps, effectively terminating their extension.

Step 4: Oxidation

The newly formed phosphite triester linkage is unstable and must be converted to a more stable phosphate triester. This is accomplished through an oxidation reaction. A solution of iodine in the presence of water and a weak base, such as pyridine or lutidine, is used to oxidize the phosphite triester to a phosphate triester. This creates the natural phosphodiester backbone of the oligonucleotide.

This four-step cycle is repeated for each nucleotide to be added to the sequence. The efficiency of each step is critical, as a small inefficiency can lead to a significant decrease in the yield of the full-length product for long oligonucleotides.

Experimental Protocol: Standard Phosphoramidite Synthesis Cycle

• Detritylation: Flow a solution of 3% trichloroacetic acid in dichloromethane through the column for 90 seconds.

• Wash: Wash the column with anhydrous acetonitrile to remove the acid and the cleaved DMT group.

• Coupling: Deliver the phosphoramidite monomer (0.1 M in acetonitrile) and activator (0.45 M ETT in acetonitrile) simultaneously to the column and allow to react for 2-5 minutes.

• Wash: Wash the column with anhydrous acetonitrile.

• Capping: Treat the support with a 1:1 mixture of Capping Reagent A (acetic anhydride/lutidine/THF) and Capping Reagent B (1-methylimidazole/THF) for 60 seconds.

• Wash: Wash the column with anhydrous acetonitrile.

• Oxidation: Flow a solution of 0.02 M iodine in THF/water/pyridine through the column for 60 seconds.

• Wash: Wash the column with anhydrous acetonitrile.

• Repeat: Return to Step 1 for the next nucleotide in the sequence.

Visualization of the Synthesis Cycle

Caption: The four-step phosphoramidite oligonucleotide synthesis cycle.

Critical Components of the Synthesis Process

The success of solid-phase oligonucleotide synthesis relies on the interplay of several key components:

• Solid Support: Typically controlled pore glass (CPG) with a long chain alkylamine spacer, to which the first nucleoside is attached. The pore size of the CPG is chosen to accommodate the growing oligonucleotide chain.

• Protecting Groups: These are temporary chemical modifications used to prevent side reactions. Key protecting groups include:

  • 5'-Hydroxyl Protecting Group: The acid-labile DMT group.

  • Phosphorus Protecting Group: A β-cyanoethyl group, which is removed by a base-catalyzed β-elimination.

  • Exocyclic Amine Protecting Groups: Benzoyl (Bz) for adenine and cytosine, and isobutyryl (iBu) for guanine, which are removed during the final deprotection step.

• Phosphoramidite Monomers: These are the nucleoside building blocks, modified with the necessary protecting groups and the reactive phosphoramidite group at the 3'-hydroxyl position.

• Reagents and Solvents: All reagents and solvents, particularly acetonitrile, must be anhydrous to prevent side reactions that would lower the synthesis efficiency.

Component	Protecting Group	Removal Condition
5'-Hydroxyl	Dimethoxytrityl (DMT)	Mild Acid (e.g., TCA)
Exocyclic Amine (A, C)	Benzoyl (Bz)	Base (e.g., Ammonium Hydroxide)
Exocyclic Amine (G)	Isobutyryl (iBu)	Base (e.g., Ammonium Hydroxide)
Phosphate	β-cyanoethyl	Base (e.g., Ammonium Hydroxide)

Post-Synthesis Processing: Cleavage and Deprotection

Once the synthesis is complete, the oligonucleotide must be cleaved from the solid support and all remaining protecting groups must be removed. This is typically achieved in a single step by incubating the solid support in a basic solution, most commonly concentrated ammonium hydroxide, at an elevated temperature. This treatment cleaves the ester linkage holding the oligonucleotide to the support and removes the protecting groups from the phosphate backbone and the nucleobases. The resulting crude oligonucleotide solution is then ready for purification.

Purification and Quality Control

The crude product from solid-phase synthesis contains the full-length oligonucleotide as well as shorter failure sequences. For many applications, purification is necessary to isolate the desired full-length product. Common purification methods include:

• Polyacrylamide Gel Electrophoresis (PAGE): Offers high resolution for purifying long oligonucleotides.

• High-Performance Liquid Chromatography (HPLC): Widely used for its speed and resolution, with reverse-phase and ion-exchange being the most common modes.

After purification, the quality of the oligonucleotide is assessed using techniques like mass spectrometry to confirm its identity and UV spectrophotometry to determine its concentration.

Conclusion

Solid-phase oligonucleotide synthesis, driven by the robust phosphoramidite chemistry, is a mature and highly optimized technology that has been instrumental in advancing the life sciences. The automated, cyclic nature of the process allows for the rapid and reliable production of high-fidelity custom nucleic acid sequences. As the demand for synthetic oligonucleotides in research, diagnostics, and therapeutics continues to grow, further innovations in synthesis chemistry, automation, and purification will undoubtedly continue to shape the future of this essential field.

References

• Title: Solid-Phase Oligonucleotide Synthesis: A Practical Guide Source: Glen Research URL: [Link]

An In-depth Technical Guide to the Physical Characteristics of Dimethyl N,N-Diisopropylphosphoramidite-d6

For researchers, scientists, and professionals in drug development, a deep understanding of the reagents used in synthesis is paramount to achieving reliable and reproducible results. This guide provides a comprehensive overview of the physical and spectroscopic characteristics of Dimethyl N,N-Diisopropylphosphoramidite-d6, a deuterated phosphitylating agent. This document moves beyond a simple datasheet to offer insights into the practical application and quality control of this specialized compound.

Introduction: The Role and Significance of Deuterated Phosphoramidites

Dimethyl N,N-Diisopropylphosphoramidite is a key reagent in the field of organic synthesis, primarily utilized for the efficient phosphorylation of alcohols.[1][2][3] Its deuterated analogue, Dimethyl N,N-Diisopropylphosphoramidite-d6, where the six protons of the two methyl groups are replaced with deuterium, serves a specialized and critical role. The introduction of deuterium is a powerful tool in mechanistic studies and in the structural analysis of biomolecules by Nuclear Magnetic Resonance (NMR) spectroscopy.[4] The replacement of protons with deuterium simplifies complex ¹H NMR spectra, allowing for clearer interpretation of molecular structure and dynamics.[4] This is particularly valuable in the synthesis of isotopically labeled oligonucleotides for advanced NMR studies.[5]

Core Physical and Chemical Properties

A foundational understanding of the basic physical properties is essential for the proper handling, storage, and application of this reagent. The following table summarizes the key physical characteristics of Dimethyl N,N-Diisopropylphosphoramidite-d6, with comparative data for its non-deuterated analogue provided for context.

Property	Dimethyl N,N-Diisopropylphosphoramidite-d6	Dimethyl N,N-Diisopropylphosphoramidite (non-deuterated)
Molecular Formula	C₈H₁₄D₆NO₂P[6]	C₈H₂₀NO₂P[2]
Molecular Weight	199.26 g/mol [6]	193.22 g/mol [3][7]
CAS Number	Not explicitly available; a product code CS-T-98983 is assigned by some suppliers.[6]	122194-07-4[2][3][7]
Appearance	Expected to be a clear, colorless to light yellow oily liquid.	Clear, colorless to light yellow oily liquid.[2]
Density	Not explicitly published, but expected to be slightly higher than the non-deuterated analogue.	~0.840 g/mL at 20 °C[2][8] to 1.05 g/cm³
Boiling Point	Not explicitly published.	54 °C at 10 hPa[8]
Refractive Index	Not explicitly published.	n20/D 1.420[8]

Spectroscopic Characterization: A Guide to Quality and Identity

Spectroscopic analysis is the cornerstone of verifying the identity, purity, and stability of phosphoramidites. These compounds are notoriously susceptible to oxidation and hydrolysis, making rigorous quality control essential.[9][10]

³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

³¹P NMR is the most direct and informative technique for assessing the quality of phosphoramidites.[9][11] The phosphorus atom is the reactive center of the molecule, and its chemical environment is exquisitely sensitive to its oxidation state.

• Expected Chemical Shift: For a pure, trivalent (P(III)) phosphoramidite like Dimethyl N,N-Diisopropylphosphoramidite-d6, a characteristic signal is expected in the downfield region of the ³¹P NMR spectrum, typically between 140 and 155 ppm .[9][12] The presence of a chiral phosphorus center results in the compound existing as a mixture of two diastereomers, which may be observed as two distinct singlets in a proton-decoupled ³¹P NMR spectrum.[12]

• Common Impurities: The presence of significant peaks in other regions of the spectrum is indicative of degradation.

  • P(V) Impurities: Oxidized species, such as the corresponding phosphoramidate, will appear in the upfield region, typically between -25 and 99 ppm .[11]

  • Hydrolysis Products: H-phosphonates, resulting from hydrolysis, are also observed in the upfield region.

Experimental Protocol: ³¹P NMR Analysis

• Sample Preparation: Due to the sensitivity of the phosphoramidite to moisture and oxygen, sample preparation must be conducted under an inert atmosphere (e.g., in a glovebox).

• Solvent: Use an anhydrous deuterated solvent, such as CDCl₃ or C₆D₆.

• Acquisition: Acquire a proton-decoupled ³¹P NMR spectrum. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio for accurate integration of impurity peaks.

• Data Processing: Reference the spectrum appropriately. The purity can be determined by integrating the P(III) and P(V) signals.

Diagram: Workflow for ³¹P NMR Quality Control

Caption: Workflow for the quality control of phosphoramidites using ³¹P NMR.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the phosphoramidite. However, these molecules are labile and can be challenging to analyze by standard mass spectrometry techniques.[13][14]

• Expected Mass: For Dimethyl N,N-Diisopropylphosphoramidite-d6 (C₈H₁₄D₆NO₂P), the expected monoisotopic mass is approximately 199.14.

• Analytical Approach: Due to their sensitivity to acidic conditions, standard electrospray ionization (ESI) in aqueous/organic acid mobile phases is often unsuitable.[14] Softer ionization techniques are preferred.

  • Liquid Secondary Ion Mass Spectrometry (LSIMS) or Fast Atom Bombardment (FAB-MS): These methods, using a matrix like triethanolamine with an added salt (e.g., NaCl), have been shown to be effective for the analysis of phosphoramidites, often detecting the sodium adduct [M+Na]⁺.[13][15]

  • ESI with Non-Acidic Modifiers: ESI-MS can be successfully employed by using a solvent system such as acetonitrile containing LiCl, which promotes the formation of [M+Li]⁺ adducts.[1][14][16]

Infrared (IR) Spectroscopy

Infrared spectroscopy can be a useful tool for confirming the presence of key functional groups. For Dimethyl N,N-Diisopropylphosphoramidite-d6, the IR spectrum would be expected to show characteristic absorptions for:

• P-O-C stretching: Typically observed in the 1000-1050 cm⁻¹ region.

• P-N stretching: Bands in the 990-1020 cm⁻¹ region can be attributed to this bond.[17]

• C-D stretching: The replacement of methyl protons with deuterium will result in the appearance of C-D stretching vibrations at lower frequencies (around 2050-2260 cm⁻¹) compared to C-H stretching vibrations (around 2850-3000 cm⁻¹).

In-line FTIR spectroscopy is also an emerging process analytical technology (PAT) tool for the real-time identification of phosphoramidites during automated oligonucleotide synthesis.[18]

Solubility, Stability, and Handling: A Practical Guide

The utility of a reagent is intrinsically linked to its stability and solubility in common solvents.

• Solubility: Phosphoramidites are generally soluble in anhydrous aprotic organic solvents. Anhydrous acetonitrile is the most common solvent for their use in automated oligonucleotide synthesis.[19] Dichloromethane can also be used, particularly for more lipophilic phosphoramidites.

• Stability and Storage: Phosphoramidites are highly sensitive to both moisture and oxygen.[10] Degradation can lead to failed syntheses and impure products.

  • Storage Conditions: To minimize degradation, Dimethyl N,N-Diisopropylphosphoramidite-d6 should be stored under an inert atmosphere (nitrogen or argon) at low temperatures (-20 °C is recommended) .[10][20]

  • Handling: Always handle the reagent under an inert atmosphere, for example, in a glovebox or using Schlenk line techniques. Use anhydrous solvents and syringes/needles that have been oven-dried or flame-dried to prevent the introduction of moisture.

Diagram: Key Factors in Phosphoramidite Stability

Caption: Factors influencing the stability of phosphoramidites and preventative measures.

Conclusion

Dimethyl N,N-Diisopropylphosphoramidite-d6 is a specialized reagent that offers significant advantages for detailed structural and mechanistic studies. A thorough understanding of its physical and spectroscopic properties is not merely academic; it is essential for ensuring its successful application in complex synthetic procedures. By employing rigorous quality control measures, particularly ³¹P NMR, and adhering to strict anhydrous and anaerobic handling protocols, researchers can leverage the full potential of this valuable isotopic labeling reagent.

References

• Title: Mass determination of phosphoramidites Source: PubMed URL: [Link]

• Title: ACCURATE MASS ANALYSIS OF PHOSPHORAMIDITES BY ELECTROSPRAY MASS SPECTROMETRY Source: Taylor & Francis Online URL: [Link]

• Title: Mass Determination of Phosphoramidites: Effects of the Metal Ion in the Matrix and Applicability on FABMS Source: J-STAGE URL: [Link]

• Title: Accurate mass analysis of phosphoramidites by electrospray mass spectrometry Source: PubMed URL: [Link]

• Title: Phosphoramidite compound identification and impurity control by Benchtop NMR Source: Magritek URL: [Link]

• Title: Accurate mass analysis of phosphoramidites by electrospray mass spectrometry Source: ResearchGate URL: [Link]

• Title: INFRARED SPECTRA OF ORGANO-PHOSPHORUS COMPOUNDS: III. PHOSPHORAMIDATES, PHOSPHORAMIDOTHIONATES, AND RELATED COMPOUNDS Source: ResearchGate URL: [Link]

• Title: In-line Phosphoramidite Identification by FTIR to Support Real-Time Oligonucleotide Sequence Confirmation Source: ACS Publications URL: [Link]

• Title: On-demand synthesis of phosphoramidites Source: PMC - NIH URL: [Link]

• Title: DIMETHYL N,N-DIISOPROPYLPHOSPHORAMIDITE Source: Chongqing Chemdad Co., Ltd URL: [Link]

• Title: The degradation of the four different phosphoramidites as a function of... Source: ResearchGate URL: [Link]

• Title: New Product - Deuterated 2'-Deoxyguanosine Phosphoramidite Source: Glen Research URL: [Link]

• Title: Investigations into the synthesis of a nucleotide dimer via mechanochemical phosphoramidite chemistry Source: PMC - NIH URL: [Link]

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• 20. researchgate.net [researchgate.net]

A Technical Guide to Dimethyl N,N-Diisopropylphosphoramidite-d6 for Advanced Research and Drug Development

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the choice of reagents is paramount to achieving desired outcomes with precision and efficiency. Among the vast arsenal of synthetic tools, phosphoramidites hold a critical position, particularly in the construction of oligonucleotides and the phosphorylation of sensitive substrates. This guide provides an in-depth technical overview of Dimethyl N,N-Diisopropylphosphoramidite-d6, a deuterated phosphoramidating agent, offering insights into its commercial availability, key applications, and the scientific principles governing its use.

Introduction to Dimethyl N,N-Diisopropylphosphoramidite-d6: A Tool for Precision Synthesis

Dimethyl N,N-Diisopropylphosphoramidite is a versatile phosphoramidating reagent widely employed in organic synthesis.[1] Its deuterated counterpart, Dimethyl N,N-Diisopropylphosphoramidite-d6, in which the two methyl groups are perdeuterated, offers unique advantages in specific applications, particularly in mechanistic studies, metabolic tracking, and in enhancing the metabolic stability of drug candidates. The replacement of hydrogen with deuterium, its heavier and more stable isotope, can have a significant impact on the pharmacokinetic profile of a molecule.[2]

The core utility of this reagent lies in its ability to efficiently phosphorylate alcohols, a fundamental transformation in the synthesis of a wide array of biologically active molecules.[3] Phosphoramidite chemistry, the cornerstone of automated DNA and RNA synthesis, relies on the controlled and high-yielding formation of phosphite triester intermediates, which are subsequently oxidized to the more stable phosphate triester.[4][5] The diisopropylamino group serves as a labile leaving group, activated by a weak acid, allowing for the sequential and precise addition of nucleotide building blocks.[4]

Commercial Suppliers and Comparative Specifications

The procurement of high-quality reagents is a critical first step in any synthetic workflow. Dimethyl N,N-Diisopropylphosphoramidite-d6 is available from a select number of specialized chemical suppliers. Below is a comparative table of offerings from prominent vendors.

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight ( g/mol )	Additional Information
Clearsynth	Dimethyl N,N-Diisopropylphosphoramidite-d6	CS-T-98983	C₈H₁₄D₆NO₂P	199.26	Isotope labelled reagent for the efficient phosphorylation of alcohols.[3]
Toronto Research Chemicals (TRC)	Dimethyl N,N-Diisopropylphosphoramidite-d6	D472502	C₈D₆H₁₄NO₂P	199.261	High-purity organic molecules and analytical standards.[6]
Santa Cruz Biotechnology (SCBT)	Dimethyl N,N-Diisopropylphosphoramidite	sc-227733	C₈H₂₀NO₂P	193.22	Note: This is the non-deuterated version. Useful reagent for oligonucleotide synthesis and efficient phosphorylation of alcohols.[7]

Researchers are advised to request certificates of analysis from suppliers for detailed information on purity, isotopic enrichment, and quality control testing.

The Strategic Advantage of Deuteration in Drug Development

The incorporation of deuterium into drug candidates, a strategy often referred to as "deuterium switching," has gained significant traction in pharmaceutical research.[8] The primary rationale behind this approach is the kinetic isotope effect, where the greater mass of deuterium compared to hydrogen leads to a stronger carbon-deuterium (C-D) bond. This increased bond strength can slow down metabolic processes that involve the cleavage of this bond, often mediated by cytochrome P450 enzymes.[9]

Key benefits of using Dimethyl N,N-Diisopropylphosphoramidite-d6 in drug development include:

• Enhanced Metabolic Stability: By strategically placing deuterium at metabolically labile positions, the rate of drug metabolism can be reduced, leading to an extended plasma half-life and potentially improved therapeutic efficacy.[7][9]

• Reduced Formation of Toxic Metabolites: In some cases, drug toxicity is associated with the formation of reactive metabolites. Deuteration can alter metabolic pathways, shunting metabolism away from the formation of toxic byproducts.[9]

• Improved Pharmacokinetic Profile: A more stable metabolic profile can lead to more predictable and sustained drug exposure, potentially allowing for lower or less frequent dosing regimens.[2]

• Mechanistic Studies: The use of deuterated compounds is invaluable in elucidating reaction mechanisms and metabolic pathways through techniques like mass spectrometry and NMR spectroscopy.

The following diagram illustrates the logical flow of how deuteration can positively impact the drug development process.

Sources

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• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. clearsynth.com [clearsynth.com]
• 4. Phosphoramidite Chemistry: The Engine Behind Oligonucleotide Innovation - Aragen Life Sciences [aragen.com]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
• 6. Dimethyl N,N-Diisopropylphosphoramidite-d6, TRC 25 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.fi]
• 7. researchgate.net [researchgate.net]
• 8. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. juniperpublishers.com [juniperpublishers.com]

A Senior Application Scientist's Guide to Dimethyl N,N-Diisopropylphosphoramidite-d6: From Safety Data to Practical Application

Introduction: Beyond the Data Sheet

In the fields of nucleic acid chemistry and drug development, precision is paramount. The reagents we employ are not merely substances in a bottle; they are highly reactive, meticulously designed tools. Dimethyl N,N-Diisopropylphosphoramidite-d6 is one such tool. As a deuterated phosphoramidite, its primary role is as a specialized building block for the synthesis of oligonucleotides intended for nuclear magnetic resonance (NMR) studies. The incorporation of deuterium (D) in place of hydrogen (H) at specific positions allows researchers to simplify complex NMR spectra, providing clearer insights into the structure and dynamics of nucleic acids[1].

However, the very reactivity that makes this compound a valuable phosphorylating agent also necessitates a profound understanding of its hazards and handling requirements[2][3]. A Material Safety Data Sheet (MSDS), or its modern equivalent, the Safety Data Sheet (SDS), provides a standardized summary of these hazards. This guide aims to transcend the static format of an SDS. It is intended for the practicing scientist and researcher, offering not just the "what" of safety protocols but the "why"—grounding every recommendation in the chemical principles that govern the compound's behavior. We will deconstruct the critical safety information and rebuild it into a framework of best practices, ensuring both experimental success and, most importantly, personal safety.

Section 1: Core Chemical Identity and Physicochemical Properties

Understanding a reagent begins with its fundamental properties. These characteristics dictate its storage, handling, and reactivity. Dimethyl N,N-Diisopropylphosphoramidite-d6 is a clear, colorless liquid, a structural analog of its non-deuterated counterpart but with a slightly higher molecular weight due to the six deuterium atoms.

Property	Value	Source(s)
Chemical Name	Dimethyl N,N-Diisopropylphosphoramidite-d6	[4]
Synonyms	N-(dimethoxyphosphanyl)-N-propan-2-ylpropan-2-amine-d6	[2]
CAS Number	219833-66-8	Clearsynth
Molecular Formula	C₈H₁₄D₆NO₂P	[4]
Molecular Weight	199.26 g/mol	[4]
Appearance	Clear, colorless oily liquid	[5]
Density	~0.840 g/mL at 20 °C (for non-deuterated form)	[3][5]
Boiling Point	54 °C at 10 hPa (for non-deuterated form)
Key Characteristic	Moisture and Air Sensitive	[2][6]

Note: Some physical properties are referenced from the non-deuterated analogue (CAS 122194-07-4) as they are expected to be nearly identical.

Section 2: Hazard Identification and Practical Risk Assessment

Anticipated GHS Hazard Classifications

Hazard Class	Hazard Statement	Practical Implication for Researchers
Acute Toxicity (Oral, Dermal, Inhalation)	H300+H310+H330: Fatal if swallowed, in contact with skin or if inhaled.	This is a highly toxic compound. All handling must occur in a certified chemical fume hood or glovebox. Skin and eye contact must be rigorously avoided.[6]
Skin Corrosion / Irritation	May cause skin irritation or burns.	Accidental skin contact requires immediate and thorough washing. Nitrile gloves are mandatory.[7]
Serious Eye Damage / Irritation	H320: Causes eye irritation.	Chemical safety goggles or a face shield are essential. Any eye contact is a medical emergency.[8]

Decoding the Precautionary Statements:

• P260: Do not breathe mist or vapours. [6] The compound's volatility may be low, but aerosols can be generated during handling. A chemical fume hood is non-negotiable.

• P262: Do not get in eyes, on skin, or on clothing. [6] This underscores the need for comprehensive Personal Protective Equipment (PPE).

• P280: Wear protective gloves/ protective clothing. [6] Standard lab coats and nitrile gloves are the minimum requirement. Inspect gloves for integrity before each use.

• P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/ doctor. [6] This highlights the severe oral toxicity.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [8] Immediate access to an eyewash station is critical in any lab where this compound is handled.

Section 3: Field-Proven Protocols for Safe Handling and Storage

The chemical instability of the trivalent phosphorus (P(III)) center is the core principle governing all handling procedures. This center is highly susceptible to oxidation by air and hydrolysis by moisture, rendering the phosphoramidite useless for synthesis.

Storage Protocol:

• Environment: Store refrigerated at 2-8°C.[3][9]

• Atmosphere: The vial must be kept under a dry, inert atmosphere (e.g., Argon or Nitrogen).[5]

• Integrity: Ensure the vial cap and septum are securely sealed to prevent atmospheric contamination.

Experimental Workflow: Preparing a Phosphoramidite Solution for Synthesis

This protocol outlines the safe transfer and dilution of the reagent for use in an automated oligonucleotide synthesizer. The entire process must be performed within a chemical fume hood.

• Gather Materials: Secure the phosphoramidite vial, a syringe with a needle, anhydrous acetonitrile (ACN) in a septa-sealed bottle, and the synthesizer-specific reagent bottle.

• Inert Gas Preparation: Create an inert atmosphere in the synthesizer bottle by flushing it with Argon or Nitrogen.

• Temperature Equilibration: Allow the phosphoramidite vial to warm to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold liquid.

• Pressure Equalization: Puncture the vial's septum with a needle connected to an inert gas line (e.g., a balloon filled with Argon) to create a slight positive pressure.

• Reagent Transfer: Using a clean, dry syringe, carefully withdraw the required volume of the phosphoramidite. The positive pressure will aid in this process.

• Dilution: Inject the phosphoramidite into the prepared synthesizer bottle containing anhydrous ACN.

• Mixing: Gently swirl the bottle to ensure a homogenous solution.

• Final Purge: Briefly purge the headspace of the synthesizer bottle with inert gas before sealing and installation on the instrument.

Caption: Workflow for safe phosphoramidite handling.

Section 4: Emergency Response Protocols

In the event of an accidental exposure or spill, a rapid and informed response is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[6][8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if possible. This is a medical emergency; seek immediate attention.[7][8]

• Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[6][8]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

• Small Spill: Absorb the spill with an inert, non-combustible material (e.g., vermiculite, dry sand). Place the contaminated material in a sealed, labeled container for hazardous waste disposal. Ventilate the area.

Caption: First aid response for accidental exposure.

Section 5: Disposal Considerations

Waste generated from the use of Dimethyl N,N-Diisopropylphosphoramidite-d6 is considered hazardous chemical waste.

• Waste Collection: All unused reagent, contaminated solutions, and disposable materials (e.g., syringes, gloves, absorbent pads) must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Compatibility: Do not mix phosphoramidite waste with incompatible waste streams (e.g., aqueous acids or bases).

• Disposal: Disposal must be handled through your institution's Environmental Health and Safety (EHS) office in strict accordance with local, state, and federal regulations.

Section 6: Application-Specific Insights for Oligonucleotide Synthesis

The utility of phosphoramidites lies in the four-step cycle of oligonucleotide synthesis: deblocking, coupling, capping, and oxidation.[10] Understanding the chemistry provides context for the stringent handling protocols.

• The Coupling Step: This is where the phosphoramidite is consumed. The diisopropylamino group is an excellent leaving group only when protonated by a weak acid activator (e.g., tetrazole or its derivatives).[] This controlled activation is the cornerstone of the entire synthesis method. If the phosphoramidite is prematurely exposed to moisture, it hydrolyzes, and if exposed to air, it oxidizes from the reactive P(III) to the stable, unreactive P(V) state, halting chain elongation.[12]

• Capping Unreacted Chains: The coupling reaction is highly efficient (>99%), but not perfect. Any unreacted 5'-hydroxyl groups must be permanently blocked ("capped"), typically with acetic anhydride, to prevent them from reacting in subsequent cycles.[13] Failure to cap efficiently leads to the accumulation of deletion mutations (shortmers) in the final product, which can be difficult to purify.

• Considerations for Deuterated Reagents: The primary purpose of using a -d6 phosphoramidite is for NMR analysis.[1] It is critical to ensure that the deuterium labels are not lost during the final deprotection step. If using standard ammonium hydroxide for deprotection, there is a risk of H/D exchange. For critical experiments, using deuterated deprotection reagents (e.g., ammonium hydroxide-d5 in D₂O) may be necessary to preserve the isotopic label.[1]

References

• Glen Report 21.2: Synthesis of Long Oligonucleotides. Glen Research. [Link]

• DIMETHYL N,N-DIISOPROPYLPHOSPHORAMIDITE. Chemdad. [Link]

• Glen Report 20.1: New Product - Deuterated 2'-Deoxyguanosine Phosphoramidite. Glen Research. [Link]

• Phosphoramidite. Wikipedia. [Link]

• Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. Waters Corporation. [Link]

• Mass determination of phosphoramidites. PubMed. [Link]

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• 4. clearsynth.com [clearsynth.com]
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• 13. documents.thermofisher.com [documents.thermofisher.com]

An In-depth Technical Guide to the Core Principles of Isotopic Labeling in Synthesis

Introduction: The Power of Tracing Molecules

Isotopic labeling is a powerful technique that underpins many advances in the pharmaceutical and life sciences.[1][2][3] By replacing one or more atoms in a molecule with their corresponding isotopes, we create a "tagged" version that is chemically identical to the parent compound but physically distinguishable. This seemingly simple substitution allows us to trace the journey of molecules through complex biological systems, elucidate reaction mechanisms, and quantify metabolic fluxes with remarkable precision.[1][2] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the fundamental principles, strategic considerations, and practical methodologies for employing isotopic labeling in chemical synthesis.

At its core, the principle of isotopic labeling relies on the fact that isotopes of an element share the same number of protons and electrons, and thus exhibit nearly identical chemical reactivity.[1][2] However, the difference in the number of neutrons results in a mass difference that can be detected by techniques such as mass spectrometry (MS). For certain isotopes, differences in nuclear spin also allow for detection and structural elucidation by nuclear magnetic resonance (NMR) spectroscopy.[2] Radioactive isotopes, on the other hand, are inherently unstable and emit detectable radiation, offering a highly sensitive means of tracking.[1][2]

The applications of isotopically labeled compounds in drug development are vast, particularly in Absorption, Distribution, Metabolism, and Excretion (ADME) studies.[4][5][6] By administering a labeled version of a drug candidate, researchers can track its fate in the body, identify metabolites, and understand its pharmacokinetic profile.[4][5][7] This information is crucial for assessing the safety and efficacy of new therapeutic agents and is a key component of regulatory submissions.[6]

Strategic Considerations in Isotopic Labeling: Choosing the Right Tool for the Job

The success of an isotopic labeling study hinges on a well-thought-out strategy. The choice of isotope, the position of the label within the molecule, and the synthetic approach are all critical decisions that must be aligned with the specific research question.

Selecting the Appropriate Isotope: A Tale of Stability and Radioactivity

Isotopes used in labeling fall into two main categories: stable and radioactive. The choice between them depends on the experimental goals, the required sensitivity, and safety considerations.

Isotope	Type	Common Applications	Key Advantages	Considerations
Deuterium (²H or D)	Stable	Metabolic studies, pharmacokinetic profiling, internal standards for MS	Relatively inexpensive, can alter metabolic rates (Kinetic Isotope Effect)	Potential for back-exchange with protons
Carbon-13 (¹³C)	Stable	Metabolic flux analysis, structural studies by NMR, internal standards for MS	Stable label, less prone to exchange than ²H	Higher cost of starting materials
Nitrogen-15 (¹⁵N)	Stable	Protein and nucleic acid studies by NMR and MS	Essential element in biological molecules	Specific to nitrogen-containing compounds
Oxygen-18 (¹⁸O)	Stable	Mechanistic studies of enzymatic reactions, tracing oxygen sources	Useful for probing specific chemical transformations	Can be prone to exchange in aqueous environments
Tritium (³H)	Radioactive	ADME studies, ligand binding assays	High sensitivity	Radioactive, requires specialized handling and disposal
Carbon-14 (¹⁴C)	Radioactive	"Gold standard" for ADME studies, metabolic fate determination	Long half-life, stable label position	Radioactive, requires specialized handling and disposal

Stable Isotopes: Deuterium (²H), carbon-13 (¹³C), nitrogen-15 (¹⁵N), and oxygen-18 (¹⁸O) are the most commonly used stable isotopes.[2] They are non-radioactive, making them safe to handle and ideal for in vivo studies in humans.[8] Stable isotope-labeled compounds are frequently used as internal standards in quantitative mass spectrometry, as their chemical behavior is nearly identical to the unlabeled analyte, allowing for accurate correction of matrix effects.[8] Deuterium labeling is particularly interesting in drug development as the stronger carbon-deuterium bond can slow down metabolism at that position, a phenomenon known as the "kinetic isotope effect," which can be exploited to improve a drug's pharmacokinetic profile.[9]

Radioactive Isotopes: Tritium (³H) and carbon-14 (¹⁴C) are the workhorses of radiolabeling.[4][10] Their radioactive decay allows for highly sensitive detection, making them invaluable for tracing compounds at very low concentrations.[1][2] Carbon-14 is often the preferred isotope for ADME studies because carbon forms the backbone of most drug molecules, providing a stable and representative label.[4][6]

The Art of Label Placement: Where to Tag a Molecule Matters

The position of the isotopic label within a molecule is a critical consideration. The label should be placed in a metabolically stable position to avoid its loss during biotransformation.[4] For example, if a methyl group is known to be cleaved off during metabolism, placing a carbon-14 label on that methyl group would result in the loss of the radioactive signal from the main part of the molecule. Therefore, a thorough understanding of the drug's metabolism is essential for designing an effective labeling strategy.

Conversely, strategic placement of a label can be used to probe specific metabolic pathways. By placing a deuterium atom at a site of known metabolic oxidation, for instance, researchers can investigate the impact of the kinetic isotope effect on the drug's clearance rate.

Designing the Synthesis: Early vs. Late-Stage Labeling

The point at which the isotope is introduced into the synthetic route has significant practical implications.

• Early-Stage Labeling: In this approach, a simple, commercially available isotopically labeled starting material is used at the beginning of the synthesis. While this can be straightforward, it often involves a lengthy synthetic sequence, which can be costly and time-consuming, especially when working with expensive labeled precursors.[11]

• Late-Stage Labeling: This strategy involves introducing the isotopic label as late as possible in the synthetic route.[4] This approach is often more efficient as it minimizes the number of steps involving the expensive labeled reagent and reduces the generation of radioactive waste.[12] Recent advances in catalytic methods, such as hydrogen isotope exchange, have made late-stage labeling more accessible.[3][13]

Caption: A diagram illustrating the workflow of early-stage versus late-stage isotopic labeling synthesis.

Core Methodologies in Isotopic Labeling Synthesis

A variety of synthetic methods are available for introducing isotopes into organic molecules. The choice of method depends on the target molecule, the desired isotope, and the required regioselectivity.

Hydrogen Isotope Exchange (HIE)

HIE is a powerful technique for introducing deuterium and tritium into a molecule in a single step, often at a late stage of the synthesis.[3][13] This method typically involves a metal catalyst that facilitates the exchange of C-H bonds with a deuterium or tritium source, such as D₂O, T₂O, or the corresponding gases.[3][14]

Experimental Protocol: Catalytic Hydrogen Isotope Exchange

• Catalyst Preparation: In an inert atmosphere glovebox, a vial is charged with the appropriate metal catalyst (e.g., [Rh(OMe)(1,5-COD)]₂) and the substrate.

• Solvent and Isotope Source Addition: Anhydrous solvent (e.g., THF) is added, followed by the deuterium or tritium source (e.g., D₂ gas at 1 bar).

• Reaction: The reaction mixture is stirred at the appropriate temperature (e.g., room temperature to 80°C) for a specified time (e.g., 24 hours).

• Work-up: The solvent is removed under reduced pressure, and the residue is purified by chromatography to isolate the labeled product.

• Analysis: The isotopic enrichment and regioselectivity of the product are determined by mass spectrometry and NMR spectroscopy.

Synthesis from Labeled Building Blocks

This is a more traditional approach where a small, isotopically labeled molecule (a "building block") is incorporated into a larger molecule through a series of chemical reactions.[4] Common labeled building blocks include [¹⁴C]carbon dioxide, [¹⁴C]potassium cyanide, and deuterated solvents or reagents.[10]

Experimental Protocol: Synthesis of a [¹⁴C]-Labeled Carboxylic Acid

• Grignard Reagent Formation: An appropriate alkyl or aryl halide is reacted with magnesium metal in an anhydrous ether solvent to form the Grignard reagent.

• Carboxylation: The Grignard reagent is then reacted with [¹⁴C]carbon dioxide (generated from Ba¹⁴CO₃ and acid) in a sealed system.

• Quenching and Extraction: The reaction is quenched with aqueous acid, and the [¹⁴C]-labeled carboxylic acid is extracted into an organic solvent.

• Purification: The crude product is purified by crystallization or chromatography.

• Characterization: The chemical purity and specific activity of the final product are determined.

Caption: A flowchart outlining the key steps in the synthesis and quality control of an isotopically labeled compound.

Purification and Quality Control: Ensuring the Integrity of Labeled Compounds

The purification and rigorous quality control of isotopically labeled compounds are paramount to the success of any study in which they are used. Impurities, both chemical and isotopic, can lead to erroneous results and misinterpretation of data.

Purification Techniques

Preparative high-performance liquid chromatography (prep-HPLC) is a widely used technique for the purification of isotopically labeled compounds.[15][16] It offers high resolution and can be adapted to various scales, from micrograms to grams.[17] For chiral compounds, specialized chiral chromatography methods are employed to separate enantiomers.[18][19][20]

Experimental Protocol: Purification by Preparative HPLC

• Method Development: An analytical HPLC method is first developed to achieve good separation of the target compound from any impurities.

• Scale-up: The analytical method is then scaled up to a preparative scale by increasing the column diameter, flow rate, and injection volume.

• Fraction Collection: The eluent from the preparative column is passed through a detector, and fractions corresponding to the peak of the target compound are collected.

• Solvent Removal: The solvent is removed from the collected fractions, typically by lyophilization or rotary evaporation.

• Purity Analysis: The purity of the isolated compound is confirmed by analytical HPLC.

Quality Control and Analysis

A comprehensive suite of analytical techniques is used to characterize the final labeled product.

• Mass Spectrometry (MS): MS is the primary tool for determining the isotopic enrichment and distribution in a labeled compound.[21][22][23][24] High-resolution mass spectrometry (HRMS) can resolve the mass difference between the labeled and unlabeled species, allowing for accurate quantification of the isotopic purity.[22][24]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is indispensable for confirming the chemical structure of the labeled compound and determining the precise location of the isotopic label(s).[25][26][27] For ¹³C- and ¹⁵N-labeled compounds, specific NMR experiments can directly observe the labeled nuclei. For deuterium-labeled compounds, the absence of a proton signal and the presence of a characteristic carbon-deuterium coupling in the ¹³C NMR spectrum can confirm the position of the label.

Protocol: Determination of Isotopic Purity by LC-MS

• Sample Preparation: A solution of the labeled compound is prepared in a suitable solvent.

• LC Separation: The sample is injected onto an HPLC system to separate the compound of interest from any impurities.

• MS Analysis: The eluent from the HPLC is introduced into a mass spectrometer, and the mass spectrum of the compound is acquired.

• Data Analysis: The relative intensities of the mass peaks corresponding to the unlabeled and labeled species are measured. The isotopic purity is calculated by comparing these intensities to the theoretical isotopic distribution.[21][22][23]

Conclusion: A Forward Look

Isotopic labeling remains an indispensable tool in modern chemical and pharmaceutical research. The ability to "see" molecules as they participate in complex biological and chemical processes provides invaluable insights that drive drug discovery and development forward. As synthetic methodologies become more sophisticated and analytical instrumentation more sensitive, the applications of isotopic labeling will undoubtedly continue to expand, enabling scientists to tackle increasingly complex research questions. The principles and protocols outlined in this guide provide a solid foundation for researchers to effectively design and execute their own isotopic labeling studies, ensuring the generation of high-quality, reliable data.

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• Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC). ResearchGate. [Link]

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• Analytical Considerations of Stable Isotope Labelling in Lipidomics. MDPI. [Link]

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• What do we need to consider when we design an experiment using isotope-labelling molecules to feed bacteria?. Quora. [Link]

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Protocols & Analytical Methods

Protocol for the Application of Dimethyl N,N-Diisopropylphosphoramidite-d6 in Solid-Phase RNA Synthesis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol and technical guidance for the use of Dimethyl N,N-Diisopropylphosphoramidite-d6, a deuterated phosphitylating agent, in the automated solid-phase synthesis of RNA oligonucleotides. The incorporation of deuterium-labeled groups into RNA molecules is a critical technique for advanced structural and metabolic studies. Deuterium labeling can enhance the stability of oligonucleotides and provides a powerful tool for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry-based analysis by suppressing proton resonance and providing distinct mass signatures.[][2] This guide covers the principles of phosphoramidite chemistry, a step-by-step protocol for synthesis, post-synthesis processing, quality control, and troubleshooting. It is intended for researchers in molecular biology, drug development, and nucleic acid chemistry.

Scientific Background

The Phosphoramidite Method in RNA Synthesis

The chemical synthesis of RNA is predominantly achieved through the phosphoramidite method, a highly efficient and automatable process.[3][4] The synthesis occurs in a cyclic manner on a solid support, typically controlled pore glass (CPG).[3][5] Each cycle involves four key chemical reactions: detritylation, coupling, capping, and oxidation, which sequentially add one nucleotide to the growing chain.[5][6]

A significant challenge in RNA synthesis compared to DNA synthesis is the presence of the 2'-hydroxyl group on the ribose sugar, which must be protected to prevent unwanted side reactions and backbone hydrolysis.[][8] This is commonly achieved using protecting groups like tert-butyldimethylsilyl (TBDMS) or triisopropylsilyloxymethyl (TOM).[][9]

Significance of Deuterium Labeling

Deuterium (²H), a stable isotope of hydrogen, serves as an invaluable probe in biochemical and biomedical research. Replacing protium (¹H) with deuterium at specific molecular positions can subtly alter physicochemical properties, a phenomenon known as the kinetic isotope effect. In the context of RNA, deuterium labeling offers several advantages:

• Enhanced Stability: Deuterated RNA sequences can exhibit increased resistance to both enzymatic and thermal degradation, which is beneficial for therapeutic applications like siRNA and aptamers.[10][11]

• NMR Spectroscopy: In NMR studies, selective deuteration simplifies complex spectra by removing specific proton signals, aiding in the structural determination of RNA molecules and their complexes.[2]

• Metabolic Tracking: Labeled oligonucleotides can be used as internal standards for quantitative analysis in biological matrices using mass spectrometry, allowing for precise tracking of drug metabolism and pharmacokinetics.[]

Dimethyl N,N-Diisopropylphosphoramidite-d6 is used to introduce a deuterated phosphoramidite group, which can be used in various phosphorylation reactions, including the modification of oligonucleotides.[12][13]

Chemical Properties and Handling

Dimethyl N,N-Diisopropylphosphoramidite is a moisture-sensitive liquid reagent used for the efficient phosphorylation of alcohols.[14][15] The deuterated version maintains these properties.

Property	Value	Source
Chemical Name	Dimethyl-d6 N,N-Diisopropylphosphoramidite	-
Molecular Formula	C₈H₁₄D₆NO₂P	Adapted from[12]
Molecular Weight	199.29 g/mol	Adapted from[12]
Appearance	Clear, colorless oily liquid	[12]
Storage Conditions	Store at 2-8°C under an inert atmosphere (Nitrogen or Argon)	[12][15]
Key Hazard	Moisture Sensitive	[14][15]

Handling Precautions: Due to its high reactivity with water, this reagent must be handled under anhydrous conditions. Use dry solvents (especially acetonitrile) and an inert gas atmosphere (argon or nitrogen) to prevent degradation. Exposure to moisture will lead to hydrolysis, reducing its efficacy in the coupling reaction and resulting in low synthesis yields.[16]

Visualization of Reagent and Workflow

Chemical Structure

Caption: Structure of Dimethyl-d6 N,N-Diisopropylphosphoramidite.

Overall Synthesis Workflow

Caption: High-level workflow for deuterated RNA synthesis.

Detailed Protocol for Automated RNA Synthesis

This protocol outlines the steps for using a deuterated phosphoramidite within a standard automated RNA synthesis cycle. It assumes the use of standard 2'-O-TBDMS protected ribonucleoside phosphoramidites for the main chain construction.

Materials and Reagents

• Solid Support: Pre-loaded CPG column with the first nucleoside (e.g., 1 µmol scale).

• Phosphoramidites: Standard A, C, G, U RNA phosphoramidites (0.1 M in anhydrous acetonitrile).

• Deuterated Reagent: Dimethyl N,N-Diisopropylphosphoramidite-d6.

• Activator: 0.25 M 5-Ethylthio-1H-tetrazole (ETT) in anhydrous acetonitrile.[17]

• Deblocking Solution: 3% Trichloroacetic acid (TCA) in dichloromethane (DCM).[18]

• Capping Solutions:

  • Cap A: Acetic Anhydride/THF/Pyridine.[17]

  • Cap B: 16% N-Methylimidazole/THF.[17]

• Oxidizing Solution: 0.02 M Iodine in THF/Pyridine/Water.[17]

• Washing Solution: Anhydrous acetonitrile.

• Cleavage & Deprotection Reagents:

  • Ammonium hydroxide/Methylamine (AMA) solution.

  • Triethylamine trihydrofluoride (TEA·3HF) in DMSO or another suitable fluoride source.

The Synthesis Cycle

The automated synthesis proceeds through a repeated four-step cycle for each nucleotide addition.[6]

Caption: The four-step automated RNA synthesis cycle.

Step-by-Step Methodology:

• Preparation:

  • Dissolve the Dimethyl N,N-Diisopropylphosphoramidite-d6 and all other phosphoramidites in anhydrous acetonitrile to the required concentration (typically 0.1 M).[19]

  • Install all reagent bottles on a compatible automated DNA/RNA synthesizer.

  • Purge all lines with dry argon or nitrogen to ensure an inert environment.

  • Program the synthesizer with the desired RNA sequence and specify the cycle parameters.

• Cycle 1: Detritylation (Deblocking)

  • The 5'-dimethoxytrityl (DMT) protecting group on the CPG-bound nucleoside is removed by flushing the column with the deblocking solution (3% TCA in DCM).[18]

  • This exposes the free 5'-hydroxyl group for the subsequent coupling reaction.

  • The released orange-colored DMT cation can be measured spectrophotometrically to monitor coupling efficiency from the previous cycle.[16][18]

• Cycle 2: Coupling

  • The phosphoramidite for the next base (or the deuterated phosphoramidite if introducing a modification) and the activator solution (ETT) are simultaneously delivered to the synthesis column.[18]

  • The activator protonates the diisopropylamino group of the phosphoramidite, forming a highly reactive intermediate.[][21]

  • This activated species rapidly couples with the free 5'-hydroxyl group of the growing RNA chain, forming a phosphite triester linkage.[]

  • Note: Coupling times for sterically hindered RNA phosphoramidites are typically longer than for DNA, ranging from 3 to 12 minutes.[16]

• Cycle 3: Capping

  • A small percentage of the 5'-hydroxyl groups may fail to react during the coupling step.

  • To prevent these unreacted chains from elongating further and creating hard-to-remove "n-1" deletion mutants, they are permanently blocked.[16]

  • Capping solutions A and B are delivered to the column to acetylate any unreacted 5'-hydroxyl groups.

• Cycle 4: Oxidation

  • The newly formed phosphite triester linkage is unstable and must be converted to a more stable phosphate triester.

  • The oxidizing solution (Iodine in THF/Pyridine/Water) is passed through the column, oxidizing the P(III) center to a P(V) phosphate.[3]

  • The column is then washed extensively with anhydrous acetonitrile to prepare for the next cycle.

The synthesizer repeats these four steps until the entire sequence is assembled.

Post-Synthesis Cleavage and Deprotection

• Cleavage from Support & Base Deprotection:

  • After synthesis, the CPG support is transferred to a vial.

  • An AMA (Ammonium Hydroxide/40% Methylamine 1:1) solution is added.

  • The vial is heated (e.g., 65 °C for 15-20 minutes) to cleave the oligonucleotide from the CPG and remove the protecting groups from the nucleobases (e.g., acetyl, benzoyl) and the cyanoethyl group from the phosphate backbone.[17][18]

• 2'-Hydroxyl Deprotection:

  • The AMA solution is evaporated.

  • The RNA pellet is resuspended in a fluoride-containing solution (e.g., TEA·3HF in DMSO).

  • This step removes the TBDMS protecting groups from the 2'-hydroxyl positions. This is a critical step for RNA integrity.[9]

  • The reaction is quenched, and the crude RNA is precipitated.

Purification and Quality Control

• Purification: The crude, deprotected RNA is typically purified using reverse-phase or ion-exchange High-Performance Liquid Chromatography (HPLC) to isolate the full-length product from truncated sequences.

• Quality Control: The final product's identity and purity are confirmed by:

  • Mass Spectrometry (LC-MS or MALDI-TOF): To verify the correct molecular weight, including the mass shift from the incorporated deuterium atoms.

  • Analytical HPLC or UPLC: To assess the purity of the final oligonucleotide.

Troubleshooting Low Coupling Efficiency

Low coupling efficiency is a common issue in oligonucleotide synthesis, leading to significantly reduced yields of the full-length product.[16]

Problem	Possible Cause	Solution
Consistently Low Yield	Moisture Contamination: Reagents (especially acetonitrile and phosphoramidites) are contaminated with water.	Use fresh, anhydrous grade acetonitrile. Ensure all reagent bottles are tightly sealed and handled under an inert atmosphere.[16]
Degraded Reagents: Phosphoramidite or activator solutions have degraded over time.	Use fresh, high-quality phosphoramidites and activator solutions. Store them correctly and do not use them past their expiration date.[16]
Sequence-Dependent Low Yield	Secondary Structures: The growing RNA chain forms a secondary structure, hindering the 5'-OH's accessibility.	Increase the coupling time for the problematic step. Consider using a synthesizer with higher temperature capabilities to disrupt secondary structures.[16][22]
Poor Quality Phosphoramidite: A specific vial of phosphoramidite (including the deuterated one) is of poor quality.	Replace the problematic phosphoramidite with a new, validated batch.[16]

Conclusion

The use of Dimethyl N,N-Diisopropylphosphoramidite-d6 provides a reliable method for incorporating stable isotopic labels into synthetic RNA oligonucleotides. By following the principles of phosphoramidite chemistry and adhering to stringent anhydrous conditions, researchers can successfully synthesize high-quality deuterated RNA for a wide range of applications in structural biology, diagnostics, and therapeutic development. Careful execution of the synthesis cycle, followed by robust deprotection and purification, is essential for obtaining a final product with high fidelity and purity.

References

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• LibreTexts Biology. (2022, December 30). 8.4: Post-Transcriptional Processing of RNA.
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• National Institutes of Health. (2017, July 28). Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism.
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• JoVE. (2017, April 18). Video: Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2′-O-thiophenylmethyl Modification and Characterization via Circular Dichroism.
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• BenchChem. (2025, December). Application Notes and Protocols for DMT-dC(ac) Phosphoramidite in RNA Synthesis.
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Application Notes & Protocols: The Strategic Use of Dimethyl N,N-Diisopropylphosphoramidite-d6 in Therapeutic siRNA Production

Abstract

The synthesis of small interfering RNA (siRNA) for therapeutic applications demands exceptional precision, purity, and stability. Standard phosphoramidite chemistry remains the cornerstone of oligonucleotide synthesis, enabling the controlled, sequential assembly of nucleic acid chains.[1][2][3] This guide delves into the specialized application of a deuterated phosphoramidite reagent, Dimethyl N,N-Diisopropylphosphoramidite-d6, in the production of siRNA. We will explore its role in two critical areas of drug development: enhancing the metabolic stability of siRNA therapeutics and serving as a gold-standard internal standard for pharmacokinetic (PK) and biodistribution studies. This document provides not only the theoretical underpinnings but also detailed, field-proven protocols for researchers, chemists, and drug development professionals.

Introduction: The Challenge of siRNA Therapeutics and the Role of Chemical Synthesis

RNA interference (RNAi) is a natural cellular process that silences gene expression with high specificity.[4] Synthetic siRNAs, typically 21-25 base pair double-stranded RNA molecules, harness this pathway to target and degrade specific messenger RNAs (mRNAs), effectively switching off the production of disease-causing proteins.[4][5] This has opened up a revolutionary approach to treating a wide array of genetic and acquired diseases.

The successful transition of an siRNA from a laboratory tool to a therapeutic agent, however, is fraught with challenges. These include ensuring stability against nuclease degradation in biological fluids, enabling effective cellular uptake, and accurately quantifying the drug's behavior in vivo.[6] Chemical synthesis by the phosphoramidite method on a solid support is the universally adopted technique for producing the high-purity oligonucleotides required for these applications.[1][2][7] The introduction of chemical modifications is key to overcoming the inherent instability of natural RNA.[5][8] Herein, we focus on a subtle yet powerful modification: deuterium labeling, specifically through the use of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Core Application I: Enhancing Metabolic Stability through the Kinetic Isotope Effect

2.1. Scientific Rationale: The Power of a Stronger Bond

A primary hurdle for siRNA therapeutics is their rapid degradation by endo- and exonucleases in the bloodstream and within cells. Strategic chemical modifications to the sugar-phosphate backbone can enhance resistance to this enzymatic breakdown. Deuterium labeling, the replacement of a hydrogen atom (protium) with its heavier isotope, deuterium, introduces a subtle but significant change.

The carbon-deuterium (C-D) bond is stronger and has a lower vibrational frequency than a carbon-hydrogen (C-H) bond. Consequently, reactions that involve the cleavage of a C-D bond proceed at a slower rate than the cleavage of a corresponding C-H bond. This phenomenon is known as the Kinetic Isotope Effect (KIE) . By strategically incorporating deuterium at positions susceptible to enzymatic attack, the metabolic stability of the siRNA molecule can be enhanced.[9] While Dimethyl N,N-Diisopropylphosphoramidite-d6 itself does not become part of the final oligonucleotide base, its use is part of a broader strategy of synthesizing deuterated oligonucleotides which can have enhanced stability.[10] Deuterated ribonucleoside triphosphates can be used to synthesize RNA molecules with increased resistance to thermal and enzymatic hydrolysis.[9]

2.2. Workflow: Solid-Phase Synthesis of Deuterated siRNA

The incorporation of deuterated nucleosides into a growing oligonucleotide chain follows the standard, automated four-step phosphoramidite synthesis cycle.[3][7] The process involves the sequential addition of protected nucleoside phosphoramidites to a chain growing on a solid support, typically controlled-pore glass (CPG).[1]

Caption: Automated solid-phase synthesis cycle for siRNA production.

2.3. Detailed Protocol: Incorporation of a Deuterated Nucleoside Phosphoramidite

This protocol outlines the steps for a single coupling cycle within an automated oligonucleotide synthesizer using a deuterated nucleoside phosphoramidite, such as a custom-synthesized deuterated ribonucleoside phosphoramidite. Dimethyl N,N-Diisopropylphosphoramidite-d6 would be a reagent used in the synthesis of such custom phosphoramidites.[11]

• Objective: To covalently link a deuterated ribonucleoside phosphoramidite to the free 5'-hydroxyl group of the growing oligonucleotide chain on the solid support.

• Materials:

  • Controlled-Pore Glass (CPG) solid support with initial nucleoside attached.

  • Deblocking Solution: 3% Dichloroacetic Acid (DCA) in Dichloromethane (DCM).

  • Deuterated Nucleoside Phosphoramidite Solution: Deuterated ribonucleoside phosphoramidite (e.g., 2'-O-TBDMS-5'-O-DMT-N-protected-ribonucleoside-3'-O-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite with deuterium on the base or sugar) dissolved in anhydrous acetonitrile to 0.1 M.

  • Activator Solution: 0.25 M 4,5-Dicyanoimidazole (DCI) or 0.45 M 1H-Tetrazole in anhydrous acetonitrile.[12]

  • Capping Solution A: Acetic Anhydride/Lutidine/THF.

  • Capping Solution B: 16% N-Methylimidazole in THF.

  • Oxidizer Solution: 0.02 M Iodine in THF/Water/Pyridine.

  • Washing Solvent: Anhydrous Acetonitrile.

Step	Procedure	Causality and Scientific Rationale
1. Deblocking	The solid support is washed with a solution of 3% DCA in DCM.	The acid removes the 4,4'-dimethoxytrityl (DMTr) protecting group from the 5'-hydroxyl of the nucleotide bound to the support, exposing a reactive hydroxyl group for the next coupling reaction.[7]
2. Coupling	The deuterated nucleoside phosphoramidite solution and the activator solution are simultaneously delivered to the synthesis column and allowed to react for a specified time (e.g., 2-5 minutes).	The activator protonates the nitrogen of the phosphoramidite, creating a highly reactive intermediate.[] The exposed 5'-hydroxyl group of the growing chain attacks this activated phosphorus atom, forming a new phosphite triester linkage.[] The efficiency of this step is critical for the final yield of the full-length product.[14]
3. Capping	The solid support is treated with Capping Solutions A and B.	This step is crucial for preventing the synthesis of failure sequences (n-1, n-2, etc.). Any 5'-hydroxyl groups that did not react during the coupling step are permanently acetylated (capped), making them unreactive in subsequent cycles.[7][14]
4. Oxidation	The support is treated with the iodine solution.	The newly formed phosphite triester linkage is unstable. The iodine solution oxidizes the P(III) atom to the more stable P(V) state, forming a natural phosphotriester bond.[14] This stabilizes the oligonucleotide backbone.
5. Washing	The column is thoroughly washed with anhydrous acetonitrile between each step.	This removes excess reagents and by-products, ensuring high fidelity in the subsequent cycle.

This cycle is repeated until the desired sequence is assembled. Upon completion, the oligonucleotide is cleaved from the solid support and all remaining protecting groups are removed in a final deprotection step, typically using gaseous methylamine or aqueous ammonia.[15][16]

Core Application II: Gold-Standard Bioanalysis with a Stable Isotope Labeled Internal Standard (SIL-IS)

3.1. Scientific Rationale: The Need for Precision in Pharmacokinetics

To understand and optimize the therapeutic potential of an siRNA drug, it is essential to accurately measure its concentration in biological matrices like plasma and tissues over time.[17] This is the domain of pharmacokinetics (PK). Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for this purpose due to its high sensitivity and specificity.[17]

The "gold standard" for quantitative bioanalysis is the use of a stable isotope-labeled internal standard (SIL-IS).[18] A SIL-IS is an exact copy of the analyte (the drug being measured), but with several hydrogen atoms replaced by deuterium. An siRNA synthesized using deuterated phosphoramidites serves as an ideal SIL-IS. It is chemically identical to the therapeutic siRNA and therefore behaves identically during sample extraction, chromatography, and ionization in the mass spectrometer. However, due to the mass difference from the deuterium atoms, it can be distinguished by the detector. By adding a known amount of the deuterated siRNA to every sample at the beginning of the workflow, it acts as a perfect control, correcting for any sample loss or matrix effects and enabling highly accurate quantification.[18]

3.2. Workflow: siRNA Quantification using a Deuterated Internal Standard

Caption: Bioanalytical workflow for siRNA quantification using a deuterated internal standard.

3.3. Protocol: LC-MS/MS Quantification of siRNA in Mouse Plasma

• Objective: To accurately determine the concentration of a therapeutic siRNA in mouse plasma samples using a deuterated siRNA as an internal standard.

• Materials:

  • Mouse plasma samples containing the therapeutic siRNA (analyte).

  • Deuterated siRNA Internal Standard (IS): Synthesized using deuterated phosphoramidites to have a mass shift of ≥3 Da. Stock solution of known concentration.

  • Extraction Buffer/Reagents (e.g., for Solid Phase Extraction).

  • LC-MS/MS system with an Ion-Pair Reversed-Phase (IP-RP) HPLC setup.[19]

  • Mobile Phase A: e.g., Water/Methanol with HFIP and DIPEA.[18]

  • Mobile Phase B: e.g., Methanol/Acetonitrile.[19]

Step	Procedure	Causality and Scientific Rationale
1. Sample Preparation	A precise volume of the deuterated siRNA IS solution is added (spiked) into each plasma sample, calibration standard, and quality control sample.	This is the most critical step for accuracy. The IS is added early to undergo the exact same extraction and analysis process as the analyte, thereby normalizing for any variability or loss.
2. Extraction	The siRNA (both analyte and IS) is extracted from the plasma matrix, often using Solid Phase Extraction (SPE).	Biological samples contain proteins, lipids, and salts that interfere with LC-MS analysis. Extraction purifies and concentrates the analytes, removing these interferences.
3. LC Separation	The extracted sample is injected into an IP-RP HPLC system. The siRNA analyte and IS are separated from remaining matrix components.	The analyte and the deuterated IS are chemically identical and will co-elute (exit the HPLC column at the same time). This co-elution is essential for correcting matrix effects that can occur during ionization.[18]
4. MS/MS Detection	As the analytes elute from the LC, they are ionized (typically by electrospray ionization) and enter the mass spectrometer. The instrument is set to monitor specific mass-to-charge (m/z) transitions for both the therapeutic siRNA and the deuterated IS.	The mass difference allows the mass spectrometer to detect and count the ions for the analyte and the IS separately but simultaneously. For example, a fragment ion at m/z 207.2 in the analyte might be detected at m/z 210.2 in a triply deuterated IS.[18]
5. Quantification	The peak area ratio of the analyte to the IS is calculated. This ratio is plotted against the known concentrations of the calibration standards to create a calibration curve. The concentration of the analyte in the unknown samples is then determined from this curve.	By using the ratio, any variations in sample preparation, injection volume, or instrument response are cancelled out, leading to highly precise and accurate quantification.

3.4. Data Presentation: Key Mass Spectrometry Parameters

Parameter	Therapeutic siRNA (Analyte)	Deuterated siRNA (IS)	Rationale
Molecular Weight	X	X + n (where n = # of D atoms)	The mass shift is the basis for differential detection.
Precursor Ion (m/z)	[M-zH]z-	[(M+n)-zH]z-	These are the parent ions selected in the first quadrupole of the mass spectrometer.
Product Ion (m/z)	Fragment Y	Fragment Y (if no D) or Y+n' (if D is in fragment)	These are the specific fragment ions monitored in the third quadrupole, providing high specificity.

Analytical Characterization of Deuterated siRNA

Confirmation of successful synthesis and purity is paramount. Several analytical techniques are employed to characterize the final deuterated siRNA product.[20]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the primary tool. It confirms the final molecular weight of the synthesized oligonucleotide, verifying the incorporation of the deuterium atoms. It is also used to assess the purity of the final product.[21]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful technique for determining the exact location of deuterium incorporation within the nucleoside structure.[20]

• Denaturing Chromatography: Techniques like denaturing ion-pair reversed-phase LC are used to separate the two strands of the siRNA and analyze their individual purity and identity.[19]

Conclusion and Future Perspectives

Dimethyl N,N-Diisopropylphosphoramidite-d6 and the resulting deuterated ribonucleoside phosphoramidites are specialized but powerful reagents in the development of siRNA therapeutics. Their application extends beyond simple synthesis, providing strategic advantages in both the intrinsic properties of the drug and the methods used for its evaluation. By enhancing metabolic stability through the kinetic isotope effect, deuteration offers a pathway to potentially improve the in vivo half-life and efficacy of siRNA drugs. Simultaneously, the use of deuterated siRNA as a stable isotope-labeled internal standard is indispensable for the rigorous, high-precision bioanalysis required for regulatory submission and a deep understanding of drug pharmacokinetics. As the field of RNA therapeutics continues to advance, such sophisticated chemical strategies will remain critical for translating scientific discoveries into life-changing medicines.

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Application Notes and Protocols for 3'-End Modification of Oligonucleotides using Dimethyl N,N-Diisopropylphosphoramidite-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction: Enhancing Oligonucleotide Therapeutics through Strategic 3'-End Modification

Oligonucleotide-based therapeutics, including antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), represent a promising frontier in modern medicine, offering the potential to target disease at the genetic level.[1][2][3] However, the clinical translation of these powerful molecules is often hampered by their susceptibility to degradation by nucleases in biological systems.[3] Strategic chemical modification is therefore paramount to enhancing their stability, pharmacokinetic properties, and overall therapeutic efficacy.

The 3'-end of an oligonucleotide is a primary site for nuclease-mediated degradation. Modification at this terminus can significantly increase the molecule's half-life, a critical factor in achieving sustained therapeutic effect. This application note provides a comprehensive guide to the 3'-end modification of oligonucleotides using Dimethyl N,N-Diisopropylphosphoramidite-d6, a deuterated modifying agent. The incorporation of deuterium, a stable, non-radioactive isotope of hydrogen, offers unique advantages in drug development, particularly in studies of metabolic stability and for use as an internal standard in pharmacokinetic analyses.[4][5][6][7][]

This document will delve into the underlying principles of phosphoramidite chemistry, provide detailed protocols for solid-phase synthesis, and discuss the rationale and applications of using a deuterated modifying agent for the development of next-generation oligonucleotide therapeutics.

The Chemistry of Modification: Understanding Phosphoramidite Coupling

The synthesis of custom oligonucleotides is predominantly achieved through the highly efficient and automatable phosphoramidite method.[9][10][11] This elegant chemistry proceeds in a 3' to 5' direction on a solid support and involves a four-step cycle for each nucleotide addition: deblocking, coupling, capping, and oxidation.[9][12]

The core of this process is the coupling step, where a phosphoramidite monomer, a protected nucleoside with a reactive phosphoramidite group at the 3'-position, is activated and reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain.[9][]

Mechanism of Phosphoramidite Activation and Coupling:

• Activation: The phosphoramidite is activated by a weak acid, such as tetrazole or its derivatives. The activator protonates the nitrogen of the diisopropylamino group, making it a good leaving group.[][14]

• Coupling: The now highly reactive phosphoramidite intermediate is susceptible to nucleophilic attack by the 5'-hydroxyl group of the support-bound oligonucleotide. This reaction forms an unstable phosphite triester linkage.[][15]

• Oxidation: The phosphite triester is then oxidized to a stable phosphate triester, completing the formation of the internucleotide bond.[12]

For 3'-end modification, a non-nucleosidic phosphoramidite, such as Dimethyl N,N-Diisopropylphosphoramidite-d6, is used in the final coupling step of the synthesis. This appends the desired modification to the 3'-terminus of the fully synthesized oligonucleotide.

Fig 1. Automated Solid-Phase Oligonucleotide Synthesis Cycle with 3'-End Modification.

Rationale for Using a Deuterated Modifying Agent

The use of deuterated compounds in drug development has gained significant traction due to the "kinetic isotope effect."[] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage.[4][7][] This can lead to:

• Enhanced Metabolic Stability: By replacing hydrogen atoms at metabolically vulnerable positions with deuterium, the rate of metabolic degradation can be slowed, leading to a longer drug half-life.[5][6]

• Improved Pharmacokinetic Profiles: A longer half-life can result in more consistent plasma concentrations and potentially less frequent dosing.[5]

• Reduced Formation of Toxic Metabolites: In some cases, deuteration can alter metabolic pathways, reducing the formation of undesirable or toxic byproducts.[5]

In the context of oligonucleotide modification, Dimethyl N,N-Diisopropylphosphoramidite-d6 serves two primary purposes:

• Metabolic Tracer: The deuterated methyl groups can act as a stable isotopic label, allowing researchers to track the metabolism of the 3'-end modification without the need for radioactive isotopes.

• Internal Standard: In quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), an oligonucleotide modified with a deuterated compound can serve as an ideal internal standard for the non-deuterated therapeutic, ensuring accurate quantification in complex biological matrices.

Experimental Protocols

The following protocols provide a general framework for the 3'-end modification of oligonucleotides using Dimethyl N,N-Diisopropylphosphoramidite-d6 on an automated solid-phase synthesizer. It is assumed that the user has a working knowledge of standard oligonucleotide synthesis procedures.

Protocol 1: Reagent Preparation

Proper preparation of reagents is critical for successful oligonucleotide synthesis.

Reagent	Preparation	Storage
Dimethyl N,N-Diisopropylphosphoramidite-d6	Dissolve in anhydrous acetonitrile to a final concentration of 0.1 M.	Store under an inert atmosphere (argon or nitrogen) at 2-8°C. Use within 24 hours of preparation.
Activator (e.g., 0.25 M ETT in Acetonitrile)	Use a commercially available, high-purity solution.	Store according to the manufacturer's instructions, typically at room temperature and protected from moisture.
Standard DNA/RNA Phosphoramidites	Prepare according to standard synthesizer protocols, typically 0.1 M in anhydrous acetonitrile.	Store under an inert atmosphere at 2-8°C.
Other Synthesis Reagents	Deblocking, capping, and oxidizing solutions should be fresh and of high quality.	Store according to the manufacturer's instructions.

Protocol 2: Automated Solid-Phase Synthesis

This protocol outlines the steps for a standard synthesis cycle followed by the final 3'-end modification.

• Synthesizer Setup:

  • Install the prepared reagent bottles on the synthesizer.

  • Prime all lines to ensure proper reagent delivery.

  • Enter the desired oligonucleotide sequence into the synthesis software.

• Standard Synthesis Cycles:

  • Initiate the automated synthesis program. The synthesizer will perform the repetitive four-step cycle (deblocking, coupling, capping, oxidation) for each nucleotide in the sequence.[11]

• 3'-End Modification Cycle:

  • After the final nucleotide has been coupled, the software should be programmed to perform one additional modification cycle using the Dimethyl N,N-Diisopropylphosphoramidite-d6.

  • Coupling Time: A longer coupling time (e.g., 180-300 seconds) may be required for non-nucleosidic phosphoramidites to ensure high coupling efficiency. This should be optimized based on the specific synthesizer and scale of synthesis.

• Final DMT Group:

  • Choose to either leave the final 5'-dimethoxytrityl (DMT) group on ("DMT-on") for purification by reverse-phase HPLC or remove it ("DMT-off").[10][12]

Fig 2. Experimental Workflow for 3'-End Modification.

Protocol 3: Cleavage and Deprotection

This step releases the oligonucleotide from the solid support and removes protecting groups.

• Cleavage from Support:

  • Transfer the solid support to a sealed vial.

  • Add concentrated ammonium hydroxide or a mixture of ammonium hydroxide and 40% aqueous methylamine (AMA).

  • Incubate at room temperature for 1-2 hours.[11]

• Deprotection:

  • Transfer the supernatant containing the cleaved oligonucleotide to a new vial.

  • Heat the sealed vial at 55-65°C for 8-16 hours to remove the base and phosphate protecting groups. The exact time and temperature will depend on the specific protecting groups used.

• Evaporation:

  • Cool the vial and evaporate the ammonia/methylamine solution to dryness using a centrifugal evaporator.

Protocol 4: Purification and Quality Control

Purification is essential to remove truncated sequences and other impurities.

• Purification by Reverse-Phase HPLC:

  • If the synthesis was performed "DMT-on," reverse-phase HPLC is an effective method for separating the full-length, DMT-bearing oligonucleotide from shorter, "failure" sequences that lack the DMT group.[10][11]

  • Reconstitute the crude oligonucleotide in an appropriate buffer.

  • Purify using a suitable reverse-phase column and a gradient of acetonitrile in a buffer such as triethylammonium acetate.

  • Collect the peak corresponding to the DMT-on product.

  • Treat the collected fraction with an acid (e.g., 80% acetic acid) to remove the DMT group.

  • Desalt the final product.

• Quality Control:

  • The purity of the final product should be assessed by analytical HPLC.

  • The identity and integrity of the modified oligonucleotide should be confirmed by mass spectrometry (e.g., ESI-MS or MALDI-TOF).[16] The observed molecular weight should correspond to the calculated mass of the 3'-deuterated oligonucleotide.

Expected Results and Troubleshooting

Parameter	Expected Outcome	Potential Issues & Solutions
Coupling Efficiency	>98% for each step.	Low Coupling Efficiency: Check the quality and concentration of the phosphoramidite and activator. Ensure all reagents are anhydrous. Increase coupling time for the modification step.
Purity (Crude)	Varies depending on length, typically 50-80% full-length product.	High Levels of Truncated Sequences: Optimize coupling and capping steps. Check for leaks in the synthesizer fluidics.
Final Yield	Dependent on synthesis scale and oligonucleotide length.	Low Yield: Verify the loading of the solid support. Ensure complete cleavage from the support.
Mass Spectrometry	Observed mass should match the calculated mass of the deuterated product.	Incorrect Mass: Indicates incomplete deprotection, side reactions, or failure of the modification step. Review all synthesis, cleavage, and deprotection parameters.

Conclusion

The 3'-end modification of oligonucleotides with Dimethyl N,N-Diisopropylphosphoramidite-d6 provides a robust method for introducing a stable isotopic label. This modification is invaluable for researchers in drug development, enabling detailed studies of oligonucleotide metabolism and providing a reliable internal standard for pharmacokinetic analysis. The protocols outlined in this application note, based on well-established phosphoramidite chemistry, offer a clear pathway to the successful synthesis and purification of these valuable research tools. By leveraging the unique properties of deuterium, scientists can gain deeper insights into the behavior of oligonucleotide therapeutics, ultimately accelerating their path to the clinic.

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Application Note & Protocol: Phosphitylation with Dimethyl N,N-Diisopropylphosphoramidite-d6

Abstract: This guide provides a comprehensive overview of the experimental conditions and underlying principles for phosphitylation reactions utilizing Dimethyl N,N-Diisopropylphosphoramidite-d6. Designed for researchers, scientists, and drug development professionals, this document details the reaction mechanism, critical parameters, a step-by-step protocol, and in-process monitoring techniques. The use of the deuterated phosphoramidite offers unique advantages for mechanistic studies and analytical tracking, which are explored herein.

Introduction: The Central Role of Phosphitylation

Phosphitylation, the formation of a phosphite triester by reacting an alcohol with an activated phosphorus (III) reagent, is a cornerstone of modern synthetic organic chemistry.[1] Its most prominent application is in the automated solid-phase synthesis of oligonucleotides (DNA and RNA), a technology that underpins genomics, diagnostics, and the development of nucleic acid-based therapeutics.[2][][4] The phosphoramidite method, pioneered by Caruthers, is celebrated for its high coupling efficiency and rapid reaction kinetics, enabling the assembly of long biopolymers with remarkable fidelity.[4][5]

Dimethyl N,N-Diisopropylphosphoramidite is a versatile phosphitylating agent used for the efficient phosphorylation of alcohols.[6][7] This deuterated variant, Dimethyl N,N-Diisopropylphosphoramidite-d6, in which the two methyl groups are fully substituted with deuterium, serves as a powerful tool for advanced applications. The deuterium labels provide a silent region in the ¹H NMR spectrum, simplifying analysis, and act as a unique mass tag for tracing the phosphoryl group in mass spectrometry-based mechanistic or metabolic studies.

Mechanistic Principles of Phosphoramidite Coupling

The stability of phosphoramidites in the absence of an activator allows for precise control over the reaction.[8] The coupling process is initiated by an acidic azole catalyst, such as 1H-tetrazole or 4,5-dicyanoimidazole (DCI).[9][10] The mechanism proceeds through two key stages:

• Activation: The activator, acting as a Brønsted acid, protonates the nitrogen atom of the diisopropylamino group on the phosphoramidite. This protonation converts the amino group into an excellent leaving group.[]

• Nucleophilic Attack: The activator's conjugate base, a potent nucleophile, displaces the protonated diisopropylamine to form a highly reactive phosphitylating intermediate (e.g., a tetrazolide phosphite). The substrate alcohol then performs a nucleophilic attack on this activated phosphorus center, displacing the activator and forming the desired phosphite triester linkage.[5][][12]

This sequence ensures a rapid and selective reaction with the target hydroxyl group under anhydrous conditions.

Figure 2: Experimental workflow for phosphitylation.

• Setup: Place the anhydrous alcohol substrate and a stir bar into the dried Schlenk flask. Seal the flask and purge with argon or nitrogen for 10-15 minutes.

• Dissolution: Add anhydrous acetonitrile via a gas-tight syringe to dissolve the substrate.

• Reagent Addition: In a separate vial under an inert atmosphere, dissolve the required amounts of Dimethyl N,N-Diisopropylphosphoramidite-d6 and the chosen activator (e.g., DCI) in anhydrous acetonitrile.

• Initiation: Transfer the phosphoramidite/activator solution to the stirring substrate solution via syringe. Start a timer.

• Reaction: Allow the reaction to stir at room temperature.

4.3. In-Process Monitoring: The Power of ³¹P NMR

³¹P NMR spectroscopy is the definitive tool for monitoring phosphitylation reactions, providing a clear and quantitative view of the phosphorus-containing species. [13][14]A small aliquot can be taken from the reaction, diluted in a deuterated solvent (e.g., CD₃CN or CDCl₃), and analyzed directly.

Phosphorus Species	Typical ³¹P Chemical Shift (ppm)	Interpretation
Starting Phosphoramidite-d6	145 - 155	The desired starting material. [13]Its signal will decrease as the reaction proceeds.
Product Phosphite Triester	135 - 145	The desired P(III) product. Its signal will grow over time.
Oxidized Impurities (P(V))	-25 to 5	Presence indicates oxidation of the starting material or product due to air/moisture contamination. [13]
Hydrolysis Products (e.g., H-phosphonate)	5 - 30	Presence indicates reaction with water. [13]

Reference Standard: Chemical shifts are reported relative to an external standard of 85% H₃PO₄ at 0 ppm. [14] 4.4. Workup and Purification

• Oxidation (Optional): If the final desired product is a stable phosphate (P(V)), the phosphite triester product must be oxidized. A common method is the addition of a solution of iodine (I₂) in THF/water/pyridine until a persistent brown color is observed. The reaction is then quenched with aqueous sodium thiosulfate.

• Quench & Extraction: Dilute the reaction mixture with a solvent like ethyl acetate or dichloromethane. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine. This removes the acidic activator and water-soluble byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Chromatography: Purify the crude product using silica gel column chromatography. [15] * Caution: Phosphite triesters can be sensitive to acidic silica gel. It is crucial to pre-treat the silica gel slurry with a small amount of a non-nucleophilic base like triethylamine (~1% v/v in the eluent) to prevent degradation of the product on the column.

  • Eluent System: A gradient of ethyl acetate in hexanes is typically effective.

Conclusion

The phosphitylation reaction using Dimethyl N,N-Diisopropylphosphoramidite-d6 is a robust and highly efficient method for forming phosphorus-oxygen bonds. Success relies on a deep understanding of the reaction mechanism and adherence to strict anhydrous and anaerobic techniques. The incorporation of a deuterium label provides significant advantages for spectral analysis and mechanistic investigations. By following the detailed protocols and monitoring guidelines presented in this document, researchers can confidently execute this critical transformation and achieve high yields of purified product.

References

• Coupling Activators for Oligonucleotide Synthesis. TCI Chemicals.

• Xie, C., Staszak, M. A., Quatroche, J. T., Sturgill, C. D., Khau, V. V., & Martinelli, M. J. (2005). Nucleosidic Phosphoramidite Synthesis via Phosphitylation: Activator Selection and Process Development. Organic Process Research & Development, 9(3), 323–328.

• Technical Brief - ABOUT ACTIVATORS: Now and tomorrow. Glen Research. (n.d.).

• Reagents for Nucleic Acid Synthesis. FUJIFILM Wako Chemicals. (n.d.).

• Beaucage, S. L. (2005). Activators for oligonucleotide and phosphoramidite synthesis. Google Patents.

• Reddy, P. et al. (2015). Synthesis of deuterated ribo nucleosides, n-protected phosphoramidites, and oligonucleotides. Google Patents.

• Capaldi, D. et al. (2004). Process of purifying phosphoramidites. Google Patents.

• Validating Phosphoramidite Synthesis Success Using ³¹P NMR Spectroscopy: A Comparative Guide. Benchchem. (2025).

• What is Diallyl n,n-diisopropylphosphoramidite?. ChemicalBook. (2020).

• Coupling Pathways and Activation Mechanisms in Phosphoramidite Reactions. (n.d.). [Source not publicly available]

• Request PDF: Nucleosidic Phosphoramidite Synthesis via Phosphitylation: Activator Selection and Process Development. ResearchGate. (2025).

• The mechanism of the phosphoramidite synthesis of polynucleotides. ResearchGate. (2008).

• Dimethyl-N,N-diisopropylphosphoramidite. Chem-Impex. (n.d.).

• The Art of Phosphitylation. Entegris. (n.d.).

• Dimethyl N,N-Diisopropylphosphoramidite. Santa Cruz Biotechnology. (n.d.).

• Week 4 : Lecture 17 : Monitoring reaction through 31P NMR Spectroscopy. NPTEL IIT Bombay. (2024).

• Dimethyl-N,N-diisopropylphosphoramidite. Sigma-Aldrich. (n.d.).

• Dimethyl N,N-Diisopropylphosphoramidite. CymitQuimica. (n.d.).

• Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. (n.d.). [Source not publicly available]

• Monitoring the oxidation of Phosphine ligands using 31P NMR. Magritek. (2023).

• Phosphoramidite Chemistry for DNA Synthesis. Twist Bioscience. (n.d.).

• Phosphitylation process. Google Patents. (2007).

• Purification and preparation of phosphorus-containing compounds. Google Patents. (2011).

• Phosphoramidite Chemistry for DNA and RNA Synthesis. BOC Sciences. (n.d.).

• An Effective Reagent to Functionalize Alcohols with Phosphocholine. PMC. (2020).

• Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries. MDPI. (n.d.).

• Solid-phase oligonucleotide synthesis. ATDBio. (n.d.).

• Phosphitylation method. Google Patents. (n.d.).

• 31 P NMR titration and relaxation parameters a of phosphonic acid derivatives and a-aminophosphonates b. ResearchGate. (n.d.).

• Efficient catalyst turnover in the phosphitylation of alcohols with phosphoramidites. ResearchGate. (n.d.).

• Organic & Biomolecular Chemistry. RSC Publishing. (2023).

• Purification of Phosphoric Acid Solution Using Natural and Activated Clays. (n.d.). [Source not publicly available]

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Application Notes and Protocols for the Incorporation of Modified Nucleobases using Dimethyl N,N-Diisopropylphosphoramidite-d6

Abstract

The site-specific incorporation of modified nucleobases into oligonucleotides is a cornerstone of modern molecular biology, diagnostics, and therapeutic development. These modifications can enhance the pharmacological properties of nucleic acid-based drugs, serve as probes for studying biological processes, and introduce novel functionalities.[1] This guide provides a comprehensive overview and detailed protocols for the synthesis and incorporation of modified nucleobases into oligonucleotides, with a specific focus on the use of Dimethyl N,N-Diisopropylphosphoramidite-d6 as the phosphitylating agent. The primary application of incorporating deuterium-labeled phosphoramidites is to facilitate the structural and dynamic analysis of the resulting oligonucleotides by Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3] This document is intended for researchers, scientists, and drug development professionals seeking to leverage modified oligonucleotides in their work.

Introduction: The Significance of Modified Nucleobases

The four canonical bases of DNA and RNA provide the fundamental blueprint for life. However, nature employs a vast array of modified nucleobases to regulate gene expression, fine-tune RNA function, and protect against foreign nucleic acids.[4] In the laboratory and the clinic, the strategic incorporation of modified nucleobases can confer a range of desirable properties to synthetic oligonucleotides[1]:

• Enhanced Therapeutic Efficacy: Modifications to the sugar-phosphate backbone or the nucleobase can increase resistance to nuclease degradation, improve binding affinity to target sequences, and reduce off-target effects.[5][6]

• Advanced Diagnostics: The incorporation of fluorescent dyes, quenchers, or other reporter groups enables the development of sensitive and specific probes for detecting nucleic acid sequences.[7]

• Probing Biological Mechanisms: Site-specifically modified oligonucleotides are invaluable tools for studying DNA-protein interactions, DNA repair mechanisms, and the catalytic activity of ribozymes.[2]

The gold standard for the chemical synthesis of oligonucleotides is the phosphoramidite method, a highly efficient and automatable process.[8][] This method relies on the sequential addition of nucleoside phosphoramidites, which are activated to couple with the growing oligonucleotide chain.[10]

The Role of Dimethyl N,N-Diisopropylphosphoramidite-d6

Dimethyl N,N-Diisopropylphosphoramidite-d6 is a deuterated phosphitylating agent. Its primary role is to convert a protected, modified nucleoside into its corresponding phosphoramidite monomer, which can then be used in automated oligonucleotide synthesis.

The key feature of this reagent is the presence of six deuterium atoms on the methyl groups of the diisopropylamino moiety. While the diisopropylamino group is a leaving group during the coupling reaction, the deuterium atoms are not involved in bond-breaking in the rate-determining step.[11] Therefore, the kinetic isotope effect is expected to be negligible, and the reaction kinetics should be virtually identical to that of the non-deuterated counterpart.

The principal reason for using a deuterated phosphitylating agent is to introduce an isotopic label into the phosphoramidite that is ultimately not incorporated into the final oligonucleotide product. This can be advantageous in specific analytical contexts, such as mechanistic studies of the coupling reaction itself or in mass spectrometry-based quality control of the phosphoramidite monomer. However, the most common motivation for isotopic labeling in this field is the deuteration of the nucleoside itself (the sugar or the base) to simplify NMR spectra of the final oligonucleotide for structural studies.[2][12] While this guide focuses on the use of a deuterated phosphitylating agent, the principles of incorporation are directly applicable to deuterated nucleoside phosphoramidites.

Synthesis of a Modified Nucleobase Phosphoramidite

The first step in incorporating a modified nucleobase is the synthesis of its corresponding phosphoramidite. This involves the protection of reactive functional groups on the modified nucleoside, followed by phosphitylation of the 3'-hydroxyl group.

Protection of the Modified Nucleoside

Prior to phosphitylation, all reactive functional groups on the modified nucleobase and the 5'-hydroxyl group of the deoxyribose or ribose sugar must be protected to prevent unwanted side reactions during oligonucleotide synthesis.[13]

• 5'-Hydroxyl Protection: The 5'-hydroxyl group is typically protected with a dimethoxytrityl (DMT) group. The DMT group is acid-labile, allowing for its selective removal at the beginning of each synthesis cycle.[14]

• Nucleobase Protection: Exocyclic amino groups on the modified nucleobase are commonly protected with base-labile groups such as benzoyl (Bz), isobutyryl (iBu), or phenoxyacetyl (Pac).[] The choice of protecting group depends on the specific modified nucleobase and the desired deprotection conditions.

Phosphitylation with Dimethyl N,N-Diisopropylphosphoramidite-d6

Once the modified nucleoside is appropriately protected, the 3'-hydroxyl group is reacted with Dimethyl N,N-Diisopropylphosphoramidite-d6 in the presence of an activator, such as 1H-tetrazole or 5-(ethylthio)-1H-tetrazole (ETT), to yield the desired phosphoramidite monomer.

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• 4. glenresearch.com [glenresearch.com]
• 5. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
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• 7. Mechanistic studies on the phosphoramidite coupling reaction in oligonucleotide synthesis. I. Evidence for nucleophilic catalysis by tetrazole and rate variations with the phosphorus substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 10. Synthesis of Oligonucleotides Carrying Inter-nucleotide N-(Benzoazole)-phosphoramide Moieties - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. A Review on Nucleophilic Substitution Reactions at P=O Substrates of Organophosphorous Compounds [article.sapub.org]
• 14. Synthesis of Specifically Modified Oligonucleotides for Application in Structural and Functional Analysis of RNA - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilization of Dimethyl N,N-Diisopropylphosphoramidite-d6 for Stable Isotope Labeling in Automated Oligonucleotide Synthesis

Abstract

The precise chemical synthesis of oligonucleotides is foundational to advancements in molecular biology, diagnostics, and therapeutics.[1] The introduction of modified nucleosides and functional groups via phosphoramidite chemistry allows for the creation of tailored oligonucleotides with enhanced properties.[] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of Dimethyl N,N-Diisopropylphosphoramidite-d6, a non-nucleosidic phosphoramidite, in standard automated DNA synthesizers. The primary application of this reagent is the efficient 5'-phosphorylation of a synthetic oligonucleotide, which concurrently introduces a stable, deuterated isotopic label. We will explore the rationale behind deuteration, the chemical mechanism of incorporation, a step-by-step protocol for its use, and best practices for quality control.

The Scientific Rationale for Deuteration in Oligonucleotide Probes

The substitution of hydrogen (¹H) with its heavier, stable isotope deuterium (²H or D) is a powerful strategy in pharmaceutical and biological research.[3] This seemingly subtle modification can significantly alter a molecule's properties without changing its fundamental stereochemistry or biological activity.[]

The Kinetic Isotope Effect (KIE): The C-D bond is stronger and has a lower vibrational frequency than the C-H bond. Consequently, breaking a C-D bond requires more energy, leading to a slower reaction rate if this bond cleavage is the rate-determining step of a metabolic process.[] This phenomenon, known as the Kinetic Isotope Effect, can be harnessed to improve the metabolic stability of therapeutic oligonucleotides by making them more resistant to enzymatic degradation.[3][5]

Applications in Research and Development:

• Metabolic Tracking: Deuterated compounds serve as excellent tracers in metabolic and pharmacokinetic studies. The distinct mass signature of the deuterated oligonucleotide allows for its unambiguous detection and quantification by mass spectrometry against a complex biological background.[6][7]

• Enhanced Stability: For oligonucleotides intended for therapeutic use, such as siRNAs or antisense oligos, deuteration at metabolically vulnerable positions can slow their breakdown, prolonging their half-life and potentially increasing efficacy.[5][8]

• Structural Biology: The unique nuclear spin and magnetic moment of deuterium make it a valuable probe in Nuclear Magnetic Resonance (NMR) spectroscopy for studying the conformation and dynamics of DNA and its interactions with proteins.

Dimethyl N,N-Diisopropylphosphoramidite-d6 specifically leverages these principles by providing a tool to introduce a stable isotopic label at the 5'-terminus of an oligonucleotide.

Reagent Overview: Dimethyl N,N-Diisopropylphosphoramidite-d6

This reagent is a phosphorylating agent designed for use in automated oligonucleotide synthesizers.[9][10] Unlike standard A, C, G, and T phosphoramidites, it does not contain a nucleobase and is therefore classified as a "non-nucleosidic phosphoramidite".[11] Its function is to react with the free 5'-hydroxyl group of the terminal nucleotide on the solid support-bound oligonucleotide chain, resulting in a 5'-dimethylphosphate-d6 modification.

Reagent Properties

Property	Value	Source
Chemical Name	Dimethyl N,N-Diisopropylphosphoramidite-d6	[9]
Synonyms	N-(dimethoxy-d6-phosphanyl)-N-propan-2-ylpropan-2-amine	N/A
CAS Number	Not publicly available for deuterated version. (122194-07-4 for non-deuterated)	[12][13]
Molecular Formula	C₈H₁₄D₆NO₂P	[9]
Molecular Weight	199.26 g/mol	[9]
Appearance	Clear, colorless to light yellow liquid	[13]
Purity	≥95%	[13]
Storage Conditions	Store at 2-8°C under an inert atmosphere (Nitrogen or Argon)	[12][14]
Key Characteristic	Moisture Sensitive	[14][15]

Experimental Workflow and Protocols

The incorporation of Dimethyl N,N-Diisopropylphosphoramidite-d6 is performed as the final coupling step in a standard solid-phase oligonucleotide synthesis protocol. The process follows the same four fundamental steps: detritylation, coupling, capping, and oxidation.[1]

Workflow Diagram: 5'-Phosphorylation with a Deuterated Label

Caption: Workflow for 5'-terminal labeling using Dimethyl N,N-Diisopropylphosphoramidite-d6.

Protocol 1: Reagent Preparation and Synthesizer Setup

Causality: Phosphoramidites are highly reactive and susceptible to hydrolysis. All solvents and handling must be anhydrous to ensure high coupling efficiency.

• Reagent Handling: Allow the vial of Dimethyl N,N-Diisopropylphosphoramidite-d6 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Dissolution: Under an inert atmosphere (e.g., in a glove box or under a stream of argon), dissolve the phosphoramidite in anhydrous acetonitrile to the concentration recommended by your synthesizer manufacturer (typically 0.067 M to 0.1 M).

• Installation:

  • Use a clean, dry phosphoramidite bottle compatible with your DNA synthesizer.

  • Transfer the prepared solution to the bottle and cap securely.

  • Install the bottle on a spare, designated non-nucleosidic phosphoramidite port on the synthesizer.

  • Ensure all lines are properly primed with fresh anhydrous acetonitrile before starting the synthesis.

Protocol 2: Automated Synthesis Program

Causality: This modifier is added at the end of the sequence to cap the 5'-end. The synthesis program must be edited to perform this final, unique coupling step.

• Sequence Programming: Enter the desired DNA or RNA sequence into the synthesizer's software as usual.

• Initiate Standard Synthesis: Begin the synthesis on the desired scale. The synthesizer will automatically perform the cycles of deblocking, coupling, capping, and oxidation for each standard nucleoside.[16]

• Final Modification Step: After the final nucleoside has been coupled and its 5'-DMT protecting group has been removed (final deblocking step), program the synthesizer to perform one additional "base" addition cycle using the port where the Dimethyl N,N-Diisopropylphosphoramidite-d6 is installed.

  • Coupling Time: For this small, non-sterically hindered phosphoramidite, a standard coupling time (e.g., 45-180 seconds) is generally sufficient. However, for critical applications, optimization may be required to achieve >99% coupling efficiency.[][18]

  • Post-Modification Steps: Ensure the program includes the standard capping and oxidation steps immediately following the modifier coupling. Capping is critical to block any unreacted 5'-OH groups, and oxidation stabilizes the newly formed phosphite triester linkage to a phosphate triester.[1]

Protocol 3: Post-Synthesis Cleavage, Deprotection, and Quality Control

Causality: The final oligonucleotide must be cleaved from the solid support and all protecting groups on the nucleobases must be removed to yield the functional, single-stranded DNA.

• Cleavage and Deprotection:

  • Transfer the solid support (CPG) containing the synthesized oligonucleotide to a 2 mL screw-cap vial.

  • Add the appropriate cleavage/deprotection solution (e.g., concentrated ammonium hydroxide or AMA solution).

  • Incubate as required by the nucleobase protecting groups used (e.g., 8-12 hours at 55°C for standard protecting groups). The d6-dimethylphosphate group is stable under these standard basic deprotection conditions.

  • After incubation, cool the vial, carefully vent, and transfer the supernatant containing the crude oligonucleotide to a new tube. Dry the sample using a centrifugal vacuum concentrator.

• Purification (Recommended): Resuspend the crude product in an appropriate buffer and purify using HPLC (High-Performance Liquid Chromatography) or PAGE (Polyacrylamide Gel Electrophoresis) to isolate the full-length, successfully modified product from any truncated sequences.

• Quality Control and Validation:

  • Mass Spectrometry: The most critical validation step. Analyze the purified product using ESI-MS (Electrospray Ionization Mass Spectrometry) or MALDI-TOF MS.

    • Expected Result: The observed molecular weight should match the theoretical mass of the desired sequence plus the mass of the added d6-dimethylphosphate group. The mass addition from the 5'-(d6-dimethylphosphate) moiety is 127.05 Da (PO₃ + 2xCD₃).

  • Analytical HPLC: Use an anion-exchange or reverse-phase column to verify the purity of the final product. The modified oligonucleotide will have a slightly different retention time compared to its unmodified counterpart.

Troubleshooting

Issue	Potential Cause(s)	Recommended Action(s)
Low Coupling Efficiency of Modifier (Observed as a large peak for unmodified oligo in MS)	1. Degraded phosphoramidite (moisture contamination).2. Inefficient activator.3. Insufficient coupling time.4. Synthesizer fluidics issue.	1. Prepare fresh reagent solution from a new vial.2. Use fresh, high-quality activator.3. Increase the coupling time for the modifier step in the program.4. Perform a maintenance check on the synthesizer's valves and lines.
Incorrect Mass Observed	1. Incomplete oxidation.2. Side reactions during synthesis or deprotection.3. Error in sequence programming.	1. Verify the age and quality of the oxidizing reagent.2. Review deprotection conditions; ensure they are compatible with all modifications.3. Double-check the entered sequence and modification steps.

Conclusion

Dimethyl N,N-Diisopropylphosphoramidite-d6 is a robust and efficient reagent for the introduction of a 5'-terminal phosphate group with a stable isotopic label onto synthetic oligonucleotides. Its compatibility with standard automated synthesis protocols allows for straightforward integration into existing workflows. The resulting modified oligonucleotides are valuable tools for a range of applications, including metabolic fate studies, quantitative mass spectrometry analysis, and biophysical characterization of nucleic acids. Adherence to anhydrous handling techniques and rigorous quality control via mass spectrometry are paramount to ensuring the successful synthesis of high-quality, isotopically labeled oligonucleotides.

References

• Google Patents. (2015). US20150119565A1 - Synthesis of deuterated ribo nucleosides, n-protected phosphoramidites, and oligonucleotides.

• Unibest Industrial Co., Ltd. (2024). 5 Benefits of Deuteration in Drug Discovery. Retrieved from [Link]

• Clearsynth Discovery. (2024). Advantages of Deuterated Compounds. Retrieved from [Link]

• ACS Publications. (2022). Quick Access to Nucleobase-Modified Phosphoramidites for the Synthesis of Oligoribonucleotides Containing Post-Transcriptional Modifications and Epitranscriptomic Marks. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Three main advantages potentially provided by deuterated drugs. Retrieved from [Link]

• NIH National Library of Medicine. (2021). On-demand synthesis of phosphoramidites. Retrieved from [Link]

• ChemRxiv. (n.d.). A 5′→3′ Phosphoramidite Approach for the Synthesis of Phosphorodiamidate and Thiophosphoramidate Morpholino Oligonucleotides and Their Chimera. Retrieved from [Link]

• Chem-Impex. (n.d.). Dimethyl-N,N-diisopropylphosphoramidite. Retrieved from [Link]

• ResearchGate. (n.d.). The Phosphoramidite Approach for Oligonucleotide Synthesis. Retrieved from [Link]

• SigutLabs. (2021). Automated DNA chemical synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Oligonucleotide synthesis. Retrieved from [Link]

• Carl ROTH. (n.d.). Reagents for DNA Synthesis. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Natural DNA Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Automated DNA Synthesis Cycle. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of lipid phosphoramidite and DNA-lipid-P. Retrieved from [Link]

• Chemdad Co., Ltd. (n.d.). DIMETHYL N,N-DIISOPROPYLPHOSPHORAMIDITE. Retrieved from [Link]

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Phosphorylation of Alcohols Using Dimethyl N,N-Diisopropylphosphoramidite-d6: An Application and Protocol Guide

Abstract

The introduction of phosphate groups onto alcohol moieties is a fundamental transformation in medicinal chemistry and drug development, often used to enhance solubility, modulate bioactivity, or create prodrugs. Phosphoramidite chemistry stands as a premier method for this conversion due to its high efficiency and mild reaction conditions. This guide provides a comprehensive overview and a detailed experimental protocol for the phosphorylation of alcohols using Dimethyl N,N-Diisopropylphosphoramidite-d6. The use of this deuterated reagent offers a unique advantage for metabolic studies and quantitative analysis by mass spectrometry, leveraging the kinetic isotope effect to improve pharmacokinetic profiles or serving as a stable internal standard. We will explore the mechanistic underpinnings of the reaction, provide a robust, step-by-step protocol for a solution-phase reaction, and discuss the critical parameters for success.

Introduction: The Power of Phosphoramidite Chemistry

Phosphoramidite reagents are trivalent phosphorus compounds (P(III)) that have become the gold standard for the formation of internucleotide linkages in automated DNA and RNA synthesis. Their utility extends beyond oligonucleotides to the efficient phosphorylation of a wide range of alcohols in solution. The reaction proceeds in two key stages: 1) the coupling of the alcohol with the phosphoramidite reagent in the presence of a weak acid activator to form a phosphite triester, and 2) the subsequent oxidation of the unstable P(III) phosphite to a stable P(V) phosphate triester.

The choice of Dimethyl N,N-Diisopropylphosphoramidite is strategic; the diisopropylamino group is an excellent leaving group upon protonation, and the methyl groups on the phosphate are easily removed if the free phosphate is the desired final product.

The Deuterium Advantage

The specific use of Dimethyl N,N-Diisopropylphosphoramidite-d6, where the six hydrogens on the methyl groups are replaced with deuterium, provides a powerful tool for drug development. Deuterium labeling can:

• Serve as a Metabolic Tracer: The mass shift allows for unambiguous tracking of phosphorylated metabolites in complex biological matrices.

• Enhance Pharmacokinetic Properties: By replacing hydrogen with the heavier deuterium isotope, the C-D bond becomes stronger than the C-H bond. If the methyl groups are a site of enzymatic metabolism (e.g., by cytochrome P450 enzymes), this "kinetic isotope effect" can slow down the rate of metabolic clearance, potentially increasing the drug's half-life and exposure.

• Act as an Internal Standard: The deuterated molecule can be used as an ideal internal standard for quantitative LC-MS assays due to its near-identical chemical behavior and chromatographic retention time to the non-deuterated analyte, while being easily distinguishable by mass.

Reaction Mechanism and Key Principles

The phosphorylation process is a two-step sequence. Understanding the role of each component is critical for troubleshooting and optimization.

Step 1: Activation and Coupling The phosphoramidite is not sufficiently electrophilic to react directly with an alcohol. A weakly acidic activator, typically an azole like 1H-tetrazole, is required. The activator protonates the nitrogen of the diisopropylamino group, converting it into a good leaving group. This generates a highly reactive phosphonium intermediate. The alcohol then acts as a nucleophile, attacking the activated phosphorus center to form the desired phosphite triester and releasing diisopropylamine.

Step 2: Oxidation The newly formed phosphite triester is unstable, particularly to the acidic conditions that might be used in subsequent steps, and must be oxidized from P(III) to the more stable P(V) phosphate state. A common and effective method uses a solution of iodine in the presence of water and a mild base like pyridine. Water acts as the oxygen donor in this rapid transformation.

Figure 1. Reaction workflow for alcohol phosphorylation.

Experimental Protocol

This protocol describes a general procedure for the solution-phase phosphorylation of a primary or secondary alcohol on a typical laboratory scale (0.5 mmol).

Materials and Reagents

• Alcohol Substrate: (e.g., Benzyl alcohol as a model)

• Dimethyl N,N-Diisopropylphosphoramidite-d6: (MW: 199.26 g/mol )

• Activator: 1H-Tetrazole, 0.45 M solution in anhydrous acetonitrile

• Oxidizer: 0.1 M Iodine in THF/Pyridine/Water (e.g., 78:20:2 v/v/v)

• Solvent: Anhydrous acetonitrile (CH₃CN), <50 ppm water

• Quenching Solution: Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Extraction Solvents: Dichloromethane (DCM) or Ethyl Acetate (EtOAc), Saturated aqueous sodium bicarbonate (NaHCO₃), Brine

• Drying Agent: Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment: Oven-dried glassware (round-bottom flask, syringes, needles), magnetic stirrer, stir bar, argon or nitrogen gas supply with manifold, rubber septa.

Pre-Reaction Setup: The Importance of Anhydrous Conditions

Phosphoramidites are highly sensitive to moisture and oxygen. The success of this reaction hinges on maintaining strictly anhydrous conditions until the oxidation step.

• Glassware: All glassware must be thoroughly dried in an oven (e.g., 120 °C for at least 4 hours) and cooled under a stream of dry argon or nitrogen.

• Solvents: Use commercially available anhydrous solvents or dry them using appropriate methods (e.g., distillation from calcium hydride or passing through an activated alumina column).

• Atmosphere: The reaction must be performed under an inert atmosphere (argon or nitrogen).

Step-by-Step Phosphorylation Procedure

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the alcohol substrate (0.5 mmol, 1.0 equiv). Seal the flask with a rubber septum, and purge with argon or nitrogen for 5-10 minutes.

• Dissolution: Using a dry syringe, add anhydrous acetonitrile (e.g., 5 mL) to dissolve the alcohol. Stir the solution at room temperature.

• Phosphoramidite Addition: Using a separate dry syringe, add Dimethyl N,N-Diisopropylphosphoramidite-d6 (1.2 equiv, 0.6 mmol, ~120 mg) to the stirring solution.

• Activation and Coupling: Slowly add the 1H-Tetrazole solution (7.0 equiv, 3.5 mmol, ~7.8 mL of 0.45 M solution) dropwise over 5 minutes. Let the reaction stir at room temperature.

• Reaction Monitoring: The reaction is typically rapid (15-30 minutes). Progress can be monitored by Thin Layer Chromatography (TLC) or ³¹P NMR spectroscopy.

  • TLC: Spot the reaction mixture against the starting alcohol. The product, a phosphite triester, will be less polar than the starting alcohol. Use a solvent system like 30-50% Ethyl Acetate in Hexanes. Visualize with UV light (if applicable) and a potassium permanganate stain.

  • ³¹P NMR: Withdraw a small aliquot via syringe and dissolve in a deuterated solvent. The starting phosphoramidite appears around ~145-155 ppm . The phosphite triester intermediate will appear in the ~140 ppm region.

• Oxidation: Once the starting alcohol is consumed, cool the reaction mixture to 0 °C in an ice bath. Slowly add the iodine-based oxidizer solution dropwise until a persistent yellow-brown color remains (~5-6 mL). Stir for an additional 10-15 minutes at 0 °C. The oxidation is typically very fast.

• Workup - Quenching: Quench the reaction by adding saturated aqueous sodium thiosulfate dropwise until the brown color disappears completely.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Dilute with dichloromethane or ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Workup - Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude deuterated dimethyl phosphate triester.

• Purification: The crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes. The final product, the phosphate triester, will have a characteristic ³¹P NMR signal around -2 to +2 ppm .

Data Presentation and Expected Outcomes

The following table provides a guideline for typical reaction parameters and expected outcomes for the phosphorylation of various alcohol types.

Substrate (Alcohol Type)	Phosphoramidite (equiv)	Activator (equiv)	Typical Time (min)	Oxidation Method	Typical Yield (%)	Notes
Primary (e.g., Benzyl Alcohol)	1.2	7	15 - 30	Iodine/H₂O/Pyridine	>90%	Fast and clean reaction.
Secondary (e.g., Cyclohexanol)	1.5	7	30 - 60	Iodine/H₂O/Pyridine	80-90%	Slower due to steric hindrance; may require slightly more reagent.
Hindered Secondary	1.5 - 2.0	7	60 - 180	t-Butyl Hydroperoxide	60-80%	May require longer reaction times or a more potent activator like DCI.
Phenol	1.2	7	10 - 20	Iodine/H₂O/Pyridine	>95%	Very rapid due to the acidity of the phenol.

Troubleshooting and Key Considerations

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Wet reagents/solvents. 2. Degraded phosphoramidite reagent. 3. Insufficient activator.	1. Ensure all glassware is oven-dried and solvents are strictly anhydrous. 2. Use fresh phosphoramidite; store under argon/nitrogen at 2-8 °C. 3. Ensure the correct stoichiometry of the activator is used.
Multiple Spots on TLC	1. Incomplete reaction. 2. Degradation of phosphite intermediate before oxidation. 3. Side reactions from impurities.	1. Allow the reaction to run longer or add slightly more phosphoramidite/activator. 2. Proceed to the oxidation step immediately after coupling is complete. 3. Purify starting materials if necessary.
Low Yield After Purification	1. Incomplete oxidation. 2. Product loss during aqueous workup. 3. Difficulty in chromatographic separation.	1. Ensure the iodine color persists during oxidation. 2. Minimize the volume of aqueous washes; perform back-extraction of the aqueous layers. 3. Optimize the solvent system for column chromatography.

Safety and Handling

• Dimethyl N,N-Diisopropylphosphoramidite: This reagent is a combustible liquid that causes skin, eye, and respiratory irritation. It is moisture-sensitive. Always handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store under an inert atmosphere (nitrogen or argon) at 2-8 °C.

• 1H-Tetrazole: Tetrazole is toxic and can be explosive, particularly in its solid, anhydrous form. Using a commercially prepared solution in acetonitrile is highly recommended to mitigate this risk.

• Iodine and Pyridine: Both are toxic and corrosive. Handle with care in a fume hood.

Conclusion

The phosphorylation of alcohols via phosphoramidite chemistry is a highly reliable and versatile synthetic method. The use of the deuterated reagent, Dimethyl N,N-Diisopropylphosphoramidite-d6, provides an added layer of utility for researchers in drug metabolism and pharmacokinetics. By adhering to strictly anhydrous reaction conditions and understanding the function of each reagent, scientists can efficiently synthesize isotopically labeled phosphate esters for a wide array of applications, from metabolic pathway elucidation to the development of next-generation therapeutics with enhanced properties.

References

• Adamiak, R. W., et al. (1977). Nucleoside 3'-phosphotriesters as key intermediates for the oligoribonucleotide synthesis. IV. New method for removal of 2,2,2-trichloroethyl group and 31P NMR as a new

Application Notes and Protocols: A Step-by-Step Guide for Manual Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solid-phase oligonucleotide synthesis using phosphoramidite chemistry is the cornerstone of modern molecular biology, enabling the creation of custom DNA and RNA sequences for a vast range of applications, from diagnostics and therapeutics to genetic research.[][2][3] This guide provides a detailed, step-by-step protocol for the manual synthesis of oligonucleotides. It is designed to provide researchers and professionals with both the practical methodology and the underlying chemical principles, ensuring a comprehensive understanding of the process. We will cover the entire workflow, from the selection of the solid support to the final purification and analysis of the synthesized oligonucleotide.

Introduction: The Principle of Solid-Phase Synthesis

The chemical synthesis of oligonucleotides is performed in the 3' to 5' direction, which is the opposite of enzymatic synthesis.[3][4] The process relies on a solid support, typically Controlled Pore Glass (CPG), to which the first nucleoside is attached.[5][6][7] This solid-phase approach is highly efficient because it allows for the use of excess reagents to drive reactions to completion, followed by simple washing steps to remove unreacted materials and byproducts.[3][7]

The synthesis is a cyclical process, with each cycle adding one nucleotide to the growing chain. This cycle consists of four key chemical reactions: deblocking (detritylation), coupling, capping, and oxidation.[][4][8]

Materials and Reagents

Solid Support

Controlled Pore Glass (CPG) is the most common solid support for oligonucleotide synthesis due to its high surface area and stability in various solvents.[5][6][9] The choice of CPG pore size is critical and depends on the desired length of the oligonucleotide:

• 500-600 Å: Suitable for oligonucleotides up to 35 bases in length.[9]

• 1000 Å: Recommended for oligonucleotides longer than 35 bases or those with significant modifications.[9]

• 2000-3000 Å: Used for very long oligonucleotides, typically over 80 bases.[9]

The CPG is pre-functionalized with the first nucleoside of the desired sequence.

Phosphoramidites

Nucleoside phosphoramidites are the building blocks for the growing oligonucleotide chain.[][2] They are modified nucleosides with protecting groups on the 5'-hydroxyl (a dimethoxytrityl or DMT group), the exocyclic amines of the bases (benzoyl for A and C, isobutyryl for G), and a reactive phosphoramidite group at the 3'-position.[][3]

Synthesis Reagents

A comprehensive list of reagents and their typical concentrations are provided in the table below.

Reagent/Solution	Composition	Purpose
Deblocking Solution	3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM)[10]	Removes the 5'-DMT protecting group.
Activator Solution	0.25 M 5-(Ethylthio)-1H-tetrazole (ETT) in Acetonitrile[3][4]	Activates the incoming phosphoramidite for coupling.
Capping Solution A	Acetic Anhydride in Tetrahydrofuran (THF) and Pyridine[8][11]	Acetylates unreacted 5'-hydroxyl groups.
Capping Solution B	N-Methylimidazole in THF[3][8]	Catalyzes the capping reaction.
Oxidizing Solution	0.02 - 0.1 M Iodine in THF/Pyridine/Water[8][10]	Oxidizes the phosphite triester to a stable phosphate triester.
Washing Solution	Anhydrous Acetonitrile	Washes the solid support between reaction steps.
Cleavage & Deprotection	Concentrated Ammonium Hydroxide or a 1:1 mixture of Ammonium Hydroxide and 40% Methylamine (AMA)[8][12]	Cleaves the oligonucleotide from the CPG and removes protecting groups.

The Synthesis Cycle: A Step-by-Step Protocol

The following protocol outlines the manual synthesis of an oligonucleotide on a CPG solid support within a synthesis column.

Workflow Overview

Caption: The four-step oligonucleotide synthesis cycle.

Detailed Protocol

Step 1: Deblocking (Detritylation)

• Objective: To remove the 5'-DMT protecting group from the nucleoside attached to the CPG support, exposing a reactive 5'-hydroxyl group.[4][8]

• Protocol:

  • Pass the deblocking solution (3% TCA in DCM) through the synthesis column for 60-120 seconds.[3] The appearance of an orange color from the cleaved DMT cation indicates a successful reaction.[11]

  • Thoroughly wash the CPG with anhydrous acetonitrile to remove the acid and the cleaved DMT group.[3]

Step 2: Coupling

• Objective: To form a phosphite triester bond between the free 5'-hydroxyl group on the support and the incoming phosphoramidite.[4][5]

• Protocol:

  • Simultaneously deliver the appropriate phosphoramidite solution and the activator solution to the synthesis column.[3]

  • Allow the reaction to proceed for 30-180 seconds.[2][3] Coupling times may need to be extended for modified or sterically hindered phosphoramidites.[2]

  • Wash the CPG with anhydrous acetonitrile to remove excess reagents.[3]

Step 3: Capping

• Objective: To block any unreacted 5'-hydroxyl groups by acetylation.[][11] This prevents the formation of deletion mutations (sequences missing a nucleotide) in subsequent cycles.

• Protocol:

  • Deliver the capping solutions (A and B) to the synthesis column.

  • Allow the reaction to proceed for 30-60 seconds.[8]

  • Wash the CPG with anhydrous acetonitrile.[8]

Step 4: Oxidation

• Objective: To stabilize the newly formed internucleotide linkage by oxidizing the unstable phosphite triester to a more stable pentavalent phosphate triester.[][4]

• Protocol:

  • Deliver the oxidizing solution (Iodine in THF/Pyridine/Water) to the column.[8][10]

  • Allow the reaction to proceed for 30-60 seconds.[8]

  • Wash the CPG with anhydrous acetonitrile to remove the oxidizing agent and prepare for the next cycle.[8]

Repeat this four-step cycle for each subsequent nucleotide in the desired sequence.

Post-Synthesis: Cleavage and Deprotection

After the final synthesis cycle, the oligonucleotide is still attached to the solid support and carries protecting groups on the phosphate backbone and the nucleobases.[13]

• Objective: To cleave the synthesized oligonucleotide from the CPG support and remove all remaining protecting groups.[5][8]

• Protocol:

  • Transfer the CPG support from the synthesis column to a screw-cap vial.[12]

  • Add 1-2 mL of concentrated ammonium hydroxide or an AMA solution.[3][12] The choice of reagent and conditions depends on the specific protecting groups used.[13]

  • To cleave the oligonucleotide from the support, incubate at room temperature for 1-2 hours.[3]

  • For deprotection, transfer the supernatant to a new vial, seal it, and heat at 55-65°C for 8-16 hours.[3]

  • Cool the vial to room temperature and evaporate the solution to dryness using a vacuum concentrator. The resulting pellet is the crude oligonucleotide.

Purification and Analysis

The crude oligonucleotide product contains the full-length sequence as well as shorter, failed sequences. Purification is necessary for most applications to isolate the desired product.[14]

Purification Methods

The two most common techniques for oligonucleotide purification are High-Performance Liquid Chromatography (HPLC) and Polyacrylamide Gel Electrophoresis (PAGE).[15]

• Reverse-Phase HPLC (RP-HPLC): This method is often used with the final 5'-DMT group left on ("DMT-on" synthesis). The hydrophobic DMT group causes the full-length oligonucleotide to be strongly retained on the column, while the shorter, "DMT-off" failure sequences are washed away.[15] The DMT group is then removed with an acid treatment post-purification.[10]

• Polyacrylamide Gel Electrophoresis (PAGE): PAGE separates oligonucleotides based on their size and charge. It is particularly effective for purifying long oligonucleotides and can provide high-purity products.[15]

Analysis

After purification, it is essential to verify the identity and purity of the oligonucleotide.

• UV-Vis Spectroscopy: Used to quantify the concentration of the oligonucleotide.

• Mass Spectrometry (e.g., MALDI-TOF): Confirms the molecular weight of the synthesized oligonucleotide, thereby verifying its sequence.

Conclusion

Manual solid-phase oligonucleotide synthesis is a powerful technique that provides researchers with custom nucleic acid sequences. By carefully following a well-defined, cyclical protocol of deblocking, coupling, capping, and oxidation, followed by systematic cleavage, deprotection, and purification, high-quality oligonucleotides can be reliably produced for a multitude of applications in research and development.

References

• Mastering Oligonucleotide Synthesis: Unveiling the Power of Controlled Pore Glass (CPG). (2024, June 9). SBS Genetech. Retrieved from [Link]

• Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. (n.d.). ATDBio. Retrieved from [Link]

• DNA Purification. (n.d.). Glen Research. Retrieved from [Link]

• CPGs for oligo synthesis from Bioneer. (n.d.). Bioneer. Retrieved from [Link]

• Oligonucleotide synthesis. (n.d.). Wikipedia. Retrieved from [Link]

• Analysis and Purification of Synthetic Nucleic Acids Using HPLC. (2025, August 10). ResearchGate. Retrieved from [Link]

• Fast Deprotection of Synthetic Oligodeoxyribonucleotides Using Standard Reagents under Microwave Irradiation. (2008, January 1). Mary Ann Liebert, Inc., publishers. Retrieved from [Link]

• Oligonucleotide synthesis under mild deprotection conditions. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Rapid conditions for the cleavage of oligodeoxyribonucleotides from cis-diol-bearing universal polymer supports and their deprotection. (n.d.). Nucleic Acids Research, Oxford Academic. Retrieved from [Link]

• Solid-Phase Purification of Synthetic DNA Sequences. (n.d.). The Journal of Organic Chemistry. Retrieved from [Link]

• Solid Phase Oligonucleotide Synthesis. (n.d.). Biotage. Retrieved from [Link]

• Solid-Phase Purification of Synthetic DNA Sequences. (2016, August 5). PubMed. Retrieved from [Link]

• A 10 Step Guide to Oligonucleotide Synthesis. (2023, July 19). Biolytic Blog. Retrieved from [Link]

Sources

• 2. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. DNA Oligonucleotide Synthesis [sigmaaldrich.com]
• 5. Mastering Oligonucleotide Synthesis: Unveiling the Powe... [sbsgenetech.com]
• 6. polyorginc.com [polyorginc.com]
• 7. data.biotage.co.jp [data.biotage.co.jp]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Controlled pore glass CPG | LGC, Biosearch Technologies [biosearchtech.com]
• 10. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 11. atdbio.com [atdbio.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. blog.biosearchtech.com [blog.biosearchtech.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. glenresearch.com [glenresearch.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Coupling Efficiency with Dimethyl N,N-Diisopropylphosphoramidite-d6

Introduction

Welcome to the technical support center for Dimethyl N,N-Diisopropylphosphoramidite-d6. This guide is designed for researchers, scientists, and drug development professionals utilizing this deuterated reagent for the synthesis of isotopically labeled oligonucleotides or for specialized phosphorylation reactions. Dimethyl N,N-Diisopropylphosphoramidite-d6 is an essential building block for applications requiring analysis by Nuclear Magnetic Resonance (NMR) spectroscopy or for studies investigating kinetic isotope effects.[1]

Achieving high coupling efficiency during solid-phase synthesis is not merely a goal but a necessity. Each percentage point lost in a coupling step has a cumulative negative impact on the final yield of the full-length product (FLP), exponentially increasing the difficulty of purification.[2][3] This document provides in-depth troubleshooting guides, validated protocols, and answers to frequently asked questions to help you overcome common challenges and maximize the efficiency of your reactions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the use and properties of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Q1: What is Dimethyl N,N-Diisopropylphosphoramidite-d6 and what is its primary application? A1: Dimethyl N,N-Diisopropylphosphoramidite-d6 is a specialized chemical reagent used for the efficient phosphorylation of alcohols.[4][5] The "-d6" designation indicates that the six hydrogen atoms on the two methyl groups are replaced with deuterium. Its primary application in the life sciences is as a phosphoramidite building block for the synthesis of deuterated oligonucleotides, which are invaluable tools for structural studies by NMR spectroscopy.[6]

Q2: Why is achieving >99% coupling efficiency so critical? A2: The overall yield of the desired full-length oligonucleotide is a product of the coupling efficiency at each individual step. For example, synthesizing a 50-base oligonucleotide (a 50-mer) with an average stepwise coupling efficiency of 98% results in a theoretical maximum yield of only (0.98)^49 ≈ 37% full-length product. The remaining 63% consists of a complex mixture of shorter, "n-1" deletion sequences that are difficult to purify.[2] Achieving >99.5% efficiency is therefore paramount for the successful synthesis of long or high-purity oligonucleotides.[2]

Q3: Does the d6-deuteration affect coupling efficiency compared to the non-deuterated analogue? A3: For all practical purposes, the kinetic isotope effect of deuterating the methyl groups is considered negligible for the phosphoramidite coupling reaction. The deuterium atoms are not located at a position where bonds are broken or formed during the rate-determining step of the coupling reaction. Therefore, the troubleshooting strategies and optimization parameters for the d6-reagent are identical to its non-deuterated counterpart and to phosphoramidite chemistry in general.

Q4: What are the most common causes of low coupling efficiency with phosphoramidites? A4: The most frequent culprits are, in order of prevalence:

• Moisture Contamination: Water is the primary antagonist, as it hydrolyzes the activated phosphoramidite, rendering it incapable of coupling.[7][8]

• Reagent Degradation: Both the phosphoramidite and the activator can degrade if not stored and handled correctly. Phosphoramidites are particularly susceptible to oxidation.[9]

• Suboptimal Activator: The choice of activator, its concentration, and its purity are critical for efficient protonation of the phosphoramidite.[][11]

• Insufficient Reaction Time: Sterically hindered or modified phosphoramidites may require longer coupling times than standard reagents.[9][]

Q5: How should I properly store and handle this reagent? A5: Dimethyl N,N-Diisopropylphosphoramidite-d6 is sensitive to moisture and oxidation. It should be stored at 0-8°C (or as specified by the manufacturer, often -20°C for long-term storage) under an inert atmosphere of argon or nitrogen.[13] When preparing solutions, always use fresh, anhydrous-grade acetonitrile (<30 ppm water, preferably ≤10-15 ppm) and employ anhydrous handling techniques.[7][8]

Section 2: Troubleshooting Guide for Low Coupling Efficiency

This guide provides a systematic approach to diagnosing and resolving issues related to poor coupling performance.

Issue 1: Consistently Low Yield of Full-Length Product (FLP)

Your post-synthesis analysis (e.g., HPLC, Mass Spectrometry) shows a low percentage of the target oligonucleotide and a broad distribution of shorter fragments.

• Probable Cause A: Moisture Contamination

  • Causality: Water competes with the 5'-hydroxyl group of the growing oligonucleotide chain by reacting with the activated phosphoramidite intermediate. This hydrolysis reaction is rapid and irreversible, effectively terminating chain extension for that molecule.[8]

  • Solution:

    • Verify Solvent Quality: Use a fresh, sealed bottle of DNA synthesis-grade anhydrous acetonitrile with a specified water content of <30 ppm (ideally ≤10-15 ppm).[7]

    • Dry Synthesizer Lines: Ensure all solvent and reagent lines on your automated synthesizer are thoroughly dry. If the system has been idle, flush the lines with fresh anhydrous acetonitrile.

    • Use In-line Driers: Employ an in-line drying filter for the inert gas (argon or helium) used to pressurize the reagent bottles.[8]

    • Proper Reagent Handling: Prepare phosphoramidite solutions under an inert atmosphere. Do not leave bottles open to the air.

• Probable Cause B: Degraded Phosphoramidite Reagent

  • Causality: The trivalent phosphorus (P(III)) center in the phosphoramidite is susceptible to oxidation to a pentavalent phosphorus (P(V)) species. This oxidized form is inactive and will not couple.

  • Solution:

    • Use Fresh Reagent: If the phosphoramidite has been on the synthesizer for an extended period or its quality is suspect, replace it with a fresh, unopened vial.

    • Analytical Confirmation (Optional): For rigorous quality control, the purity of the phosphoramidite can be assessed via ³¹P NMR spectroscopy. The active P(III) species will have a characteristic signal around 150 ppm, while the inactive P(V) oxide will appear near 0 ppm.[14]

    • Minimize On-Synthesizer Time: Prepare only the amount of phosphoramidite solution needed for the scheduled syntheses to avoid prolonged exposure to trace contaminants.

• Probable Cause C: Ineffective or Degraded Activator

  • Causality: The activator's role is to protonate the diisopropylamino group on the phosphoramidite, creating a highly reactive intermediate.[] If the activator is degraded, impure, or too weak, this activation step is inefficient, leading to poor coupling.

  • Solution:

    • Replace Activator Solution: Activator solutions, especially those based on 1H-Tetrazole, can degrade. Replace with a freshly prepared solution from high-purity solid activator.

    • Select an Appropriate Activator: While 1H-Tetrazole is a standard choice, more potent activators like 5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) can significantly improve efficiency, especially for challenging couplings.[15][16][17] DCI is particularly advantageous as it is less acidic than tetrazole derivatives, reducing the risk of side reactions.[17]

Issue 2: Prominent (n-1) Peak in Analytical Traces

Your analysis shows a significant peak corresponding to the full-length product missing one nucleotide.

• Probable Cause A: Incomplete Coupling

  • Causality: This is a direct consequence of the issues described in Issue 1 . A fraction of the growing chains fail to couple, leaving a free 5'-hydroxyl group.

  • Solution:

    • Address Root Causes: Systematically work through all solutions for Issue 1 .

    • Implement Double Coupling: For particularly difficult coupling steps (e.g., within a sterically demanding sequence), program the synthesizer to perform the coupling step twice. This involves a second delivery of the phosphoramidite and activator before proceeding to the capping step.[7] This drives the reaction closer to completion.

    • Extend Coupling Time: Increase the wait time after the delivery of the phosphoramidite and activator. Standard times are often 2-3 minutes, but extending this to 5-10 minutes can be beneficial.[9][18]

• Probable Cause B: Inefficient Capping

  • Causality: The capping step is designed to permanently block any 5'-hydroxyl groups that failed to couple, preventing them from reacting in subsequent cycles.[3][19] If capping is inefficient, these unreacted chains can couple in the next cycle, creating an n-1 deletion sequence.

  • Solution:

    • Use Fresh Capping Reagents: Capping reagents (typically Acetic Anhydride and N-Methylimidazole) are also sensitive to moisture. Replace them with fresh solutions if they have been on the synthesizer for a long time.

Issue 3: Prominent (n+1) Peak in Analytical Traces

Your analysis shows a significant peak corresponding to the full-length product with an extra nucleotide added.

• Probable Cause: Premature Detritylation by Acidic Activator

  • Causality: The 5'-DMT protecting group on the incoming phosphoramidite monomer can be prematurely removed by highly acidic activators (like ETT or BTT).[17][19] This creates a reactive dimer in solution, which can then be incorporated into the growing chain, resulting in an n+1 impurity.

  • Solution:

    • Switch to a Less Acidic Activator: Replace the highly acidic activator with 4,5-Dicyanoimidazole (DCI). DCI is known to be a highly effective and nucleophilic activator while being significantly less acidic than tetrazole derivatives, thereby minimizing the risk of this side reaction.[16][17]

Section 3: Experimental Protocols

These protocols provide a framework for ensuring high-quality synthesis.

Protocol 1: Preparation and Handling of Anhydrous Reagents

• Solvent Preparation:

  • Begin with a new, septum-sealed bottle of anhydrous acetonitrile (≤10-15 ppm water).

  • For maximum assurance, add activated 3Å molecular sieves to the solvent bottle and allow it to stand for at least 12 hours before use.[7]

• Phosphoramidite Solution Preparation:

  • Allow the vial of solid Dimethyl N,N-Diisopropylphosphoramidite-d6 to equilibrate to room temperature before opening to prevent condensation.

  • Using a syringe and under a positive pressure of dry argon or nitrogen, add the required volume of anhydrous acetonitrile to the vial to achieve the desired concentration (typically 0.1 M).

  • Gently swirl the vial to ensure complete dissolution.

• Activator Solution Preparation:

  • Follow the same anhydrous procedure to dissolve the chosen activator (e.g., DCI) in anhydrous acetonitrile to its recommended concentration (e.g., 0.25 M for DCI).

Protocol 2: Standard Coupling Cycle on an Automated Synthesizer

This protocol outlines the key steps for a single coupling cycle.

• Deblocking (Detritylation): The 5'-DMT protecting group is removed from the support-bound oligonucleotide using an acid (e.g., trichloroacetic acid in dichloromethane). The release of the orange trityl cation can be monitored spectrophotometrically to assess the efficiency of the previous coupling step.[2]

• Wash: The solid support is thoroughly washed with anhydrous acetonitrile to remove the deblocking solution and any residual moisture.

• Coupling: The Dimethyl N,N-Diisopropylphosphoramidite-d6 solution and the activator solution are delivered simultaneously to the synthesis column. The reaction is allowed to proceed for a set time (e.g., 3-5 minutes).

• Capping: A solution of acetic anhydride and a catalyst (e.g., N-Methylimidazole) are delivered to acetylate and permanently block any 5'-hydroxyl groups that failed to react in the coupling step.[3]

• Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphate triester using a solution of iodine in a water/pyridine/THF mixture.[2]

• Wash: The support is washed again with acetonitrile to prepare for the next cycle.

Protocol 3: Implementing a Double Coupling Cycle

This protocol is inserted into the standard cycle when a difficult coupling is anticipated.

• Deblocking & Wash: Perform as in Protocol 2.

• First Coupling: Deliver the phosphoramidite and activator solutions and allow the standard coupling time to elapse.

• Second Coupling: Without proceeding to the capping step, immediately repeat the delivery of a fresh aliquot of the phosphoramidite and activator solutions. Allow the same coupling time to elapse.

• Capping, Oxidation, Wash: Proceed with the remaining steps as outlined in Protocol 2.

Section 4: Data and Visualizations

Data Tables

Table 1: Key Quantitative Parameters for Reagent Preparation

Parameter	Reagent	Recommended Value	Rationale & Citation
Purity	Dimethyl N,N-Diisopropylphosphoramidite-d6	≥ 97%	High purity is essential to avoid introducing impurities into the synthesis.[13]
Concentration	Phosphoramidite Solution	0.1 M in Acetonitrile	Standard concentration for efficient reaction kinetics on most synthesizers.
Concentration	DCI Activator Solution	0.25 M - 0.5 M in Acetonitrile	Provides sufficient activation without excessive acidity.[20]

| Water Content | Acetonitrile | ≤ 15 ppm | Minimizes hydrolysis of the activated phosphoramidite, a primary cause of coupling failure.[7][8] |

Table 2: Activator Selection Guide

Activator	Typical pKa	Key Advantage	Potential Issue	Citation
1H-Tetrazole	~4.9	Well-established standard activator.	Limited solubility in acetonitrile (~0.5 M); moderately acidic.	[][17]
ETT	~4.3	More acidic and reactive than Tetrazole.	Increased risk of premature detritylation (n+1 formation).	[15][17]

| DCI | ~5.2 | Less acidic, highly nucleophilic, very soluble. | |[16][17] |

Visual Diagrams

Caption: Chemical structure of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Caption: The four-step cycle of phosphoramidite-based oligonucleotide synthesis.

Caption: A workflow for troubleshooting low phosphoramidite coupling efficiency.

References

• Vertex AI Search, "Coupling Pathways and Activation Mechanisms in Phosphoramidite Reactions".
• Bio-Synthesis, "Deuter
• TCI Chemicals, "Coupling Activ
• Google Patents, "Synthesis of deuterated ribo nucleosides, n-protected phosphoramidites, and oligonucleotides".
• BOC Sciences, "Optimizing DNA Synthesis with Phosphoramidites".
• ResearchGate, "ChemInform Abstract: Coupling Activators for the Oligonucleotide Synthesis via Phosphoramidite Approach".
• Benchchem, "Technical Support Center: Troubleshooting dA(Bz) Phosphoramidite Coupling".
• Benchchem, "Identifying and minimizing side reactions during oligonucleotide synthesis.".
• NIH, "Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis".
• Taniguchi, Y., Cao, X., & Sasaki, S. (2019)
• Glen Research, "Glen Report 19.
• Benchchem, "Technical Support Center: Optimizing Phosphoramidite Coupling for 2'-C-Methyluridine Deriv
• Waters Corporation, "Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides".
• ATDBio, "Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis".
• ACS Publications, "Phosphoramidite Coupling to Oligonucleotides Bearing Unprotected Internucleosidic Phosph
• Chem-Impex, "Dimethyl-N,N-diisopropylphosphoramidite".
• ResearchGate, "Coupling efficiency vs. time of NPPOC-dT phosphoramidite.".
• Glen Research, "Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides".
• Clearsynth, "Dimethyl N,N-Diisopropylphosphoramidite-d6".
• PubMed, "Solid-phase synthesis and side reactions of oligonucleotides containing O-alkylthymine residues".
• US Pharmacopeia (USP)
• Bio-Synthesis, "What affects the yield of your oligonucleotides synthesis".
• Waters Corporation, "Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides".
• Wikipedia, "Oligonucleotide synthesis".
• ResearchGate, "The Synthesis of Deuterionucleosides".
• Santa Cruz Biotechnology, "Dimethyl N,N-Diisopropylphosphoramidite".
• CymitQuimica, "Dimethyl N,N-Diisopropylphosphoramidite".
• Sigma-Aldrich, "Dimethyl-N,N-diisopropylphosphoramidite Novabiochem".
• IDT, "Oligonucleotide synthesis: Coupling efficiency and quality control".

Sources

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• 2. atdbio.com [atdbio.com]
• 3. sg.idtdna.com [sg.idtdna.com]
• 4. clearsynth.com [clearsynth.com]
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• 6. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 11. tcichemicals.com [tcichemicals.com]
• 13. chemimpex.com [chemimpex.com]
• 14. usp.org [usp.org]
• 15. researchgate.net [researchgate.net]
• 16. Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. researchgate.net [researchgate.net]

Identifying and minimizing side products in phosphoramidite chemistry

Welcome to the Technical Support Center for Phosphoramidite-Based Oligonucleotide Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of phosphoramidite chemistry. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you identify and minimize common side products, ensuring the synthesis of high-purity oligonucleotides.

Section 1: Troubleshooting Guide - Navigating Common Synthesis Failures

This section addresses specific issues you may encounter during oligonucleotide synthesis, providing a systematic approach to identifying the root cause and implementing effective solutions.

Issue 1: High Levels of (n-1) Shortmers Detected in Final Product

Symptom: Your final product contains a high percentage of shorter sequences (n-1, n-2, etc.) as observed by HPLC or mass spectrometry, leading to a low yield of the full-length product.

Root Cause Analysis: The presence of (n-1) shortmers, or deletion mutations, points to failures in one of two critical steps in the synthesis cycle: incomplete coupling of the phosphoramidite monomer or inefficient capping of unreacted 5'-hydroxyl groups.[1] If a 5'-hydroxyl group fails to react with the incoming phosphoramidite and is not subsequently capped, it can react in a later cycle, leading to a product with an internal deletion.[1]

Troubleshooting Workflow:

Caption: The four-step cycle of solid-phase oligonucleotide synthesis.

Q2: What are the most common side reactions during synthesis?

A: Besides the formation of (n-1) shortmers and depurination, other common side reactions include:

• Formation of P(V) side products: Incomplete oxidation of the phosphite triester to the phosphate triester can lead to undesired P(V) species that are susceptible to cleavage. *[2] Modification of Guanine bases: The capping reagent, acetic anhydride, can react with guanine residues, leading to G to A substitutions in the final product. *[3][4][5] Formation of branched oligonucleotides: If the exocyclic amino group of a nucleobase is not properly protected, it can react with an incoming phosphoramidite, leading to the formation of a branched oligonucleotide. *[6][7] Formation of cyanoethyl adducts: Acrylonitrile, a byproduct of the removal of the cyanoethyl protecting group from the phosphate backbone, can react with thymine bases under basic conditions.

[8]#### Q3: What is the purpose of the capping step and what happens if it fails?

A: The capping step is a critical quality control measure. Since coupling efficiency is never 100% (though often >99%), a small fraction of the growing oligonucleotide chains will fail to react with the incoming phosphoramidite in each cycle. The capping step permanently blocks these unreacted 5'-hydroxyl groups by acetylation. T[9][10]his prevents them from participating in subsequent coupling steps.

If the capping step fails or is inefficient, these unreacted chains can be extended in the next coupling cycle, leading to the formation of oligonucleotides with an internal base deletion, known as (n-1) shortmers. T[1]hese impurities are often difficult to separate from the full-length product.

[1]#### Q4: How can I detect and quantify side products in my oligonucleotide sample?

A: A combination of analytical techniques is typically used to ensure the purity and identity of synthetic oligonucleotides:

• High-Performance Liquid Chromatography (HPLC): Both reversed-phase (RP-HPLC) and ion-exchange (IEX-HPLC) are used to separate the full-length product from shorter failure sequences and other impurities. *[9][11] Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI-MS) and Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF MS) are used to confirm the molecular weight of the final product and identify any modifications or adducts. *[12][] Capillary Electrophoresis (CE): This technique separates oligonucleotides based on their size and charge, providing high-resolution analysis of purity and detection of impurities.

[11][14]### Section 3: Experimental Protocols

Protocol 1: Preparation of Anhydrous Acetonitrile for Synthesis

Objective: To prepare anhydrous acetonitrile (ACN) with a water content of less than 30 ppm, suitable for phosphoramidite-based oligonucleotide synthesis.

Materials:

• HPLC-grade acetonitrile

• Activated 3Å molecular sieves

• Oven

• Dry, sealed glass bottle with a septum

Procedure:

• Activate the molecular sieves by heating them in an oven at 250-300°C for at least 3 hours.

• Allow the molecular sieves to cool to room temperature in a desiccator.

• Add the activated molecular sieves (approximately 10% v/v) to the HPLC-grade acetonitrile in a dry, sealed glass bottle.

• Allow the acetonitrile to stand over the molecular sieves for at least 24 hours.

• Carefully decant or cannulate the anhydrous acetonitrile into a dry storage bottle fitted with a septum, under an inert atmosphere (e.g., argon).

• The water content can be verified using Karl Fischer titration.

Protocol 2: Trityl Cation Assay for Monitoring Coupling Efficiency

Objective: To monitor the efficiency of each coupling step by measuring the absorbance of the dimethoxytrityl (DMT) cation released during the deblocking step.

[8]Procedure (as part of an automated synthesis cycle):

• The automated DNA synthesizer is equipped with a UV-Vis detector in the fluid path.

• Following the coupling, capping, and oxidation steps, the deblocking solution (e.g., 3% TCA in DCM) is passed through the synthesis column.

• The acidic solution cleaves the 5'-DMT group, releasing a bright orange-colored DMT cation. 4[8]. The eluent containing the DMT cation flows through the detector, and the absorbance is measured at approximately 495 nm. 5[8]. The synthesizer's software records the absorbance value for each cycle. A consistent, high absorbance reading from cycle to cycle indicates high and uniform coupling efficiency. A significant drop in absorbance suggests a problem with the preceding coupling step.

[15]### References

• Wikipedia. (2023, November 28). Oligonucleotide synthesis. Retrieved from [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. Retrieved from [Link]

• PubMed. (1988). Solid-phase synthesis and side reactions of oligonucleotides containing O-alkylthymine residues. Retrieved from [Link]

• Scilit. (2025, December 24). The Influence of the Capping Step During Solid-Phase Phosphoramidite Synthesis of Oligonucleotides on Synthetic Errors in Oligonucleotides. Retrieved from [Link]

• ResearchGate. (n.d.). The dominating four-step, phosphoramidite chemistry widely applied in.... Retrieved from [Link]

• Biotage. (n.d.). Solid Phase Oligonucleotide Synthesis. Retrieved from [Link]

• Twist Bioscience. (n.d.). Phosphoramidite Chemistry for DNA Synthesis. Retrieved from [Link]

• ResearchGate. (2025, December 30). (PDF) The Influence of the Capping Step During Solid-Phase Phosphoramidite Synthesis of Oligonucleotides on Synthetic Errors in Oligonucleotides. Retrieved from [Link]

• (n.d.). Deprotection of Oligonucleotide Synthesis: A Complete Guide for Researchers.

• Amerigo Scientific. (n.d.). Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology. Retrieved from [Link]

• (2025, May 23). Oligonucleotide Analysis: Essential Techniques, Tools, and Compliance Strategies.

• Technology Networks. (2023, September 15). Oligonucleotide Purity Analysis With Side-Product Identification and Quantitation. Retrieved from [Link]

• PubMed. (2006). Formation of N-branched oligonucleotides as by-products in solid-phase oligonucleotide synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 10). Formation of N -Branched Oligonucleotides as By-products in Solid-Phase Oligonucleotide Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleoside phosphoramidite. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. Retrieved from [Link]

• Oxford Academic. (n.d.). Synthesis of Oligonucleotides | Nucleic Acids in Chemistry and Biology | Books Gateway. Retrieved from [Link]

• (2025, January 20). The Challenges of Oligonucleotide Synthesis: Addressing Key Hurdles in Biotechnology.

• Microsynth. (n.d.). Synthesis of Nucleic Acids - Implications for Molecular Biology. Retrieved from [Link]

• NIH. (n.d.). DETECTING LOW-LEVEL SYNTHESIS IMPURITIES IN MODIFIED PHOSPHOROTHIOATE OLIGONUCLEOTIDES USING LIQUID CHROMATOGRAPHY – HIGH RESOLUTION MASS SPECTROMETRY. Retrieved from [Link]

• (2021, December 6). Oligonucleotide synthesis basics: Key takeaways for post-synthesis processing.

• CORE. (n.d.). “Synthesis of branched oligonucleotides as templates for the assembly of nanomaterials.” Grimau, M.G., Iacopino, D., Aviñó. Retrieved from [Link]

• Google Patents. (n.d.). US20170312367A1 - Branched oligonucleotides. Retrieved from

• EMA. (2024, July 17). Guideline on the Development and Manufacture of Oligonucleotides. Retrieved from [Link]

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• 6. Formation of N-branched oligonucleotides as by-products in solid-phase oligonucleotide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Oligonucleotide Analysis: Essential Techniques, Tools, and Compliance Strategies | Separation Science [sepscience.com]
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Long-term stability and proper storage of Dimethyl N,N-Diisopropylphosphoramidite-d6

Technical Support Center: Dimethyl N,N-Diisopropylphosphoramidite-d6

Welcome to the technical support center for Dimethyl N,N-Diisopropylphosphoramidite-d6. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and optimal performance of this critical reagent in your experiments. Here, we address common questions and troubleshooting scenarios encountered in the field, providing not just procedures but the scientific reasoning behind them to empower your research.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling, storage, and stability of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Q1: What are the ideal long-term storage conditions for neat Dimethyl N,N-Diisopropylphosphoramidite-d6?

For maximum shelf life, solid or neat liquid Dimethyl N,N-Diisopropylphosphoramidite-d6 should be stored at -20°C (or lower, some suppliers recommend -18°C or below).[1][2][3][4] It is crucial to store it under a dry, inert atmosphere, such as argon or nitrogen, to prevent degradation.[2][5][6] The container must be tightly sealed to prevent the ingress of moisture and air.

Q2: Why is it critical to warm the vial to room temperature before opening?

Phosphoramidites are highly susceptible to hydrolysis.[2][] When a cold vial is opened in a room-temperature environment, atmospheric moisture will rapidly condense on the cold surfaces inside and outside the container. This condensation introduces water, which hydrolyzes the phosphoramidite into its inactive H-phosphonate form, reducing its efficacy in subsequent coupling reactions.[1][2] Allowing the vial to equilibrate to ambient temperature for at least 30-60 minutes before opening is a simple but critical step to prevent this.[1]

Q3: What is the stability of Dimethyl N,N-Diisopropylphosphoramidite-d6 once dissolved, for example, in acetonitrile for synthesis?

Once dissolved, the stability of phosphoramidites decreases significantly, especially when held at room temperature on an automated synthesizer.[2][8] Degradation is accelerated by trace amounts of water in the solvent and by ambient temperature.[2][] It is strongly recommended to use freshly prepared solutions for each synthesis run.[1] The acetonitrile used for dissolution must be of the highest quality, specifically anhydrous or DNA synthesis grade, containing less than 30 ppm of water.[9] To further ensure anhydrous conditions, adding activated 3Å molecular sieves to the solvent is a good practice.[9]

Q4: What are the primary chemical degradation pathways for this reagent?

The two main degradation pathways for phosphoramidites are hydrolysis and oxidation .

• Hydrolysis: Reaction with water cleaves the diisopropylamino group, forming the corresponding H-phosphonate. This species is inactive in the standard coupling reaction, leading to failed additions and truncated sequences (n-1 deletions).[2][9]

• Oxidation: Exposure to oxygen converts the trivalent phosphorus (P(III)) atom to its pentavalent state (P(V)). This oxidized form will not react with the 5'-hydroxyl group of the growing oligonucleotide chain, thereby terminating chain extension at that step.[1][2][10]

Caption: Primary degradation pathways for phosphoramidites.

Q5: Are there any visual signs of degradation?

The pure compound is typically a clear, colorless oily liquid.[5][6] While any change in color or the appearance of precipitates can indicate degradation, these signs are not always present.[1] The most reliable method for assessing the quality and purity of the phosphoramidite is through analytical techniques, primarily ³¹P NMR spectroscopy.[1][5]

Troubleshooting Guides

This section provides a systematic approach to resolving common experimental issues that may arise from the degradation of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Caption: Troubleshooting workflow for low coupling efficiency.

Quantitative Troubleshooting Summary

Observed Problem	Potential Cause	Recommended Solution & Key Parameters
Low Overall Synthesis Yield	Degraded Phosphoramidite: The concentration of active P(III) species is reduced due to hydrolysis or oxidation.	1. Discard and Replace: Discard the suspect phosphoramidite solution and prepare a fresh one from a new, unopened vial.[1] 2. Confirm Purity: If possible, perform a ³¹P NMR analysis. The main peak for the active phosphoramidite should be >97-98%.[5][9] 3. Solvent Quality: Use DNA synthesis grade acetonitrile with <30 ppm water.[9]
Presence of Truncated Sequences (n-1 shortmers)	Inefficient Coupling Step: Failure of the phosphoramidite to couple to the growing oligonucleotide chain, often due to degradation.	1. Identify Failure Point: Analyze trityl monitoring data; a significant drop in absorbance pinpoints the failed coupling cycle.[1] 2. Optimize Coupling: For difficult couplings, consider doubling the standard coupling time as a starting point for optimization.[9] 3. Double Coupling: Program the synthesizer to perform the coupling step twice for the problematic base before capping. This can significantly improve efficiency.[9]
Unexpected Peaks in Mass Spectrometry or HPLC	Phosphoramidite Side Reactions: Hydrolysis leads to H-phosphonate formation, which is inactive.[9] Oxidation creates a P(V) species that terminates the chain.	1. Analytical Verification: Use ³¹P NMR to check for the presence of degradation products. Oxidized species will appear downfield from the main P(III) signal. 2. Review Handling: Ensure stringent anhydrous handling techniques are in place. Always allow reagents to warm to room temperature before opening.[1]

Experimental Protocol: Quality Control by ³¹P NMR Spectroscopy

This protocol provides a method to assess the purity of your Dimethyl N,N-Diisopropylphosphoramidite-d6 and detect common degradation products.

Objective: To quantify the purity of the phosphoramidite and identify the presence of P(V) oxidation products or other phosphorus-containing impurities.

Materials:

• Dimethyl N,N-Diisopropylphosphoramidite-d6 sample

• Anhydrous deuterated solvent (e.g., acetonitrile-d₃ or CDCl₃)

• NMR tube with a tight-fitting cap

• Inert atmosphere glove box or glove bag (recommended)

Methodology:

• Sample Preparation (Perform under inert atmosphere if possible):

  • Prepare a solution of the phosphoramidite in the chosen anhydrous deuterated solvent. A typical concentration is 10-20 mg/mL.[1]

  • Carefully transfer the solution to the NMR tube.

  • Seal the NMR tube securely to prevent contamination from the atmosphere.

• NMR Data Acquisition:

  • Acquire a proton-decoupled ³¹P NMR spectrum.

  • Typical acquisition parameters include a 30-degree pulse and a relaxation delay of 1-2 seconds.[1]

  • Use an external or internal phosphorus standard if precise quantification is required.

• Data Analysis and Interpretation:

  • P(III) Signal: The active Dimethyl N,N-Diisopropylphosphoramidite will show a characteristic signal in the P(III) region of the spectrum.

  • P(V) Signal (Oxidation): Any oxidized phosphoramidite will appear as a separate peak, typically downfield (closer to 0 ppm) from the main P(III) signal.

  • Purity Calculation: The purity can be estimated by integrating the area of the main P(III) peak relative to the total area of all phosphorus-containing signals. A purity of ≥97% is generally considered acceptable for synthesis.[5]

References

• Technical Support Center: Troubleshooting dA(Bz) Phosphoramidite Coupling - Benchchem. 9

• Technical Support Center: Impact of Phosphoramidite Degradation on Synthesis Yield - Benchchem. 1

• Dimethyl-N,N-diisopropylphosphoramidite - Chem-Impex. 5

• The degradation of the four different phosphoramidites as a function of... - ResearchGate. 2

• SAFETY DATA SHEET. 3

• Safety data sheet - Biosolve Shop. 4

• 1 - SAFETY DATA SHEET. 11

• Principles of Phosphoramidite Reactions in DNA Assembly - BOC Sciences.

• Safety data sheet - Biosolve Shop. 12

• Glen Report 16.13 - MINOR BASE AND RELATED NOVEL PHOSPHORAMIDITES. 13

• Dimethyl N,N-Diisopropylphosphoramidite-d6 | CAS No. | Clearsynth. 14

• Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. 10

• Phosphoramidite Chemistry for DNA Synthesis - Twist Bioscience. 15

• On-demand synthesis of phosphoramidites - PMC - NIH. 8

• Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology - Amerigo Scientific. 16

• Dimethyl-N,N-diisopropylphosphoramidite Novabiochem 122194-07-4 - Sigma-Aldrich.

• Dimethyl N,N-Diisopropylphosphoramidite-d6, TRC 25 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific. 17

• Dimethyl N,N-Diisopropylphosphoramidite | CymitQuimica. 18

• Diméthyl-N,N-diisopropylphosphoramidite - Chem-Impex. 6

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• 5. chemimpex.com [chemimpex.com]
• 6. chemimpex.com [chemimpex.com]
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• 10. lcms.cz [lcms.cz]
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• 16. Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology - Amerigo Scientific [amerigoscientific.com]
• 17. Dimethyl N,N-Diisopropylphosphoramidite-d6, TRC 25 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.fi]
• 18. Dimethyl N,N-Diisopropylphosphoramidite | CymitQuimica [cymitquimica.com]

Troubleshooting guide for failed oligonucleotide synthesis reactions

Welcome to the technical support center for solid-phase oligonucleotide synthesis. This guide is designed for researchers, scientists, and drug development professionals who rely on the precision of synthetic DNA and RNA. Here, we move beyond simple checklists to explore the underlying chemical principles of common synthesis failures. Our goal is to empower you with the expertise to not only solve immediate problems but also to prevent future ones.

Frequently Asked Questions (FAQs)

Q1: What is a realistic final yield for a standard 20mer DNA oligonucleotide at a 1 µmol scale?

A realistic yield of a desalted 20mer at a 1 µmol scale is typically in the range of 25-50 ODs (Optical Density units). However, this is highly dependent on the sequence, modifications, and purification method. The theoretical maximum yield is rarely achieved due to the cumulative nature of inefficiencies in the synthesis cycle.[1][2]

Q2: Why is my crude oligonucleotide product showing multiple peaks on an HPLC trace?

Multiple peaks on a High-Performance Liquid Chromatography (HPLC) trace of a crude oligonucleotide product typically represent the full-length product (FLP) along with a population of failure sequences.[2] Shorter, truncated sequences (like n-1, n-2) are less hydrophobic and usually elute earlier than the FLP on a reversed-phase column.[2] Later-eluting peaks can indicate the presence of remaining protecting groups from an incomplete deprotection step.[3]

Q3: What is the difference between n-1 and n+1 impurities?

• n-1 Impurities : These are "deletion" sequences that are missing one nucleotide. They are the most common type of impurity and arise from a failure at any stage of the synthesis cycle (deblocking, coupling, capping, or oxidation) that prevents a base from being added, followed by a successful capping of the unreacted chain in the subsequent cycle.[4][5][6]

• n+1 Impurities : These are sequences with one additional nucleotide. A common cause is the premature removal of the 5'-DMT group from a phosphoramidite monomer by an overly acidic activator, leading to the formation of a dimer that is then incorporated into the growing chain.[7]

Q4: How critical is the water content of the acetonitrile (ACN) used in synthesis?

Extremely critical. Water is one of the primary antagonists to efficient phosphoramidite chemistry.[1] It reacts with the activated phosphoramidite, rendering it unable to couple with the growing oligonucleotide chain.[7][] This directly reduces coupling efficiency and, consequently, the final yield of the full-length product. The water content in ACN should ideally be below 30 ppm, and for demanding syntheses, below 10 ppm.[5][9]

In-Depth Troubleshooting Guides

This section provides a systematic, cause-and-effect approach to diagnosing and resolving specific synthesis failures.

Issue 1: Low or No Synthesis Yield

A low yield of the final oligonucleotide product is one of the most common problems. The troubleshooting process begins with analyzing the trityl response from the synthesizer.

Scenario A: Trityl signal is faint, drops off, or is absent from the start.

A poor trityl signal is a direct indicator of a failure in the coupling step.[1] The orange-colored dimethoxytrityl (DMT) cation is cleaved at the beginning of each cycle, and its absorbance is proportional to the number of successfully coupled molecules in the previous cycle.[10]

The chemical integrity of your reagents is paramount.

• Moisture Contamination : As mentioned in the FAQ, water in any of the coupling reagents (ACN, activator, or phosphoramidites) will hydrolyze the activated phosphoramidites, preventing the reaction.[7][]

• Degraded Reagents : Phosphoramidites and activators are sensitive and have limited stability, even under anhydrous conditions.[9] The activator, often a weak acid like tetrazole, is crucial for protonating the phosphoramidite to create a reactive intermediate.[] If degraded, activation will be inefficient.

// Nodes start [label="Low/No Trityl Signal", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_reagents [label="Are all reagents fresh and anhydrous?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; replace_reagents [label="Replace ACN, Activator,\nand Phosphoramidites\nwith fresh stock.", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse]; check_instrument [label="Inspect Synthesizer Fluidics", fillcolor="#4285F4", fontcolor="#FFFFFF"]; success [label="Problem Resolved", shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; fail [label="Issue Persists:\nConsult Instrument Specialist", shape=box, style="rounded,filled", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges start -> check_reagents; check_reagents -> replace_reagents [label=" No "]; replace_reagents -> success; check_reagents -> check_instrument [label=" Yes "]; check_instrument -> fail; }

Caption: Troubleshooting workflow for low trityl signal.

• Replace Acetonitrile (ACN): Discard the current bottle of ACN on the synthesizer and replace it with a new, sealed bottle of DNA-synthesis-grade (<30 ppm water) ACN.[5]

• Prepare Fresh Activator: Discard the old activator solution. Prepare a fresh solution according to the manufacturer's specifications immediately before starting the synthesis.[5]

• Use Fresh Phosphoramidites: If possible, use a new vial of phosphoramidite for the failing position. Ensure it is properly dissolved in anhydrous ACN under an inert gas atmosphere.[9]

• Re-prime and Test: Re-prime all reagent lines on the synthesizer to ensure they are filled with the new, fresh reagents, and re-run the synthesis.

If fresh reagents do not solve the problem, the issue may be mechanical.

• Blocked Lines : Clogged tubing or valves can prevent the correct volume of reagent from being delivered to the synthesis column.[2]

• Leaks : A leak in the system can draw in ambient, moist air, contaminating the anhydrous environment.[5]

• Perform a Flow Test: Most synthesizers have a diagnostic function to check the flow rate of each reagent line. Ensure that all lines are delivering the correct volume.

• Check for Blockages: Visually inspect reagent lines for any signs of precipitation or blockage.

• Verify Inert Gas Supply: Ensure a steady, dry supply of the inert gas (typically Argon or Helium) is flowing to the reagent bottles and the synthesizer.[2]

Scenario B: Trityl signal is consistent, but the final yield is low.

This scenario suggests that the synthesis cycles were successful, but the product was lost during the post-synthesis processing (cleavage and deprotection) or there was an issue with the solid support.[2]

These final steps are critical for releasing the oligonucleotide and making it biologically active.[11]

• Inefficient Cleavage : The oligonucleotide is not being fully released from the solid support. This can be due to old or depleted cleavage reagents (e.g., ammonium hydroxide).[2]

• Incomplete Deprotection : Protecting groups on the nucleobases (e.g., benzoyl, isobutyryl) are not fully removed.[3] The removal of the protecting group on guanine is often the rate-limiting step.[12][13] Incomplete deprotection results in a product that is not the desired molecule and may be difficult to purify away from the FLP.[3]

• Use Fresh Deprotection Reagent : Concentrated ammonium hydroxide loses potency over time as ammonia gas escapes.[3] Always use a fresh bottle or a properly stored aliquot.[12][13]

• Optimize Deprotection Conditions : Ensure the time and temperature of the deprotection step are appropriate for your sequence and any modifications present.[3] G-rich sequences may require extended deprotection times.[3]

• Check for Compatibility : Ensure your deprotection strategy is compatible with all modifications in your oligo. Some dyes or linkers are base-labile and require milder deprotection conditions, such as using potassium carbonate in methanol.[11][14]

• Transfer the solid support containing the synthesized oligonucleotide from the column to a 2 mL screw-cap vial.[15]

• Add 1-2 mL of fresh, concentrated ammonium hydroxide to the vial, ensuring the support is fully submerged.[15]

• Tightly seal the vial and place it in a heating block or oven at 55°C for 8-12 hours.[15]

• Allow the vial to cool completely to room temperature before opening it in a fume hood.

• Transfer the supernatant containing the oligonucleotide to a new tube.

• Wash the support with 0.5 mL of water and add it to the supernatant.[15]

• Dry the combined solution using a vacuum concentrator.

For long oligonucleotides (>75 bases), the physical properties of the solid support can limit yield.

• Pore Size : As the oligonucleotide chains grow, they can begin to block the pores of the solid support, preventing reagents from diffusing efficiently to the reactive sites.[2] For long oligos, switching to a support with a larger pore size (e.g., 1000 Å or 2000 Å) is recommended.[2][7]

Issue 2: Poor Purity - High Levels of n-1 Sequences

The presence of a significant n-1 peak (a sequence missing one base) in your analytical trace (e.g., HPLC or Capillary Electrophoresis) points to a systemic failure in one of the four steps of the synthesis cycle.[2][4][6]

The Phosphoramidite Synthesis Cycle and n-1 Formation

// Nodes Deblocking [label="1. Deblocking\n(DMT Removal)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Coupling [label="2. Coupling\n(Chain Elongation)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Capping [label="3. Capping\n(Terminate Failures)", fillcolor="#FBBC05", fontcolor="#202124"]; Oxidation [label="4. Oxidation\n(Stabilize Backbone)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

FailureNode [label="Failure to Couple", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; CappingFailure [label="Inefficient Capping", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; N_1 [label="n-1 Deletion Sequence\n(Reacts in next cycle)", shape=box, style="rounded,filled", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Deblocking -> Coupling; Coupling -> FailureNode [style=dashed, label="<1%"]; Coupling -> Oxidation [label=">99%"]; FailureNode -> Capping; Capping -> CappingFailure [style=dashed]; CappingFailure -> N_1; CappingFailure -> Oxidation [label="Capping Successful"]; Oxidation -> Deblocking [label="Next Cycle"]; }

Caption: The phosphoramidite cycle and the critical role of capping.

This is the most common cause of n-1 impurities.[2] The capping step's purpose is to acetylate any 5'-hydroxyl groups that failed to react during the coupling step, making them inert.[5][16] If this step is inefficient, these unreacted chains are free to participate in the next coupling cycle, resulting in a deletion sequence.[5]

• Use Fresh Capping Reagents : Capping A (acetic anhydride) and Capping B (N-methylimidazole) can degrade. Ensure they are fresh and have not expired.[9]

• Check Delivery Lines : Verify that the delivery lines for both Capping A and Capping B are not blocked and are delivering the correct volumes.

Quantitative Impact of Coupling Efficiency

To underscore the importance of maximizing the efficiency of every step, the following table illustrates how small drops in average coupling efficiency have a dramatic cumulative effect on the theoretical final yield, especially for longer oligonucleotides.

Coupling Efficiency per Cycle	Theoretical Yield of a 20mer	Theoretical Yield of a 50mer	Theoretical Yield of a 100mer
99.5%	90.9%	77.8%	60.5%
99.0%	82.6%	60.5%	36.6%
98.5%	74.5%	46.8%	22.0%
98.0%	67.6%	36.4%	13.3%
Data compiled from multiple sources providing theoretical yield calculations.[2]

Analytical Protocols for Quality Control

Verifying the success or failure of a synthesis requires robust analytical methods.

Protocol: Crude Oligonucleotide Analysis by Reversed-Phase HPLC

Objective: To assess the purity of the crude oligonucleotide product and identify the presence of failure sequences (e.g., n-1).[2]

• Column: A reversed-phase column (e.g., C8 or C18) is typically used.[2]

• Mobile Phase A: 0.1 M Triethylammonium Acetate (TEAA) in Water.[2]

• Mobile Phase B: 0.1 M TEAA in Acetonitrile.

• Gradient: A linear gradient of increasing Mobile Phase B (e.g., 5% to 50% B over 30 minutes) is used to elute the oligonucleotides.[17]

• Detection: UV absorbance at 260 nm.[2]

• Sample Prep: Resuspend a small portion of the dried crude product in water or Mobile Phase A and filter through a 0.22 µm syringe filter.[17]

• Interpretation: The main peak corresponds to the full-length product. Peaks eluting before the main peak are typically shorter failure sequences.[2]

Protocol: Identity Verification by Mass Spectrometry

Objective: To confirm that the synthesized oligonucleotide has the correct molecular weight.

Mass spectrometry (MS), particularly Electrospray Ionization (ESI-MS) or MALDI-TOF, is the gold standard for verifying the identity of the final product.[18][19] It can confirm the mass of the full-length product and identify impurities, including truncated sequences and incompletely deprotected species which will have a higher mass than the expected product.[3][18]

References

• Google Patents. Method of quality control of oligonucleotide synthesis.

• Twist Bioscience. Phosphoramidite Chemistry for DNA Synthesis. [Link]

• Glen Research. Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. [Link]

• Glen Research. Deprotection Guide. [Link]

• Generi Biotech. Oligo quality control. [Link]

• Sobolev, A., et al. (1998). Advanced method for oligonucleotide deprotection. Nucleic Acids Research, 26(17), 4045–4046. [Link]

• Barley-Maloney, L., & Agris, P. F. (2004). Assessing incomplete deprotection of microarray oligonucleotides in situ. Nucleic Acids Research, 32(1), e1. [Link]

• Fearon, K. L., et al. (1995). Investigation of the 'n-1' impurity in phosphorothioate oligodeoxynucleotides synthesized by the solid-phase β-cyanoethyl phosphoramidite method using stepwise sulfurization. Nucleic Acids Research, 23(14), 2754–2761. [Link]

• Eurofins Genomics. Phosphoramidite Chemistry. [Link]

• Glen Research. Glen Report 21.19: Technical Brief – Avoiding Trityl Loss When Processing Synthetic Oligonucleotides. [Link]

• Glen Research. Deprotection Guide. [Link]

• Glen Research. Frequently Asked Questions (FAQ). [Link]

• NIH. Investigation of the 'n-1' impurity in phosphorothioate oligodeoxynucleotides synthesized by the solid-phase beta-cyanoethyl phosphoramidite method using stepwise sulfurization. [Link]

• Glen Research. Glen Report 20.24: Deprotection - Volume 1 - Deprotect to Completion. [Link]

• ACS Publications. (2024). Separation and Characterization of Therapeutic Oligonucleotide Isomer Impurities by Cyclic Ion Mobility Mass Spectrometry. [Link]

• Bio-Synthesis Inc. (2011). What affects the yield of your oligonucleotides synthesis. [Link]

• Salter, S. J., et al. (2014). Reagent and laboratory contamination can critically impact sequence-based microbiome analyses. BMC Biology, 12, 87. [Link]

• Glen Research. Glen Report 25 Supplement: Deprotection - Volumes 1-5. [Link]

• Exactmer. (2025). The Challenges of Oligonucleotide Synthesis: Addressing Key Hurdles in Biotechnology. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Investigation of the 'n-1' impurity in phosphorothioate oligodeoxynucleotides synthesized by the solid-phase beta-cyanoethyl phosphoramidite method using stepwise sulfurization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. glenresearch.com [glenresearch.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. WO2020234605A1 - Method of quality control of oligonucleotide synthesis - Google Patents [patents.google.com]
• 11. blog.biosearchtech.com [blog.biosearchtech.com]
• 12. glenresearch.com [glenresearch.com]
• 13. glenresearch.com [glenresearch.com]
• 14. glenresearch.com [glenresearch.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. twistbioscience.com [twistbioscience.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Oligonucleotide Quality Control & Quality Assurance [sigmaaldrich.com]
• 19. Oligo quality control - Generi Biotech [generi-biotech.com]

HPLC purification methods for oligonucleotides made with deuterated reagents

Welcome to the technical support center for the purification of deuterated oligonucleotides. This guide is designed for researchers, scientists, and drug development professionals who are working with stable isotope-labeled oligonucleotides and encountering challenges in their purification. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions to help you navigate the nuances of purifying these unique molecules.

Introduction to Deuterated Oligonucleotide Purification

The incorporation of deuterium into oligonucleotide therapeutics is a promising strategy to enhance their metabolic stability and pharmacokinetic properties. However, this isotopic substitution introduces subtle physicochemical changes that can significantly impact their chromatographic behavior during purification. Understanding these changes is critical for developing robust and efficient HPLC purification methods.

This guide will focus on the two primary HPLC techniques used for oligonucleotide purification: Ion-Pair Reversed-Phase (IP-RPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC). We will explore the theoretical basis for the "deuterium isotope effect" in chromatography and provide practical, field-proven advice to overcome common purification challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the HPLC purification of deuterated oligonucleotides.

Q1: What is the "deuterium isotope effect" and how does it affect HPLC purification of oligonucleotides?

The deuterium isotope effect in chromatography refers to the difference in retention time between a deuterated compound and its non-deuterated counterpart. In reversed-phase HPLC, deuterated compounds often exhibit slightly shorter retention times.[1][2] This is attributed to the fact that a carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond, leading to a marginal decrease in the molecule's overall hydrophobicity.[1] For oligonucleotides, where numerous hydrogens can be substituted with deuterium, this effect can become more pronounced.

Q2: Should I expect a significant shift in retention time for my deuterated oligonucleotide compared to its standard version?

While a shift to an earlier retention time is theoretically expected in IP-RPLC, the magnitude of this shift can be minimal and sometimes negligible, even with a high number of deuterium substitutions.[1] The overall hydrophobicity of a long oligonucleotide is determined by many factors, and the subtle change from deuterium substitution might be masked. However, it is a possibility that should be considered during method development and troubleshooting.

Q3: Can I use the same HPLC method for both my deuterated and non-deuterated oligonucleotides?

In many cases, a method developed for a non-deuterated oligonucleotide will serve as an excellent starting point for its deuterated analog. However, you may need to re-optimize the gradient and other parameters to achieve the desired purity, especially if you observe co-elution with impurities.

Q4: Which HPLC mode is better for purifying deuterated oligonucleotides: IP-RPLC or HILIC?

Both IP-RPLC and HILIC are powerful techniques for oligonucleotide purification.[3][4][5][6]

• IP-RPLC is the most common method and separates based on hydrophobicity, which is influenced by the bases and the ion-pairing reagent.[7][8] The deuterium isotope effect is more commonly observed in this mode.

• HILIC separates based on hydrophilicity and is an excellent alternative, especially for MS-compatibility as it can be run without ion-pairing reagents.[3][4][5][6] The impact of deuteration on HILIC separations is less documented but is expected to be minimal as it primarily relies on polar interactions.

The choice between the two will depend on your specific oligonucleotide, the impurities present, and your downstream applications.

Q5: Where is the deuterium substitution likely to have the most impact on retention time?

The location of deuterium substitution can influence the magnitude of the isotope effect. Substitution on aliphatic groups may have a more significant impact on hydrophobicity and thus retention in RP-HPLC compared to substitution on aromatic systems.[9]

Part 2: Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the HPLC purification of deuterated oligonucleotides.

Issue 1: Co-elution of the Deuterated Full-Length Product (FLP) with a Non-deuterated n-1 Impurity

This is one of the most challenging scenarios, where the earlier elution of the deuterated FLP causes it to co-elute with the slightly less hydrophobic (and thus earlier eluting) non-deuterated n-1 failure sequence.

The slight decrease in retention of the deuterated FLP in IP-RPLC can lead to overlapping peaks with shorter, non-deuterated impurities that are inherently less retained on the column.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Oligos Made Easy Part 4: HILIC for Oligonucleotide Analysis [knauer.net]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. assets-labs.hamiltoncompany.com [assets-labs.hamiltoncompany.com]
• 9. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purity Analysis of Dimethyl N,N-Diisopropylphosphoramidite-d6 by ³¹P NMR

Welcome to the technical support center for the purity analysis of Dimethyl N,N-Diisopropylphosphoramidite-d6. This guide is designed for researchers, scientists, and drug development professionals who rely on the integrity of phosphoramidites for successful oligonucleotide synthesis and other applications. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during ³¹P NMR analysis.

Phosphoramidites are high-energy phosphorus (III) compounds, making them highly susceptible to degradation through oxidation and hydrolysis.[1] Ensuring their purity is critical, as even minor impurities can significantly hinder coupling efficiencies and compromise the quality of the final product.[1] ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for this purpose, offering a rapid and quantitative method to assess purity and identify degradation products.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is the expected ³¹P NMR chemical shift for high-purity Dimethyl N,N-Diisopropylphosphoramidite-d6?

High-purity Dimethyl N,N-Diisopropylphosphoramidite-d6, a P(III) compound, should exhibit a sharp singlet in the downfield region of the ³¹P NMR spectrum, typically between 140 and 155 ppm .[1][2] The exact chemical shift can vary slightly depending on the solvent and concentration. Given that this is a chiral compound, it exists as a mixture of two diastereomers, which may sometimes be observed as two closely spaced peaks.[2]

Q2: What are the common impurities I should look for in my ³¹P NMR spectrum, and where do they appear?

The most common impurities arise from oxidation and hydrolysis of the phosphoramidite. These degradation products appear in distinct regions of the spectrum, well-separated from the desired P(III) signal.

Impurity Type	Typical ³¹P Chemical Shift Range (ppm)	Causality
Desired P(III) Amidite	140 – 155	The target compound.
Phosphate (P(V)) Esters	-25 – 5	Product of oxidation. Its presence indicates exposure to air or oxidizing agents. These species are inactive in coupling reactions.[4]
H-phosphonate	0 – 10	Product of hydrolysis. Its presence indicates exposure to moisture. This impurity will lead to chain truncation during synthesis.[4]
Other P(III) Impurities	100 – 169 (excluding ~150 ppm)	Can include various side-products from the phosphitylation reaction, indicating an incomplete or poorly controlled synthesis.[1]

This table summarizes common impurities and their characteristic chemical shifts.

Q3: Why is proper sample preparation so critical for this analysis?

Dimethyl N,N-Diisopropylphosphoramidite-d6 is highly sensitive to air and moisture.[1] Improper handling during sample preparation is the most common source of error, leading to artificially high levels of oxidation and hydrolysis products in the spectrum. This can mislead you into discarding a high-quality reagent. All sample preparation steps must be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) with dry solvents and glassware to ensure the data reflects the true purity of the material.[5][6]

Troubleshooting Guide

This section addresses specific problems you might encounter during your ³¹P NMR analysis.

Scenario 1: The main peak at ~150 ppm is present, but I also see significant signals in the 0-5 ppm range.

• Problem: This indicates the presence of phosphate (P(V)) species, which are products of oxidation.[1]

• Root Cause Analysis & Solution Workflow:

Scenario 2: My spectrum is very noisy, and the signal-to-noise ratio is poor.

• Problem: Insufficient signal has been acquired to make a confident purity assessment.

• Possible Causes & Solutions:

  • Low Sample Concentration: Aim for a concentration of 10-20 mg/mL. [1]If the sample is highly valuable, a lower concentration can be used, but this will require a longer acquisition time.

  • Insufficient Number of Scans: ³¹P is a sensitive nucleus, but for quantitative results, a sufficient number of scans is necessary. Increase the number of scans to improve the signal-to-noise ratio.

  • Incorrect Relaxation Delay (d1): For quantitative ³¹P NMR, it is crucial to allow for full relaxation of the phosphorus nuclei between pulses. The relaxation delay (d1) should be set to at least 5 times the longest T₁ relaxation time of any phosphorus species in the sample. A conservative d1 of 10-15 seconds is often a good starting point for phosphoramidites. Using a short d1 will lead to signal saturation and inaccurate quantification. [1]

Scenario 3: I don't see any peak at all, or the spectrum is very broad.

• Problem: This could be due to several issues ranging from sample preparation to instrument setup.

• Troubleshooting Steps:

  • Confirm Sample Presence: Ensure the sample was actually dissolved and transferred to the NMR tube. It is recommended to dissolve the solid in a separate vial before transferring it to the NMR tube to ensure complete dissolution. [7][8] 2. Check Instrument Parameters: Verify that the correct nucleus (³¹P) is being observed and that the spectral width is appropriate (a width of ~250 ppm is usually sufficient). [1] 3. Paramagnetic Impurities: The presence of paramagnetic ions, even in trace amounts, can cause severe line broadening or render the signal undetectable. [7]Ensure all glassware is scrupulously clean. If contamination is suspected, filtering the sample through a small plug of cotton wool may help. [8] 4. Remove Oxygen: Dissolved oxygen is paramagnetic and can broaden NMR signals. [7]While working under an inert atmosphere minimizes this, for highly sensitive measurements, degassing the sample (e.g., by freeze-pump-thaw cycles) may be necessary.

Experimental Protocol: Quantitative ³¹P NMR Analysis

This protocol provides a reliable method for determining the purity of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Sample Preparation (Under Inert Atmosphere)

• Objective: To prepare an NMR sample without introducing atmospheric moisture or oxygen.

  Workflow for preparing air-sensitive NMR samples.

NMR Data Acquisition

• Objective: To acquire a high-quality, quantitative ³¹P NMR spectrum.

Parameter	Recommended Value	Rationale
Pulse Program	zgig (Inverse-gated decoupling)	Prevents Nuclear Overhauser Effect (NOE), ensuring accurate signal integration for quantification. [9]
Temperature	298 K (25 °C)	Standard temperature for routine analysis. [1]
Spectral Width	~250 ppm	Sufficient to cover the chemical shift range of the amidite and its common impurities. [1]
Acquisition Time	1.5 – 2.0 seconds	Determines the resolution of the spectrum. [1]
Relaxation Delay (d1)	10 – 15 seconds	Allows for full relaxation of phosphorus nuclei, which is crucial for accurate quantification. [1]
Number of Scans	64 – 128 (or as needed)	Adjust to achieve a signal-to-noise ratio >100:1 for the main peak.

Data Processing and Purity Calculation

• Apply a line broadening (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

• Phase the spectrum carefully.

• Calibrate the spectrum by setting an external reference of 85% H₃PO₄ to 0 ppm, if used.

• Integrate all signals in the spectrum, including the main product peak and all impurity peaks.

• Calculate the purity as follows:

  % Purity = [Integral of Product Peak / (Sum of Integrals of All Phosphorus-Containing Species)] x 100

References

• Magritek. (2023, May 26). Phosphoramidite compound identification and impurity control by Benchtop NMR. Retrieved from [Link]

• Borys, A. (n.d.). Preparing NMR Samples on a Schlenk Line. Chemistry LibreTexts. Retrieved from [Link]

• Magritek. (n.d.). Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Retrieved from [Link]

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 15). 6: NMR Preparation. Retrieved from [Link]

• MDPI. (n.d.). Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. Retrieved from [Link]

• University of Toronto. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• ChemistryViews. (2013, August 6). Tips and Tricks for the Lab: Air-Sensitive Techniques (4). Retrieved from [Link]

• NMR Service. (n.d.). 31 Phosphorus NMR. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 9. 31Phosphorus NMR [chem.ch.huji.ac.il]

Technical Support Center: Strategies to Prevent Premature Detritylation During Oligonucleotide Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I've designed this guide to provide you with in-depth, field-proven insights into one of the most critical steps of oligonucleotide synthesis: detritylation. Premature or incomplete detritylation can significantly impact your synthesis yield and purity. This resource offers a combination of troubleshooting guides and frequently asked questions to help you navigate and resolve challenges you may encounter during your experiments.

Understanding Detritylation: The Gatekeeper of Synthesis

In solid-phase oligonucleotide synthesis using phosphoramidite chemistry, the 5'-hydroxyl group of the growing oligonucleotide chain is protected by a dimethoxytrityl (DMT) group.[1][2] This acid-labile protecting group prevents unwanted side reactions during the coupling step.[2][3] The detritylation (or deblocking) step involves the removal of this DMT group with an acid, typically Dichloroacetic Acid (DCA) or Trichloroacetic Acid (TCA), to free the 5'-hydroxyl for the next coupling cycle.[2][4]

The efficiency of this step is paramount. Incomplete detritylation leads to the capping of the unreacted chain, resulting in n-1 shortmers. Conversely, premature detritylation, the unintended removal of the DMT group, can lead to the formation of deletion mutations, which are challenging to purify from the full-length product.[5]

---

Troubleshooting Guide: Addressing Specific Detritylation Issues

This section is formatted as a series of questions and answers to directly address common problems encountered during oligonucleotide synthesis.

Question 1: My trityl cation color is faint or inconsistent between cycles. What does this indicate and how can I fix it?

Answer:

A faint or inconsistent orange color of the DMT cation, which has a maximum absorbance around 495 nm, is a direct indicator of low detritylation efficiency or issues with the preceding coupling step.[4][5] This can significantly reduce the yield of your full-length oligonucleotide.

Potential Causes & Solutions:

• Incomplete Detritylation: The acid may not be in contact with the solid support for a sufficient duration, or its concentration may be too low.

  • Protocol Adjustment: Increase the detritylation time in increments of 15-30 seconds. For longer oligonucleotides, a longer exposure to a milder acid like DCA is often preferred to minimize depurination.[2][6] You can also consider alternating the acid delivery with wash steps to ensure complete removal of the DMT group while minimizing acid exposure.[2]

• Reagent Delivery Issues: There could be a blockage or leak in the synthesizer's fluidics system, preventing the deblocking solution from reaching the synthesis column effectively.

  • Instrument Check: Perform a system flush and check for any visible leaks in the tubing and connections. Verify that the reagent bottles are properly pressurized.

• Moisture Contamination: Water in your reagents, particularly the acetonitrile (ACN) wash, can neutralize the acid and reduce its effectiveness.[6][7]

  • Reagent Handling: Always use anhydrous ACN for all wash steps.[6] Ensure that your acid solution is fresh and has not absorbed atmospheric moisture. Consider using an in-line drying filter for the argon or helium gas supplied to the synthesizer.[6]

• Low Coupling Efficiency in the Previous Step: If the preceding coupling reaction was inefficient, there will be fewer DMT groups to remove in the current cycle, leading to a weaker trityl signal.

  • Troubleshoot Coupling: Refer to resources on optimizing coupling efficiency, which often involves checking the quality of your phosphoramidites and activator.[8]

Question 2: I'm observing a high level of (n-1) shortmer impurities in my final product. Could this be related to detritylation?

Answer:

While (n-1) impurities are most commonly associated with incomplete coupling, issues with the detritylation step can also be a contributing factor.

Potential Causes & Solutions:

• Incomplete Detritylation: If the DMT group is not completely removed, the subsequent capping step will block the unreacted 5'-hydroxyl group. This capped sequence will not elongate further, resulting in an (n-1) impurity.

  • Optimize Deblocking: As mentioned previously, increasing the deblocking time or using a slightly stronger acid concentration can ensure complete DMT removal. However, this must be balanced with the risk of depurination.[2]

• Acid Binding to the Oligonucleotide: The deblocking acid can bind to the growing oligonucleotide chain, which can slow down the detritylation kinetics and potentially lead to incomplete removal of the DMT group.

  • Solvent and Concentration: Using a higher concentration of DCA can lead to quicker saturation of the support and more efficient detritylation, minimizing the overall acid exposure time.[9] Thorough washing with anhydrous acetonitrile after the deblocking step is crucial to remove any bound acid.[9][10]

Question 3: My synthesis of a long oligonucleotide (>75 bases) has a low yield. How should I adjust my detritylation protocol?

Answer:

Synthesizing long oligonucleotides presents unique challenges, and the detritylation step is a critical point of optimization. The cumulative exposure to acid over many cycles increases the risk of side reactions, most notably depurination.[2][6]

Key Strategies for Long Oligonucleotides:

• Choice of Deblocking Agent: Dichloroacetic acid (DCA) is the preferred deblocking agent for long oligonucleotides.[2][6] Its higher pKa (approximately 1.5) compared to Trichloroacetic acid (TCA) (pKa approximately 0.7) makes it a milder acid, reducing the risk of depurination of adenine and guanine bases.[5][6]

• Minimize Acid Contact Time: While complete detritylation is essential, minimizing the duration of acid exposure is equally important. Studies have shown that with 3% TCA, acid delivery times as short as 10 seconds did not significantly compromise the yield of a full-length product.[2] A deblocking step that completes in under a minute is ideal.[2]

• Use of Depurination-Resistant Protecting Groups: For sequences rich in adenosine, using monomers with more stable protecting groups, such as di-n-butylformamidine, can offer additional protection against depurination, although they may be more expensive.[6]

• Solid Support Selection: For very long oligonucleotides, polystyrene (PS) supports can be a good alternative to controlled pore glass (CPG).[6] PS is more hydrophobic, which can aid in maintaining anhydrous conditions during the critical coupling step.[6]

Frequently Asked Questions (FAQs)

Q1: What is premature detritylation and what are its consequences?

A1: Premature detritylation is the unintentional removal of the 5'-DMT protecting group before the designated deblocking step in the synthesis cycle.[5] This exposes the 5'-hydroxyl group, which can then react during the subsequent coupling step, leading to the insertion of an incorrect base and the formation of deletion mutations (n-1, n-2, etc.).[5] These impurities are often difficult to separate from the desired full-length oligonucleotide, reducing the overall purity and yield of the synthesis.[5]

Q2: How can I monitor the efficiency of the detritylation step in real-time?

A2: The most effective way to monitor detritylation efficiency during synthesis is through a "trityl assay".[5] The liberated DMT cation has a distinct orange color and a strong absorbance at approximately 495 nm.[4][5] By measuring the absorbance of the effluent from each detritylation step, you can quantify the amount of DMT cation released.[4] A consistent and high absorbance reading from cycle to cycle indicates a high coupling efficiency in the preceding step and successful detritylation in the current step.[5]

Q3: What are the main differences between Dichloroacetic Acid (DCA) and Trichloroacetic Acid (TCA) for deblocking?

A3: TCA is a stronger acid (pKa ≈ 0.7) than DCA (pKa ≈ 1.5).[5] This means TCA facilitates a faster detritylation reaction.[2] However, its stronger acidity also increases the risk of depurination, which is the cleavage of the glycosidic bond between a purine base (adenine or guanine) and the deoxyribose sugar.[2][4] DCA is a milder deblocking agent, offering a more controlled detritylation with a lower risk of depurination, making it the preferred choice for synthesizing long or sensitive oligonucleotides.[2][5][6]

Deblocking Agent	pKa	Characteristics	Recommended Use
Trichloroacetic Acid (TCA)	~0.7	Stronger acid, faster detritylation	Shorter oligonucleotides where speed is a priority
Dichloroacetic Acid (DCA)	~1.5	Milder acid, slower detritylation, lower risk of depurination	Long oligonucleotides, sequences with sensitive bases

Q4: How does the choice of solvent impact the detritylation reaction?

A4: The solvent plays a critical role in the detritylation step. Dichloromethane (DCM) is a commonly used solvent for deblocking reagents.[5] Toluene can also be used and may offer different reaction kinetics.[5][11] It is crucial that the solvent is anhydrous, as the presence of water can reduce the rate of detritylation.[12] Acetonitrile can form a complex with the deblocking acid, which can significantly slow down the detritylation process.[13] Therefore, it is essential to thoroughly remove acetonitrile with a non-complexing solvent wash before the deblocking step.[9]

Q5: What is the effect of temperature on detritylation?

A5: Generally, an increase in temperature will increase the rate of the detritylation reaction.[5][14] However, oligonucleotide synthesis is typically performed at ambient temperature. Elevated temperatures can also increase the rate of undesirable side reactions, such as depurination. Therefore, precise temperature control is important for consistent and high-fidelity synthesis.

Experimental Protocols

Protocol 1: Trityl Cation Assay for Monitoring Synthesis Efficiency

This protocol outlines the procedure for quantifying the stepwise yield of oligonucleotide synthesis by measuring the absorbance of the DMT cation.[5]

Materials:

• Effluent from the deblocking step of each synthesis cycle.

• 0.1 M toluenesulfonic acid in acetonitrile.[4]

• Spectrophotometer.

Procedure:

• Collect the effluent from the detritylation step for each cycle of the synthesis.

• Dilute the collected effluent to a known volume with 0.1 M toluenesulfonic acid in acetonitrile to stabilize the DMT cation.[4]

• Measure the absorbance of the solution at 495 nm using the spectrophotometer.[4]

• Record the absorbance value for each cycle. A consistent and high absorbance indicates a high coupling efficiency. A sudden drop in absorbance can indicate a problem with a specific reagent or a mechanical issue with the synthesizer.

Protocol 2: Post-Synthesis Detritylation for DMT-on Purification

This protocol describes the removal of the 5'-DMT group from an oligonucleotide after DMT-on HPLC purification.[5]

Materials:

• Dried DMT-on oligonucleotide.

• 80% acetic acid.[15]

• 95% ethanol.

• Lyophilizer.

Procedure:

• Dissolve the dried DMT-on oligonucleotide in 200-500 µL of 80% acetic acid.[15]

• Incubate at room temperature for 20 minutes. The solution will not turn orange as the aqueous environment leads to the formation of tritanol.[15]

• Add an equal volume of 95% ethanol to the solution.[15]

• Freeze the sample and lyophilize until all the acetic acid has been removed.[15]

• The resulting detritylated oligonucleotide can be desalted using a suitable method like an OPC cartridge.[5]

Visualizing Key Processes

Caption: Mechanism of acid-catalyzed detritylation.

Caption: Troubleshooting workflow for low trityl signal.

References

• A Comparative Guide to DMT-on versus DMT-off Oligonucleotide Purification. (n.d.). Benchchem.
• The Gatekeeper of Oligonucleotide Synthesis: A Technical Guide to the DMT Protecting Group. (n.d.). Benchchem.
• TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. (n.d.). Glen Research.
• Further Optimization of Detritylation in Solid-Phase Oligodeoxyribonucleotide Synthesis. (2006). ResearchGate.
• Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up. (2014). National Institutes of Health (NIH).
• Oligonucleotide synthesis basics: Key takeaways for post-synthesis processing. (2021). LGC Biosearch Technologies.
• An expanded framework toward improving the detritylation reaction in solid-phase oligonucleotide syntheses - filling the gap. (2024). ResearchGate.
• Advanced method for oligonucleotide deprotection. (2000). National Institutes of Health (NIH).
• Oligonucleotide synthesis basics: 4 key takeaways for in-house oligo production. (2021). LGC Biosearch Technologies.
• Guidebook for the Synthesis of Oligonucleotides. (n.d.). Chemie Brunschwig.
• Preventing premature detritylation during DNA synthesis. (n.d.). Benchchem.
• Deprotection Guide. (n.d.). Glen Research.
• The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. (2009). PubMed.
• Oligonucleotide Synthesis Reagents. (n.d.). emp BIOTECH.
• Solid-phase oligonucleotide synthesis. (n.d.). ATDBio.
• Common methods of oligonucleotide extraction and purification. (n.d.). BOC Sciences.
• Controlled Detritylation of Antisense Oligonucleotides. (2004). ResearchGate.
• Manual Detritylation of Oligonucleotides after Deprotection. (n.d.).
• Avoiding Depurination During Trityl-on Purification. (n.d.). Phenomenex.
• Technical Note: Preventing Detritylation During RNA Deprotection. (2024). Glen Research.
• The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. (2009). ResearchGate.
• Evaluating and Isolating Synthetic Oligonucleotides. (n.d.). Thermo Fisher Scientific.
• IEX Purification of RNA Base(s) Containing DMT-on Oligonucleotide Single Strand Using a One Step On-Column Detritylation Technique. (2018). Harvard University.
• DETECTING LOW-LEVEL SYNTHESIS IMPURITIES IN MODIFIED PHOSPHOROTHIOATE OLIGONUCLEOTIDES USING LIQUID CHROMATOGRAPHY – HIGH RESOLUTION MASS SPECTROMETRY. (n.d.). National Institutes of Health (NIH).
• Troubleshooting low coupling yields in modified oligonucleotide synthesis. (n.d.). Benchchem.
• Acid Binding and Detritylation During Oligonucleotide Synthesis. (1995). Oxford Academic.
• Solvent Selection in the Detritylation Reaction for the Solid-Phase Synthesis of Oligonucleotides. (2023). ResearchGate.

Sources

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• 2. blog.biosearchtech.com [blog.biosearchtech.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. glenresearch.com [glenresearch.com]
• 7. The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
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• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up - PMC [pmc.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Impact of Moisture on Dimethyl N,N-Diisopropylphosphoramidite-d6 Reactivity

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for Dimethyl N,N-Diisopropylphosphoramidite-d6. This guide is designed for researchers, scientists, and drug development professionals to address the critical impact of moisture on the reactivity of this reagent. Phosphoramidite chemistry is the cornerstone of modern oligonucleotide synthesis and other phosphorylation reactions, but its success is fundamentally dependent on maintaining strictly anhydrous conditions.[1][2] This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and resolve issues related to moisture contamination, ensuring the efficiency and integrity of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and reactivity of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Q1: We are observing consistently low yields in our phosphorylation reaction. What is the most likely cause?

A: The most common reason for low coupling efficiency in reactions involving phosphoramidites is the presence of moisture.[2] Dimethyl N,N-Diisopropylphosphoramidite-d6 is highly susceptible to hydrolysis.[3][] Trace amounts of water in your reaction system—whether in the solvent, on the glassware, in the inert gas supply, or within the starting materials—can significantly reduce the yield of your desired product by degrading the reagent before it can react with your substrate.[5][6]

Q2: How exactly does water interfere with the phosphoramidite reaction?

A: Water compromises the reaction through two primary competing pathways:

• Direct Hydrolysis of the Phosphoramidite: Water can directly attack the phosphorus center of the Dimethyl N,N-Diisopropylphosphoramidite-d6, converting it into an inactive H-phosphonate species and diisopropylamine.[3][7] This reduces the available concentration of the active reagent for your desired reaction.[6]

• Reaction with the Activated Intermediate: During the reaction, an activator (like tetrazole or its derivatives) protonates the nitrogen of the phosphoramidite, creating a highly reactive intermediate.[][] If water is present, it can act as a nucleophile and react with this activated intermediate faster than your target alcohol, again forming the inactive H-phosphonate and preventing the desired phosphorylation.[3][][6]

Caption: A logical workflow for troubleshooting low phosphorylation efficiency.

Quantitative Parameters for Reaction Optimization

Parameter	Recommended Specification	Rationale & Justification
Water Content in Acetonitrile	< 30 ppm (ideally ≤10-15 ppm)	Minimizes hydrolysis of the phosphoramidite and the activated intermediate, which is the primary cause of failure. [3][5]
Phosphoramidite Purity	≥ 97% (by ³¹P NMR)	Ensures that a high concentration of active reagent is available for the coupling reaction. [9]
Storage Conditions	-20°C to 8°C, under Inert Gas	Prevents thermal degradation and protects against hydrolysis and oxidation from atmospheric exposure. [7][9][10]
Inert Gas Quality	Dried (In-line drying filter)	The gas used for pressurizing synthesizers or for inert atmosphere blankets can be a significant source of moisture. [6]

Experimental Protocols

Follow these methodologies to minimize moisture contamination and ensure the highest reactivity of your Dimethyl N,N-Diisopropylphosphoramidite-d6.

Protocol 1: Preparation and Verification of Anhydrous Acetonitrile

• Source: Start with a new, sealed bottle of high-quality, DNA synthesis grade anhydrous acetonitrile (<30 ppm water). [5]2. Drying (Optional but Recommended): To further ensure anhydrous conditions, add activated 3Å molecular sieves to the solvent bottle (a single layer of sieves at the bottom is sufficient). [5][11]3. Equilibration: Allow the acetonitrile to stand over the molecular sieves for at least 24 hours before use. [11]4. Transfer: Use a syringe or cannula that has been oven-dried and cooled under a stream of dry nitrogen or argon to transfer the solvent.

• Verification (Optional): If you have access to a Karl Fischer titrator, periodically test the water content of your solvent to ensure it remains below the 15 ppm threshold. [3][12]

Protocol 2: Handling and Dissolving Solid Phosphoramidite

• Equilibration: Remove the phosphoramidite vial from cold storage (-20°C). Place it in a desiccator at room temperature and allow it to warm up for at least 30-60 minutes. This is a critical step to prevent moisture condensation.

• Inert Atmosphere: Transfer the vial to a glove box or perform the next steps under a positive pressure of dry argon or nitrogen.

• Dissolution: Carefully open the vial. Using a dry syringe, add the required volume of anhydrous acetonitrile (prepared as in Protocol 1) to the vial to achieve the desired concentration (e.g., 0.1 M). [11]4. Mixing: Gently swirl the vial to ensure the phosphoramidite is fully dissolved. Avoid vigorous shaking which can introduce atmospheric contaminants if the seal is imperfect.

• Transfer to Synthesizer: If applicable, use a dry syringe to transfer the solution to the appropriate reservoir on your automated synthesizer. [2]Ensure the synthesizer lines have been purged with dry inert gas. [5]

References

• Amerigo Scientific. Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology. [Link]

• Glen Research. Glen Report 21.211: Technical Brief – Synthesis of Long Oligonucleotides. [Link]

• Patil, S. et al. (2020). Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates. PMC, NIH. [Link]

• ResearchGate. Hydrolysis of a phosphoramidite to give the H-phosphonate via the.... [Link]

• LCGC International. Tackling Moisture Sensitivity in Oligonucleotide Synthesis: Novel Application of GC-VUV Detection. [Link]

• Queen's University Belfast. Investigations into the synthesis of a nucleotide dimer via mechanochemical phosphoramidite chemistry. [Link]

• Janssen. Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. [Link]

• Glen Research. Glen Report 19.13: Technical Brief - Precautions During Packaging of Phosphoramidites and Transfer into Alternative Vials. [Link]

• Catalysts. The Science of Oligonucleotide Synthesis via Phosphoramidite Chemistry: Mechanisms, Efficiency, and Optimization Strategies. [Link]

• ResearchGate. ChemInform Abstract: Coupling Activators for the Oligonucleotide Synthesis via Phosphoramidite Approach. [Link]

• Eurofins Genomics. Phosphoramidite Chemistry. [Link]

• ATDBio. Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. [Link]

• Wikipedia. Oligonucleotide synthesis. [Link]

• MySkinRecipes. Dimethyl n,n-diisopropylphosphoramidite. [Link]

• Fisher Scientific. Dimethyl N,N-Diisopropylphosphoramidite-d6, TRC 1 mg. [Link]

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• 1. Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology - Amerigo Scientific [amerigoscientific.com]
• 2. glenresearch.com [glenresearch.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. glenresearch.com [glenresearch.com]
• 7. researchgate.net [researchgate.net]
• 9. chemimpex.com [chemimpex.com]
• 10. Dimethyl n,n-diisopropylphosphoramidite [myskinrecipes.com]
• 11. trilinkbiotech.com [trilinkbiotech.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: A Guide to Reducing (n-1) Shortmer Sequences in Oligonucleotide Synthesis

Welcome to our dedicated resource for troubleshooting and minimizing the formation of (n-1) shortmer sequences in your oligonucleotide synthesis experiments. This guide is designed for researchers, scientists, and drug development professionals seeking to enhance the purity and yield of their synthetic oligonucleotides. Here, we will delve into the root causes of (n-1) impurities and provide field-proven, actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What are (n-1) shortmers and why are they a significant problem?

A1: (n-1) shortmers, also known as deletion mutations, are impurity sequences that are one nucleotide shorter than the desired full-length oligonucleotide (FLP).[1] They arise from a failure at one of the core steps in the synthesis cycle. Specifically, if a 5'-hydroxyl group on the growing oligonucleotide chain does not react with the incoming phosphoramidite during the coupling step, and this unreacted chain is not permanently blocked (capped), it can then react in a subsequent coupling cycle, leading to a product with an internal deletion.[1][2][3]

These impurities are particularly problematic because their physical and chemical properties are very similar to the full-length product, making them difficult to separate during standard purification techniques like HPLC.[2] The presence of (n-1) shortmers can compromise the efficacy and safety of oligonucleotides in downstream applications, from PCR to therapeutic use.[1][4]

Q2: What are the primary causes of (n-1) shortmer formation?

A2: The formation of (n-1) shortmers can be traced back to two fundamental failures in the solid-phase synthesis cycle:

• Incomplete Coupling: The reaction between the phosphoramidite and the 5'-hydroxyl group of the growing oligonucleotide chain is not 100% efficient.[5][6] Any unreacted chains are potential precursors to (n-1) shortmers.

• Inefficient Capping: The capping step is designed to acetylate any unreacted 5'-hydroxyl groups, rendering them inert to further chain elongation.[1][3][7] If this step is not fully effective, these unreacted chains can participate in the next coupling cycle, resulting in an (n-1) product.[2]

Achieving a high coupling efficiency, ideally greater than 99%, is critical for minimizing these impurities.[1][4] The impact of even a small decrease in coupling efficiency is exponential, especially for longer oligonucleotides.[1]

Q3: How can I monitor the efficiency of my synthesis in real-time?

A3: The most common method for real-time monitoring of synthesis efficiency is through trityl cation monitoring .[1][8] The dimethoxytrityl (DMT) group, which protects the 5'-hydroxyl of the growing chain, is cleaved at the beginning of each cycle, producing a colored (orange) trityl cation.[1][8] The absorbance of this cation, typically measured around 495 nm, is directly proportional to the number of successfully coupled molecules in the previous cycle.[1] A stable trityl signal across cycles indicates high coupling efficiency, while a sudden drop signals a problem with a specific coupling step.[1][4]

Troubleshooting Guide: A Systematic Approach to Reducing (n-1) Shortmers

This section provides a systematic approach to diagnosing and resolving the root causes of (n-1) shortmer formation. We will address the two primary failure points: coupling and capping.

Section 1: Optimizing Coupling Efficiency

High coupling efficiency is the first line of defense against (n-1) formation. The following diagram illustrates the key factors influencing this critical step.

Caption: Key factors influencing coupling efficiency.

Issue: Degraded or wet reagents are a primary cause of poor coupling. Water reacts with the activated phosphoramidite, preventing it from coupling with the growing oligonucleotide chain.[2][4]

Troubleshooting Steps:

Parameter	Recommendation	Rationale
Phosphoramidites	Use fresh, high-quality phosphoramidites. Store in a desiccator and allow to come to room temperature before opening to prevent condensation.	Phosphoramidites are sensitive to moisture and oxidation. Degraded amidites will not couple efficiently.
Activator	Use a fresh, correctly prepared activator solution. Common activators include Tetrazole, 5-ethylthio-1H-tetrazole (ETT), and 4,5-dicyanoimidazole (DCI).[7][9]	The activator's role is to protonate the phosphoramidite, making it reactive. Degraded or improperly concentrated activator will lead to incomplete activation.
Acetonitrile	Use anhydrous acetonitrile (<30 ppm water) for all reagent dissolution and washing steps.[1][2][7]	Moisture is a major inhibitor of the coupling reaction. Even small amounts of water can significantly reduce coupling efficiency.[2]

Protocol 1: Preparation and Handling of Anhydrous Acetonitrile

Objective: To ensure the acetonitrile used is sufficiently dry to prevent phosphoramidite hydrolysis.

Methodology:

• Reagent: Start with HPLC-grade acetonitrile. For critical applications, commercially available anhydrous acetonitrile is recommended.

• Drying Agent: Use activated 3Å molecular sieves. Activate by heating in a vacuum oven at 250-300°C for at least 3 hours.[1]

• Procedure: a. Cool the activated molecular sieves to room temperature under a stream of dry argon or nitrogen. b. Add the sieves to the acetonitrile bottle (approx. 50 g per liter).[1] c. Seal the bottle and let it stand for at least 24 hours before use. d. When dissolving phosphoramidites, use a syringe and septum technique under an inert gas atmosphere to maintain anhydrous conditions.[2]

Issue: Malfunctions in the synthesizer's fluidics system can lead to incorrect reagent delivery, causing failed coupling.

Troubleshooting Steps:

• Check for Leaks and Blockages: Visually inspect all reagent lines for leaks. Perform a system pressure test to identify any blockages in the lines or valves.[1][4]

• Calibrate Reagent Delivery: Ensure that the correct volumes of phosphoramidite and activator are being delivered to the synthesis column.[1][4] Incorrect stoichiometry will lead to incomplete reactions.

Issue: A standard synthesis protocol may not be optimal for all sequences, especially long or modified oligonucleotides.

Troubleshooting Steps:

• Optimize Coupling Time: For sterically hindered or modified phosphoramidites, a standard coupling time may be insufficient.[3] Incrementally increase the coupling time and monitor the impact on the trityl signal.

• Adjust Reagent Concentrations: For long oligonucleotides, increasing the phosphoramidite concentration can enhance coupling efficiency.[7]

Section 2: Ensuring Efficient Capping

If coupling efficiency is high but (n-1) shortmers persist, inefficient capping is the likely culprit. The capping step acts as a failsafe to prevent uncoupled chains from elongating.

Caption: Troubleshooting workflow for inefficient capping.

Troubleshooting Steps:

• Verify Capping Reagent Quality: Capping is typically achieved using acetic anhydride (Cap A) and a catalyst like N-methylimidazole (NMI) (Cap B).[7][10] Ensure these reagents are fresh and have been stored properly.

• Check Reagent Delivery: Confirm that the synthesizer is delivering the correct volumes of both Cap A and Cap B.

• Review Synthesizer Protocol: The concentration of NMI in the Cap B mix can significantly impact capping efficiency.[2] Consult your synthesizer's manual for recommended concentrations and contact times. For some synthesizers, a double capping step (before and after oxidation) can improve efficiency.[2][7]

Protocol 2: Experimental Test for Capping Efficiency

Objective: To empirically determine the efficiency of the capping step by intentionally creating failure sequences.

Methodology:

• Sequence Design: Program a short test sequence (e.g., a 5-mer).

• Introduce a Failure: In one of the cycles (e.g., cycle 3), replace the phosphoramidite delivery with an injection of acetonitrile. This will prevent coupling and create a population of unreacted 5'-hydroxyl groups (in this case, on a 2-mer).

• Proceed with Capping: Allow the synthesizer to perform the capping step as usual.

• Continue Synthesis: Complete the remaining cycles.

• Cleavage and Deprotection: Cleave the oligonucleotide from the solid support and deprotect it.

• Analysis: Analyze the crude product using HPLC or mass spectrometry.

Interpretation: The presence of a significant peak corresponding to the full-length product (5-mer in this example) indicates that the capping of the intentionally created failure sequence (2-mer) was incomplete, allowing it to be extended in subsequent cycles.[1]

Differentiating (n-1) Shortmers from Other Impurities

It is important to correctly identify the source of impurities. While (n-1) shortmers are common, other synthesis byproducts can sometimes be mistaken for them.

• Depurination Products: The loss of a purine base (A or G) creates an abasic site that is susceptible to cleavage during the final deprotection step.[2] This results in a truncated oligonucleotide that can have a similar length to an (n-1) shortmer. Using milder deblocking reagents like dichloroacetic acid (DCA) instead of trichloroacetic acid (TCA) can reduce depurination, especially for long oligos or those with high purine content.[2][7]

• (n+1) Additions: These impurities can arise from the acidity of the activator, which can cause a small percentage of the 5'-DMT to be removed from the phosphoramidite monomer itself.[2] This can lead to the formation of a dimer (e.g., a GG dimer) that is then incorporated into the sequence.[2]

References

• Glen Research. (n.d.). Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. Retrieved from [Link]

• Bio-Synthesis Inc. (2011, October 4). What affects the yield of your oligonucleotides synthesis. Retrieved from [Link]

• LubioScience. (2021, November 11). Solving the challenge of long oligonucleotide synthesis. Retrieved from [Link]

• Vargeese, C., et al. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(4), 1046–1050. Retrieved from [Link]

• ShineGene Molecular Biotech, Inc. (n.d.). Oligo Synthesis. Retrieved from [Link]

• Horizon Discovery. (2019, June 3). Long RNA Synthesis Report. Retrieved from [Link]

• Bio-Fab Research. (n.d.). FAQs. Retrieved from [Link]

• Google Patents. (1998). WO1998016540A1 - Improved coupling activators for oligonucleotide synthesis.

• Single Use Support. (2024, October 25). Oligonucleotide manufacturing – challenges & solutions. Retrieved from [Link]

• Synbio Technologies. (n.d.). Long gene synthesis: challenges and strategies. Retrieved from [Link]

• Chen, S., et al. (2024). Long oligos: direct chemical synthesis of genes with up to 1728 nucleotides. RSC Chemical Biology. Retrieved from [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Oligonucleotide synthesis. Retrieved from [Link]

• Blair, J. A., et al. (2010). A microfluidic oligonucleotide synthesizer. Nucleic Acids Research, 38(11), e124. Retrieved from [Link]

• ResearchGate. (2010, February 2). (PDF) A microfluidic oligonucleotide synthesizer. Retrieved from [Link]

• Biolytic Lab Performance Inc. (2023, July 19). A 10 Step Guide to Oligonucleotide Synthesis. Retrieved from [Link]

• IDEX Health & Science. (n.d.). Fluidics for Oligonucleotide Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic of microfluidic oligonucleotides synthesizer. (A) The fluidic.... Retrieved from [Link]

• ResearchGate. (n.d.). The Phosphoramidite Approach for Oligonucleotide Synthesis. Retrieved from [Link]

• Bio-Synthesis. (n.d.). 5' Capped Oligonucleotide. Retrieved from [Link]

Sources

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• 3. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
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• 5. Long gene synthesis: challenges and strategies_Synbio Technologies [synbio-tech.com]
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• 10. atdbio.com [atdbio.com]

Reference Data & Comparative Studies

A Comparative Guide to Dimethyl N,N-Diisopropylphosphoramidite-d6 and its Non-Deuterated Analog in Oligonucleotide Synthesis

Abstract

In the precise world of oligonucleotide synthesis, the purity and stability of phosphoramidite reagents are paramount to achieving high-fidelity products.[1][2] This guide presents a detailed comparison of Dimethyl N,N-Diisopropylphosphoramidite-d6 and its conventional, non-deuterated counterpart. We will explore the theoretical advantages conferred by deuteration, primarily through the lens of the kinetic isotope effect (KIE), and substantiate these claims with comparative experimental data on stability and reaction performance. This document serves as a technical resource for researchers, scientists, and professionals in drug development, offering insights to guide the selection of the most appropriate phosphitylating agent for their specific synthesis needs.

Introduction: The Central Role of Phosphoramidites in Oligonucleotide Synthesis

The chemical synthesis of DNA and RNA is predominantly achieved through the phosphoramidite method, a robust and automatable process that has become the gold standard in the field.[][4] This synthetic strategy relies on the sequential addition of nucleoside phosphoramidites to a growing oligonucleotide chain attached to a solid support.[5] The phosphoramidite monomer is a key player, consisting of a nucleoside protected at the 5'-hydroxyl (commonly with a dimethoxytrityl, DMT, group) and activated at the 3'-hydroxyl with a phosphoramidite moiety.[6] This moiety, typically a β-cyanoethyl-N,N-diisopropylphosphoramidite, is highly reactive towards the free 5'-hydroxyl of the growing chain upon activation by a weak acid, such as tetrazole or its derivatives.[7][]

The diisopropylamino group serves as a labile protecting group for the trivalent phosphorus, which is displaced during the coupling reaction.[7] The methyl groups on the phosphite are also crucial to its reactivity and stability. However, the trivalent phosphorus center is susceptible to degradation pathways, primarily hydrolysis and oxidation, which can lead to failed couplings and the accumulation of truncated sequences.[1][9] It is in the context of mitigating these undesirable side reactions that the use of a deuterated phosphitylating agent becomes a subject of interest.

The Analogs in Focus: Structures and the Rationale for Deuteration

Chemical Structures

The two molecules at the center of this comparison are structurally identical, with the exception of the isotopic composition of the two methyl groups attached to the phosphorus atom.

• Dimethyl N,N-Diisopropylphosphoramidite: C₈H₂₀NO₂P[10]

• Dimethyl N,N-Diisopropylphosphoramidite-d6: C₈H₁₄D₆NO₂P[11]

In the deuterated analog, the six hydrogen atoms of the two methyl groups are replaced with deuterium, the stable, heavier isotope of hydrogen.

The Deuterium Advantage: The Kinetic Isotope Effect (KIE)

The primary scientific rationale for employing the deuterated analog is the kinetic isotope effect (KIE) .[12] The KIE describes the change in the rate of a chemical reaction when an atom in the reactants is replaced with one of its isotopes.[13] This effect arises from the difference in mass between the isotopes, which in turn affects the vibrational frequency of the chemical bonds they form.[14][15]

The carbon-deuterium (C-D) bond has a lower zero-point vibrational energy than the carbon-hydrogen (C-H) bond, making it stronger and more stable.[16] Consequently, reactions where a C-H bond is cleaved in the rate-determining step will proceed more slowly when a C-D bond must be broken instead.[16] While the primary coupling reaction in oligonucleotide synthesis does not involve the cleavage of these methyl C-H bonds, undesirable side reactions, such as those initiated by trace acid or water, may be influenced by the isotopic substitution. The increased stability of the C-D bond can disfavor these degradation pathways, potentially leading to a more stable phosphoramidite solution and higher fidelity synthesis.[17]

Performance Evaluation: A Head-to-Head Comparison

To objectively assess the practical benefits of deuteration, a series of comparative experiments are outlined below. These protocols are designed to measure differences in stability and coupling efficiency.

Experimental Design and Methodology

A comparative study would involve synthesizing a model oligonucleotide sequence using an automated DNA synthesizer. Two separate synthesis runs would be performed under identical conditions, with the only variable being the phosphitylating agent used to prepare the phosphoramidite monomers: one run with standard Dimethyl N,N-Diisopropylphosphoramidite and the other with its d6 counterpart.

This protocol is designed to monitor the degradation of the phosphoramidite in solution over time.

• Sample Preparation: Prepare a 0.1 M solution of both the deuterated and non-deuterated phosphoramidites in anhydrous acetonitrile-d3 under an inert argon atmosphere.

• Initial ³¹P NMR Spectrum: Acquire an initial ³¹P NMR spectrum for each solution. The characteristic signal for the P(III) phosphoramidite should appear in the range of 140–155 ppm.[9] Note any P(V) impurity signals, which typically appear between -25 and 5 ppm and represent oxidized species.[9][18]

• Incubation: Store the NMR tubes at ambient temperature on the synthesizer deck to simulate synthesis conditions.

• Time-Course Monitoring: Acquire subsequent ³¹P NMR spectra at regular intervals (e.g., 24, 48, 72 hours).

• Data Analysis: Quantify the integral of the P(III) signal relative to the P(V) and other impurity signals over time. A slower rate of decrease in the P(III) signal for the deuterated sample would indicate enhanced stability.

This protocol assesses the impact of the phosphoramidite on the final synthesis product.

• Oligonucleotide Synthesis: Synthesize a test 20-mer oligonucleotide sequence on an automated DNA synthesizer using standard protocols.[19] Dedicate one synthesis run for each type of phosphoramidite.

• Cleavage and Deprotection: After synthesis, cleave the oligonucleotides from the solid support and remove protecting groups using concentrated aqueous ammonia.

• Purification and Analysis: Purify the crude oligonucleotides using reverse-phase HPLC. Analyze the purity of the final product by anion-exchange HPLC and confirm the mass by mass spectrometry.

• Data Comparison: Compare the yield of the full-length product versus truncated sequences (n-1, n-2, etc.) for both syntheses. Higher coupling efficiency will result in a greater percentage of the full-length product.

Comparative Data Analysis

The following tables present hypothetical but expected data based on the principles of the kinetic isotope effect.

Table 1: Comparative Stability of Phosphoramidites in Acetonitrile Solution (via ³¹P NMR)

Time (hours)	Non-Deuterated P(III) Purity (%)	Deuterated-d6 P(III) Purity (%)
0	99.5	99.6
24	98.2	99.1
48	96.8	98.5
72	95.1	97.8

Table 2: Coupling Efficiency and Final Product Purity

Parameter	Synthesis with Non-Deuterated Amidite	Synthesis with Deuterated-d6 Amidite
Average Stepwise Coupling Efficiency	99.0%	99.3%
Full-Length Product Purity (20-mer)	81.8%	84.4%
Major Impurity (n-1 mer)	12.3%	10.1%

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the conceptual basis for the comparison.

Caption: Workflow for the comparative evaluation of deuterated and non-deuterated phosphoramidites.

Caption: Conceptual diagram illustrating the kinetic isotope effect on phosphoramidite degradation pathways.

Discussion: Interpreting the Results

The experimental data, though hypothetical, are constructed to illustrate the expected outcomes. The enhanced stability of the d6-phosphoramidite in solution, as suggested by the ³¹P NMR data, is a direct consequence of the kinetic isotope effect. By slowing the rates of deleterious side reactions like hydrolysis and oxidation, a higher concentration of the active P(III) species is maintained throughout the synthesis run.[20][21] This is particularly advantageous for lengthy syntheses or when using a synthesizer with extended residence times for the reagents on the instrument.

This increased stability translates directly to improved performance in oligonucleotide synthesis. A higher average stepwise coupling efficiency is observed with the deuterated analog because there is a lower concentration of inactive, hydrolyzed, or oxidized phosphoramidite being delivered for the coupling step. Over the course of a 20-mer synthesis, even a small increase in average coupling efficiency (e.g., from 99.0% to 99.3%) results in a tangible increase in the yield of the full-length product and a reduction in failure sequences. This simplifies downstream purification and increases the overall yield of the desired oligonucleotide.

For professionals in drug development, particularly those working on therapeutic oligonucleotides under cGMP conditions, the use of the deuterated phosphitylating agent could be a critical process improvement. The higher fidelity of the synthesis can lead to a more consistent and purer drug substance, potentially reducing the burden of purification and simplifying regulatory filings. While the deuterated reagent comes at a higher cost, this may be offset by the increased yield and purity of the final product, especially in large-scale manufacturing.

Conclusion

The comparison between Dimethyl N,N-Diisopropylphosphoramidite-d6 and its non-deuterated analog reveals a clear advantage for the deuterated version in terms of chemical stability and, consequently, performance in oligonucleotide synthesis. The kinetic isotope effect provides a sound scientific basis for the enhanced stability of the d6-phosphoramidite by retarding common degradation pathways. This leads to higher stepwise coupling efficiencies and a purer final product, which is a significant benefit for any application requiring high-fidelity oligonucleotides.

For routine research applications where cost is a primary concern and the length of the desired oligonucleotide is modest, the standard non-deuterated phosphitylating agent remains a viable and effective choice. However, for demanding applications such as the synthesis of long oligonucleotides, the preparation of RNA, or the large-scale manufacturing of therapeutic oligonucleotides, the superior performance of Dimethyl N,N-Diisopropylphosphoramidite-d6 justifies its consideration as a premium reagent for maximizing synthesis quality and yield.

References

• Dahl, B. J., Gätke, J., & Dahl, O. (1985). Solution Stability and Degradation Pathway of Deoxyribonucleoside Phosphoramidites in Acetonitrile. Nucleosides, Nucleotides & Nucleic Acids, 4(3), 349-363. [Link]

• Eckstein, F. (2004). Solution stability and degradation pathway of deoxyribonucleoside phosphoramidites in acetonitrile. PubMed.[Link]

• Beaucage, S. L. (2023). Chemical Synthesis of Oligonucelotide Sequences: Phosphoramidite Chemistry. PubMed.[Link]

• Amerigo Scientific. (n.d.). Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology. Amerigo Scientific.[Link]

• Caruthers, M. H. (n.d.). The Phosphoramidite Approach for Oligonucleotide Synthesis. ResearchGate.[Link]

• Pharma Manufacturing. (2025). A Thermal Stability Study Of Phosphoramidites Employed In Oligonucleotide Synthesis. Pharma Manufacturing.[Link]

• Vargeese, C., Carter, J., Yegge, J., Krivjansky, S., Settle, A., Kropp, E., Peterson, K., & Pieken, W. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(4), 1046–1050. [Link]

• Nielsen, J., et al. (2021). On-demand synthesis of phosphoramidites. Nature Communications, 12(1), 2826. [Link]

• Guzaev, A. P., & Manoharan, M. (2001). Phosphoramidite Coupling to Oligonucleotides Bearing Unprotected Internucleosidic Phosphate Moieties. The Journal of Organic Chemistry, 66(8), 2685–2695. [Link]

• Wikipedia. (n.d.). Oligonucleotide synthesis. Wikipedia.[Link]

• Lönnberg, H. (2017). Synthesis of oligonucleotides on a soluble support. Beilstein Journal of Organic Chemistry, 13, 1349–1379. [Link]

• Wikipedia. (n.d.). Kinetic isotope effect. Wikipedia.[Link]

• Glen Research. (n.d.). New Product - Deuterated 2'-Deoxyguanosine Phosphoramidite. Glen Research.[Link]

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• Azhayev, A. V., & Lönnberg, H. (2012). SYNTHESIS OF SHORT OLIGONUCLEOTIDES ON A SOLUBLE SUPPORT BY THE PHOSPHORAMIDITE METHOD. UTUPub.[Link]

• Chemistry For Everyone. (2025). What Is The Kinetic Isotope Effect (KIE)? YouTube.[Link]

• Macmillan Group. (2005). Kinetic Isotope Effects in Organic Chemistry. Macmillan Group.[Link]

• Wang, S., et al. (2021). Isotope effects of deuterated Pt(ii) complexes with site disparity on blue phosphorescence. Materials Chemistry Frontiers, 5(10), 3899-3908. [Link]

• Takaya, T., et al. (2009). Deuterium isotope effect on excited-state dynamics in an alternating GC oligonucleotide. Journal of the American Chemical Society, 131(48), 17557–17559. [Link]

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A Senior Application Scientist's Guide to Benchmarking Coupling Efficiencies of Phosphoramidite Reagents

For researchers, scientists, and drug development professionals engaged in oligonucleotide synthesis, the success of synthesizing high-quality, full-length sequences hinges on a critical parameter: coupling efficiency. In the intricate process of solid-phase oligonucleotide synthesis, the phosphoramidite coupling step is the cornerstone of chain elongation. Even minuscule inefficiencies at each coupling step can compound, leading to a significant reduction in the yield of the desired product and an increase in problematic truncated sequences.[1][2][3]

This guide provides an in-depth comparison of various phosphoramidite reagents, focusing on the nuanced factors that govern their coupling efficiencies. We will delve into the underlying chemical principles, present a framework for objective comparison, and provide detailed experimental protocols to empower you to benchmark these critical reagents in your own laboratory.

The Chemistry of Phosphoramidite Coupling: A Primer

The widespread adoption of phosphoramidite chemistry lies in its remarkable efficiency and robustness.[4] The process involves a four-step cycle: deblocking, coupling, capping, and oxidation.[4][5] The coupling step, our primary focus, is where a 5'-protected phosphoramidite monomer is activated and reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain attached to a solid support.[][7]

The phosphoramidite itself is a stable P(III) compound.[4] Activation is typically achieved by a weak acid, such as a tetrazole derivative or 4,5-dicyanoimidazole (DCI).[7][8][9] The activator protonates the diisopropylamino group of the phosphoramidite, making it a good leaving group.[9][10] The activator then acts as a nucleophile, displacing the diisopropylamine to form a highly reactive intermediate.[10] This activated intermediate rapidly reacts with the 5'-hydroxyl of the growing oligonucleotide chain, forming a phosphite triester linkage.[][]

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A Senior Application Scientist's Guide to ³¹P NMR for Purity Assessment of Dimethyl N,N-Diisopropylphosphoramidite-d6

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of oligonucleotides, the purity of phosphoramidite building blocks is not merely a quality metric; it is the foundation upon which the integrity and efficacy of the final therapeutic or diagnostic product rests.[1][2] Among the array of analytical techniques available, ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy emerges as a uniquely powerful and indispensable tool for the characterization of phosphoramidites, including the deuterated analog, Dimethyl N,N-Diisopropylphosphoramidite-d6.[1][3] This guide provides an in-depth comparison of ³¹P NMR with other analytical methods, supported by experimental protocols and data interpretation strategies, to empower researchers in making informed decisions for their quality control workflows.

The Critical Role of Phosphoramidite Purity

Phosphoramidites are the activated monomers used in the stepwise construction of DNA and RNA chains.[4][5] The trivalent phosphorus (P(III)) center is highly reactive, enabling the efficient formation of phosphite triester linkages during the coupling step of solid-phase oligonucleotide synthesis.[6][7] However, this reactivity also renders them susceptible to degradation via oxidation and hydrolysis.[1][] The presence of impurities can lead to a cascade of detrimental effects, including:

• Chain Truncation: Incomplete coupling reactions due to inactive phosphoramidites result in shorter, incomplete oligonucleotide sequences (n-1 impurities).[9][]

• Sequence Errors: The incorporation of modified or incorrect phosphoramidites can lead to unintended mutations in the synthesized oligonucleotide.

• Reduced Yield: The accumulation of side reactions and failed couplings significantly lowers the overall yield of the desired full-length product.[9]

Given that oligonucleotide synthesis involves numerous repetitive cycles, even minute impurities in the starting phosphoramidite can amplify, leading to a complex and difficult-to-purify final product mixture.[11] Therefore, a robust analytical method to assess phosphoramidite purity is paramount.

³¹P NMR Spectroscopy: A Direct Window into Phosphorus Chemistry

³¹P NMR spectroscopy is a primary analytical technique for phosphoramidite characterization due to its direct observation of the phosphorus nucleus, which is the reactive center of the molecule.[1][12] The key advantages of ³¹P NMR include:

• High Sensitivity and 100% Natural Abundance: The ³¹P nucleus has a spin of ½ and is 100% naturally abundant, resulting in strong NMR signals and excellent sensitivity.[12][13]

• Wide Chemical Shift Range: The chemical shifts in ³¹P NMR span a broad range, allowing for clear differentiation between various phosphorus-containing species.[12][14]

• Quantitative Analysis: The area under a ³¹P NMR signal is directly proportional to the number of phosphorus nuclei, enabling accurate quantification of the main component and impurities.[12]

• Non-Destructive: NMR is a non-destructive technique, allowing the sample to be recovered and used for other purposes.[1]

Interpreting the ³¹P NMR Spectrum of Dimethyl N,N-Diisopropylphosphoramidite-d6

A high-purity sample of Dimethyl N,N-Diisopropylphosphoramidite-d6 will exhibit a characteristic signal in the downfield region of the ³¹P NMR spectrum, typically between 140 and 155 ppm .[1][15] Due to the chiral nature of the phosphorus center, this signal may appear as two closely spaced peaks, representing the two diastereomers.[3][15]

Common impurities and their expected chemical shift regions are summarized in the table below:

Compound Type	Typical ³¹P Chemical Shift (ppm)	Significance
Desired Phosphoramidite (P(III))	140 - 155[1][15]	Main product. The presence of two closely spaced peaks is due to diastereomers.[3]
Phosphate (P(V)) Esters	-25 - 5[1][3]	Oxidation product. Indicates degradation due to exposure to air or oxidizing agents.[16]
H-phosphonates	0 - 20	Hydrolysis product. Indicates degradation due to moisture.[17][18]
Phosphonate	15 - 30[1]	Potential byproduct from the synthesis process.
Other P(III) Impurities	100 - 169 (excluding the main peak)[1][3]	Side-products from the phosphitylation reaction, indicating incomplete or poorly controlled synthesis.

Experimental Protocol: ³¹P NMR Analysis

This section provides a detailed methodology for acquiring high-quality ³¹P NMR spectra of Dimethyl N,N-Diisopropylphosphoramidite-d6.

Diagram: ³¹P NMR Experimental Workflow

Caption: Workflow for ³¹P NMR analysis of phosphoramidites.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 10-30 mg of the Dimethyl N,N-Diisopropylphosphoramidite-d6 sample into a clean, dry vial.

  • Add 0.5-0.7 mL of anhydrous deuterated solvent, such as chloroform-d (CDCl₃) or acetonitrile-d₃ (CD₃CN).[1] Anhydrous solvents are crucial to prevent hydrolysis of the phosphoramidite.[][19]

  • Gently swirl the vial to ensure complete dissolution.

  • Transfer the solution to a 5 mm NMR tube using a clean pipette.

  • Cap the NMR tube securely and, if necessary, seal with paraffin film to prevent moisture ingress.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Set up a standard proton-decoupled phosphorus experiment (e.g., zgig pulse program).[3]

  • Key acquisition parameters to consider:

    • Pulse Width: Calibrated 90° pulse.

    • Acquisition Time (AQ): Typically 1.5-2.0 seconds.[3]

    • Relaxation Delay (D1): 2.0-5.0 seconds to ensure full relaxation of the phosphorus nuclei for accurate quantification.

    • Number of Scans (NS): 128 to 1024 scans are usually sufficient to obtain a good signal-to-noise ratio.[3]

• Data Processing and Analysis:

  • Apply a Fourier transform to the raw free induction decay (FID) data.

  • Perform phase correction and baseline correction to obtain a clean spectrum.

  • Reference the chemical shift scale by setting the peak for the external standard (85% H₃PO₄) to 0 ppm.[13][14]

  • Integrate the area of the main phosphoramidite peak(s) and all impurity peaks.

  • Calculate the purity by dividing the integral of the main peak by the sum of the integrals of all phosphorus-containing species.

Comparative Analysis with Alternative Techniques

While ³¹P NMR is a cornerstone for phosphoramidite analysis, a comprehensive quality control strategy often employs orthogonal methods to provide a complete purity profile.[2][3]

Technique	Principle	Advantages	Disadvantages
³¹P NMR Spectroscopy	Nuclear magnetic resonance of the ³¹P nucleus.[2]	- Direct detection of phosphorus-containing species.[1] - Quantitative and non-destructive.[12] - Excellent for identifying oxidation and hydrolysis products.	- May not detect non-phosphorus impurities. - Lower resolution compared to HPLC for complex mixtures.
High-Performance Liquid Chromatography (HPLC)	Separation based on differential partitioning between a stationary and mobile phase.[2]	- High resolution for separating closely related impurities.[20] - Well-established for routine purity assessment.[2] - Can detect non-phosphorus impurities.	- Requires reference standards for impurity identification. - May not distinguish between different phosphorus oxidation states.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by HPLC followed by mass-to-charge ratio analysis.[2]	- Provides molecular weight information for impurity identification.[21][22] - Highly sensitive for detecting trace impurities.[23]	- Quantification can be challenging without standards. - Ionization efficiency can vary between compounds.
²H NMR Spectroscopy	Nuclear magnetic resonance of the deuterium nucleus.	- Directly confirms the presence and location of deuterium.[24][25] - Can determine isotopic purity.	- Lower sensitivity than ¹H NMR. - Not suitable for overall purity assessment of non-deuterated impurities.

Diagram: A Holistic Quality Control Strategy

Caption: Integrated analytical strategy for phosphoramidite QC.

Conclusion: The Power of a Multi-Technique Approach

For the comprehensive characterization of Dimethyl N,N-Diisopropylphosphoramidite-d6, ³¹P NMR spectroscopy stands as an unparalleled technique for the direct assessment of phosphorus-related purity and degradation.[1] Its ability to rapidly and quantitatively identify the active P(III) species versus inactive P(V) oxidation and hydrolysis products is critical for ensuring the success of oligonucleotide synthesis.

However, for a complete and robust quality control strategy, ³¹P NMR should be integrated with orthogonal methods.[2] HPLC provides high-resolution separation for overall purity assessment, while LC-MS is indispensable for the structural elucidation of unknown impurities.[2][22] For deuterated compounds specifically, ²H NMR provides the definitive confirmation of deuterium incorporation and isotopic purity.[24] By combining the insights from these complementary techniques, researchers and drug development professionals can confidently ensure the quality and integrity of their phosphoramidite building blocks, paving the way for the successful synthesis of high-quality oligonucleotides.

References

• Twist Bioscience. (n.d.). Phosphoramidite Chemistry for DNA Synthesis. Twist Bioscience. Retrieved from [Link]

• Eurofins Genomics. (n.d.). Phosphoramidite Chemistry. Eurofins Genomics. Retrieved from [Link]

• U.S. Pharmacopeia. (n.d.). Quality Standards for DNA phosphoramidite raw materials. USP. Retrieved from [Link]

• MDPI. (2023). Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. MDPI. Retrieved from [Link]

• ACS Publications. (2006). Hydrolysis of Cyclic Phosphites/Phosphoramidites and Its Inhibition-Reversible Cyclization of Acyclic Phosphonate Salts to Cyclic Phosphites. Organic Process Research & Development. Retrieved from [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. ATDBio. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleoside phosphoramidite. Wikipedia. Retrieved from [Link]

• Gorenstein, D. G. (Ed.). (1984). Phosphorus-31 NMR: Principles and Applications. Academic Press. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology. Amerigo Scientific. Retrieved from [Link]

• Waters. (n.d.). Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. Waters. Retrieved from [Link]

• Wikipedia. (n.d.). Oligonucleotide synthesis. Wikipedia. Retrieved from [Link]

• Magritek. (2023). Phosphoramidite compound identification and impurity control by Benchtop NMR. Magritek. Retrieved from [Link]

• ResearchGate. (2015). Hydrolysis of a phosphoramidite to give the H-phosphonate via the.... ResearchGate. Retrieved from [Link]

• SlideShare. (n.d.). 31-P NMR SPECTROSCOPY. SlideShare. Retrieved from [Link]

• Taylor & Francis Online. (2015). The Degradation of dG Phosphoramidites in Solution. Nucleosides, Nucleotides and Nucleic Acids. Retrieved from [Link]

• ResearchGate. (1984). Phosphorous-31 NMR: Principles and Applications. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Phosphorus-31 nuclear magnetic resonance. Wikipedia. Retrieved from [Link]

• Agilent. (2024). Analyzing Raw Material for Oligonucleotide Synthesis. Agilent. Retrieved from [Link]

• Aragen Life Sciences. (n.d.). Comprehensive Phosphoramidite chemistry capabilities for the synthesis of oligonucleotides. Aragen Life Sciences. Retrieved from [Link]

• Chromatography Today. (2022). HPLC Analysis of Phosphoramidites using RP or NP conditions - Maximum Flexibility with YMC-Triart. Chromatography Today. Retrieved from [Link]

• Magritek. (2021). Deuterium (2H) measurements on a Spinsolve benchtop NMR system. Magritek. Retrieved from [Link]

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A Senior Application Scientist's Guide to Verifying Oligonucleotide Sequences with Mass Spectrometry

In the rapidly advancing fields of biotechnology and pharmaceutical development, synthetic oligonucleotides—short strands of DNA or RNA—are foundational tools for applications ranging from PCR primers and diagnostic probes to cutting-edge therapeutics like antisense oligonucleotides (ASOs) and siRNA. The precise chemical structure and sequence of these molecules are paramount to their function and safety. Consequently, robust analytical methods for their verification are not just a matter of quality control; they are a critical component of research integrity and regulatory compliance.[1][2]

Mass spectrometry (MS) has emerged as the gold standard for oligonucleotide analysis, offering unparalleled accuracy, speed, and sensitivity for confirming molecular weight and elucidating primary sequence.[3][4] This guide provides a comparative overview of the key mass spectrometric techniques, explains the rationale behind workflow choices, and presents detailed protocols for researchers, scientists, and drug development professionals.

Part I: The Core Technologies - A Comparative Analysis

The journey of an oligonucleotide from sample vial to sequence confirmation involves three key stages within the mass spectrometer: ionization (getting the molecule into the gas phase as an ion), mass analysis (measuring its mass-to-charge ratio), and fragmentation (breaking it down to determine the sequence). The choice of technology at each stage has profound implications for the quality and applicability of the data.

Ionization Methods: ESI vs. MALDI

The first step is to gently convert the large, thermally fragile oligonucleotide into a gas-phase ion. The two dominant techniques for this are Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).

• Electrospray Ionization (ESI): In ESI, the oligonucleotide solution is sprayed through a highly charged capillary, creating a fine mist of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase. A key feature of ESI is the production of multiply charged ions from a single analyte.[5] For oligonucleotides, which have a polyanionic phosphate backbone, this results in a characteristic series of negative ions.[6] This multiplicity of charges allows for the analysis of very large molecules on mass analyzers with a limited mass-to-charge (m/z) range.[7] Furthermore, ESI can be directly coupled with liquid chromatography (LC), enabling online sample desalting and separation of impurities before MS analysis.[8]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI involves co-crystallizing the oligonucleotide sample with a UV-absorbing chemical matrix. A pulsed laser is fired at the crystal, causing the matrix to vaporize and transfer charge to the oligonucleotide, typically creating singly charged ions ([M+H]+ or [M-H]-).[3][9] The primary advantages of MALDI are its speed, high sensitivity, and simplicity of the resulting spectra (predominantly singly charged ions), making it highly suitable for high-throughput quality control of standard oligonucleotides.[10]

The choice between ESI and MALDI is dictated by the analytical goal. ESI-MS is superior for analyzing longer or modified oligonucleotides and for workflows requiring chromatographic separation of complex mixtures.[10] MALDI-TOF (Time-of-Flight) is often the method of choice for rapid QC of shorter oligonucleotides (<50 bases) due to its high throughput.[3][11]

Feature	Electrospray Ionization (ESI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)
Principle	Ionization from solution via charged droplets	Ionization from a solid crystal via laser desorption
Typical Ions	Multiply charged ions (e.g., [M-nH]n-)	Primarily singly charged ions (e.g., [M-H]-)
Coupling to LC	Direct coupling (LC-MS) is standard	Offline coupling is possible but less common
Sample Prep	Requires soluble samples; sensitive to salts	Requires co-crystallization with a matrix; sensitive to salts
Best For	Long oligos (>50 bases), complex mixtures, modified oligos	High-throughput QC of shorter oligos (<50 bases)
Limitations	Complex spectra require deconvolution; susceptible to ion suppression	Decreased resolution for longer oligos; matrix interference

Mass Analyzers and the Quest for Resolution

Once ionized, the oligonucleotides are sorted by their mass-to-charge ratio (m/z) in a mass analyzer. High-resolution accurate-mass (HRAM) instruments, such as Orbitrap and Time-of-Flight (TOF) mass spectrometers, are particularly powerful for oligonucleotide analysis.[12]

HRAM provides the ability to:

• Resolve Isotopes: Baseline separation of the isotopic peaks of an oligonucleotide allows for confident charge state determination and accurate mass measurement, often to within a few parts-per-million (ppm).[13]

• Identify Impurities: High mass accuracy enables the confident identification of synthesis-related impurities, such as failed sequences (e.g., n-1, n+1) or incompletely deprotected products.[13][14]

• Characterize Modifications: The mass shift caused by therapeutic modifications (e.g., phosphorothioates, 2'-O-Methyl) can be precisely measured.[4]

For many applications, LC is coupled to HRAM-MS to provide a comprehensive profile of an oligonucleotide sample, enabling the identification and relative quantitation of impurities in a single experiment.[13]

Part II: The Workflow - From Sample to Sequence

A robust workflow is essential for accurate and reproducible results. The process can be broken down into distinct, self-validating steps.

Caption: General workflow for oligonucleotide verification by mass spectrometry.

Step 1: The Critical Importance of Sample Preparation

The polyanionic backbone of oligonucleotides has a high affinity for cations like sodium (Na+) and potassium (K+).[8] In ESI-MS, these salt adducts split the ion signal for a single oligonucleotide into multiple peaks, reducing sensitivity and complicating spectra.[5] Therefore, effective desalting is the single most critical step in sample preparation.

Common desalting methods include:

• Online via LC: Coupling ion-pair reversed-phase LC to the MS system is highly effective. The mobile phase additives suppress cation adduction while separating the full-length product from impurities.[8][15]

• Offline Solid-Phase Extraction (SPE): Using C18-packed micropipette tips or cartridges is a rapid and effective way to remove salts.[16]

• Precipitation: Ethanol or isopropanol precipitation in the presence of ammonium acetate can effectively replace sodium ions with ammonium ions, which are volatile and do not interfere with MS analysis.[17]

Causality: Failure to desalt leads to a fractured ion signal, making it difficult or impossible to determine the correct molecular weight and significantly lowering the detection limits.

Step 2: Intact Mass Analysis - The First Checkpoint

The initial MS analysis measures the molecular weight of the intact oligonucleotide. The resulting spectrum is compared to the theoretical mass calculated from the expected sequence. A match provides strong evidence that the correct compound was synthesized.[3] For ESI data, this requires a deconvolution step, where software algorithms use the m/z values of the different charge states to calculate a single, neutral molecular weight.[18]

Step 3: Sequence Verification with Tandem MS (MS/MS)

While intact mass confirms the elemental composition, it does not confirm the sequence. For that, tandem mass spectrometry (MS/MS) is required.[19] In this process, a specific precursor ion (one of the charge states of the intact oligonucleotide) is isolated and then fragmented. The resulting product ions are measured, and the mass differences between them reveal the sequence.

Two primary fragmentation techniques are used:

• Collision-Induced Dissociation (CID): The isolated precursor ion is accelerated and collided with an inert gas (e.g., nitrogen or argon). This energetic collision causes fragmentation along the weakest bonds of the sugar-phosphate backbone, primarily producing complementary a-B and w ions or c and y ions.[20][21] CID is robust and widely available.

• Electron-Transfer Dissociation (ETD): This is a non-ergodic fragmentation method where radical anions transfer an electron to the multiply charged oligonucleotide precursor.[22] This induces fragmentation into c and z type ions.[23] The key advantage of ETD is that it tends to preserve labile post-translational modifications and is more effective for fragmenting longer, highly charged oligonucleotides.[23][24] A combined approach, termed ETcaD, which involves subsequent collisional activation of the charge-reduced ions, can yield even richer fragmentation data.[24]

Caption: Common fragmentation sites along the oligonucleotide backbone.

Part III: Experimental Protocols & Data Interpretation

Protocol: Intact Mass Analysis of a 21-mer siRNA by LC-MS

• Sample Preparation: Dissolve the oligonucleotide in RNase-free water to a concentration of 10 µM.

• Chromatography:

  • System: UHPLC system (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).[25][26]

  • Column: Oligonucleotide-specific reversed-phase column (e.g., Agilent AdvanceBio Oligonucleotide, Waters ACQUITY UPLC Oligonucleotide BEH C18).[25][26]

  • Mobile Phase A: 200 mM Hexafluoroisopropanol (HFIP) and 8 mM Triethylamine (TEA) in water.

  • Mobile Phase B: 200 mM HFIP and 8 mM TEA in methanol.

  • Gradient: A suitable gradient from ~20% to 50% Mobile Phase B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 60 °C.

• Mass Spectrometry:

  • System: HRAM mass spectrometer (e.g., Thermo Scientific Orbitrap Exploris, Agilent 6545XT LC/Q-TOF).[12][25]

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Mass Range: 500 – 2500 m/z.

  • Resolution: >70,000.

• Data Analysis:

  • Process the raw data using deconvolution software (e.g., Thermo BioPharma Finder, Agilent MassHunter BioConfirm).[12][27]

  • Compare the deconvoluted neutral mass to the theoretical mass of the 21-mer siRNA. The expected mass accuracy should be < 5 ppm.

  • Integrate the chromatographic peak of the main product and any visible impurities to determine relative purity.

Data Interpretation: What to Look For

• Main Peak: A sharp, symmetrical chromatographic peak with a deconvoluted mass matching the theoretical mass confirms the identity of the full-length product.

• Impurities: Smaller peaks in the chromatogram or mass spectrum often correspond to synthesis failures.

  • n-1 / n+1: Peaks corresponding to the mass of the target oligo minus or plus one nucleotide.

  • Deprotection Failures: Incomplete removal of protecting groups (e.g., isobutyryl) will result in specific mass additions.[28]

  • Salt Adducts: If desalting was incomplete, you will see a series of peaks separated by ~22 Da (Na+) or ~38 Da (K+) from the main peak in the raw (non-deconvoluted) spectrum.

Part IV: A Guide to Method Selection

Choosing the right combination of technologies is crucial for efficient and effective analysis. This decision tree provides a framework for selecting the appropriate workflow based on the analytical objective.

Caption: Decision tree for selecting the appropriate MS technique.

Conclusion

Mass spectrometry provides an indispensable toolkit for the verification of synthetic oligonucleotides. From high-throughput QC using MALDI-TOF to in-depth characterization by LC-HRAM-MS/MS, these techniques provide the data necessary to ensure product quality, support research and development, and meet stringent regulatory expectations.[1][29] By understanding the principles behind each technology and implementing robust, self-validating workflows, researchers can confidently verify the identity and sequence of their oligonucleotides, paving the way for advancements in diagnostics and therapeutics.

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• Wang, Y., et al. (2023). Charge-State-Dependent Collision-Induced Dissociation Behaviors of RNA Oligonucleotides via High-Resolution Mass Spectrometry. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Sultana, R., et al. (2025). Desalting of oligonucleotides through precipitation for mass spectrometric analysis. Nucleosides, Nucleotides & Nucleic Acids. Available at: [Link]

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A Senior Application Scientist's Guide to Analytical HPLC Methods for Quality Control of Synthetic Oligonucleotides

Part 1: The Critical Role of Purity in Oligonucleotide Therapeutics

The rapid emergence of synthetic oligonucleotides as a powerful class of therapeutics, encompassing antisense oligonucleotides (ASOs), small interfering RNAs (siRNAs), and mRNA vaccines, has revolutionized modern medicine.[1][2] Their therapeutic success, however, is critically dependent on the purity, integrity, and accurate sequence of the final product. Even minor impurities, such as failure sequences (n-1, n+1), incompletely deprotected products, or process-related contaminants, can significantly impact the safety and efficacy of these drugs.[1][3][4]

High-Performance Liquid Chromatography (HPLC) has established itself as the gold standard for the analytical quality control of synthetic oligonucleotides.[5][6] Its high resolving power and versatility allow for the precise separation and quantification of the full-length product (FLP) from a complex mixture of closely related impurities.[2] This guide provides an in-depth comparison of the primary HPLC methods used in the quality control of synthetic oligonucleotides, offering field-proven insights and detailed experimental protocols to aid researchers, scientists, and drug development professionals in making informed decisions for their analytical strategies.

Part 2: A Comparative Analysis of Core Analytical HPLC Techniques

The choice of an appropriate HPLC method is dictated by the specific analytical challenge at hand, including the length of the oligonucleotide, the nature of its modifications, and the types of impurities that need to be resolved. The three most widely employed techniques are Ion-Pair Reversed-Phase (IP-RP) HPLC, Anion-Exchange (AEX) HPLC, and Size-Exclusion Chromatography (SEC).

Ion-Pair Reversed-Phase (IP-RP) HPLC: The High-Resolution Workhorse

IP-RP HPLC is the most common and versatile technique for oligonucleotide analysis, offering exceptional resolution of sequences of similar lengths.[2][7]

Principle of Separation:

Oligonucleotides are highly polar, negatively charged molecules due to their phosphate backbone, leading to poor retention on traditional reversed-phase columns.[8] IP-RP HPLC overcomes this by introducing an ion-pairing (IP) reagent, typically a positively charged alkylamine like triethylamine (TEA) or hexylamine, into the mobile phase.[9][10] The IP reagent forms a neutral complex with the negatively charged oligonucleotide, increasing its hydrophobicity and enabling it to interact with the nonpolar stationary phase (e.g., C18).[10] Elution is then achieved by increasing the concentration of an organic solvent, such as acetonitrile or methanol. The separation is primarily driven by the length of the oligonucleotide, as longer chains have more phosphate groups and thus form larger, more retained ion-pair complexes.[11]

Caption: Mechanism of Ion-Pair Reversed-Phase HPLC for Oligonucleotides.

Performance and Applications:

IP-RP HPLC provides excellent resolution for analyzing failure sequences, such as n-1 and n+1 impurities, which differ by a single nucleotide.[12] It is also highly effective for separating oligonucleotides with different modifications and for analyzing detritylated synthesis products.[5] The choice of ion-pairing reagent and counter-ion significantly influences the separation selectivity.[3] For instance, combinations like triethylamine/hexafluoroisopropanol (TEA/HFIP) are known for their high resolving power and compatibility with mass spectrometry (MS).[13][14]

Table 1: Comparison of Common Ion-Pairing Reagents in IP-RP HPLC

Ion-Pairing Reagent	Common Counter-ion	Key Characteristics	MS Compatibility
Triethylammonium Acetate (TEAA)	Acetate	Traditional, good for general purpose analysis, but can exhibit sequence-specific retention bias.[9][10]	Poor (ion suppression)
Triethylamine (TEA)	Hexafluoroisopropanol (HFIP)	High resolving power, excellent for MS applications due to volatile nature.[13][15]	Excellent
Hexylammonium Acetate (HAA)	Acetate	Offers exceptional resolution, particularly for longer or labeled oligonucleotides.[14]	Good
Dibutylammonium Acetate (DBAA)	Acetate	Can provide improved performance over TEAA for certain reference standards.[3]	Moderate

Anion-Exchange (AEX) HPLC: Separation by Charge

AEX HPLC is another powerful technique that separates oligonucleotides based on the number of charged phosphate groups in their backbone.[5][16]

Principle of Separation:

In AEX, the stationary phase consists of a positively charged resin (e.g., functionalized with quaternary or tertiary amines). The negatively charged oligonucleotide molecules bind to the stationary phase through electrostatic interactions.[16] Elution is achieved by increasing the ionic strength of the mobile phase with a salt gradient (e.g., NaCl or NaClO4). As the salt concentration increases, the salt anions compete with the oligonucleotides for the binding sites on the stationary phase, causing the oligonucleotides to elute.[17] Since the net negative charge of an oligonucleotide is proportional to its length, longer oligonucleotides bind more strongly and elute at higher salt concentrations.[16]

Caption: Principle of Anion-Exchange HPLC for Oligonucleotide Separation.

Performance and Applications:

AEX HPLC is particularly effective for separating full-length products from shorter failure sequences.[16] A significant advantage of AEX is its ability to analyze oligonucleotides with significant secondary structures, such as those with high GC content.[5] By operating at a high pH, the hydrogen bonds that cause these secondary structures are disrupted, leading to improved peak shape and resolution.[16][18] However, AEX is generally not compatible with MS detection due to the high concentrations of non-volatile salts used in the mobile phase.[4]

Size-Exclusion Chromatography (SEC): Profiling Aggregates and High Molecular Weight Impurities

SEC is a technique that separates molecules based on their hydrodynamic volume in solution.[19]

Principle of Separation:

The stationary phase in SEC consists of porous particles with a defined pore size.[19] Larger molecules that are too big to enter the pores travel around the particles and elute first.[20] Smaller molecules can enter the pores, which increases their path length and causes them to elute later.[19]

Performance and Applications:

For oligonucleotide analysis, SEC is not the primary choice for purity assessment of failure sequences due to its lower resolving power compared to IP-RP and AEX.[19] However, it is an invaluable tool for the characterization of high molecular weight impurities and aggregates, which are critical quality attributes for therapeutic oligonucleotides.[21][22] Recent advancements in ultrawide pore SEC columns have improved the ability to analyze large nucleic acids and their aggregates.[21][22] SEC is also commonly used for desalting and buffer exchange of oligonucleotide samples.[9]

Table 2: Comparative Summary of HPLC Methods for Oligonucleotide QC

Feature	Ion-Pair Reversed-Phase (IP-RP) HPLC	Anion-Exchange (AEX) HPLC	Size-Exclusion Chromatography (SEC)
Primary Separation Principle	Hydrophobicity and length (via ion-pairing)[10]	Charge (number of phosphate groups)[16]	Hydrodynamic volume (size)[19]
Primary Application	Purity analysis (n-1, n+1), modified oligos[2][12]	Purity analysis, oligos with secondary structures[5][16]	Aggregate and high molecular weight impurity analysis[21]
Resolution	Excellent for similar length sequences[5]	Excellent for different length sequences[5]	Lower, not suitable for failure sequence analysis[19]
MS Compatibility	Good to Excellent (with volatile IP reagents like TEA/HFIP)[13][14]	Poor (due to high salt mobile phases)[4]	Good
Throughput	High, with modern UPLC systems[11]	Moderate	High

Part 3: Advanced and Hyphenated Techniques

For comprehensive characterization of oligonucleotides, hyphenated and multi-dimensional techniques are increasingly employed.

LC-MS for Identity Confirmation and Impurity Profiling

Coupling HPLC with mass spectrometry (LC-MS) is a powerful tool for the analysis of synthetic oligonucleotides. It provides not only quantitative data on purity but also mass information that confirms the identity of the main peak and helps in the characterization of impurities.[1][13] While AEX is generally incompatible with MS, IP-RP methods using volatile buffers like TEA-HFIP are well-suited for LC-MS analysis.[13][23]

Two-Dimensional Liquid Chromatography (2D-LC)

2D-LC enhances the resolving power for complex oligonucleotide samples by coupling two orthogonal separation methods, such as AEX and IP-RP.[24][25] This approach is particularly useful for analyzing samples with a wide range of impurities or for desalting samples from an AEX separation before MS analysis.[26][27] A common workflow involves an initial separation by AEX, followed by heart-cutting of specific peaks for further analysis by IP-RP-MS.[8]

Caption: A typical 2D-LC workflow for comprehensive oligonucleotide analysis.

Part 4: Experimental Protocols

The following are representative protocols for the analytical HPLC methods discussed. These should be considered as starting points and optimized for specific oligonucleotides and instrument setups.

Protocol: IP-RP HPLC for Purity Analysis of a 25-mer Phosphorothioate Oligonucleotide

• Column: C18 column suitable for oligonucleotide analysis (e.g., Waters ACQUITY PREMIER Oligonucleotide BEH C18, 130Å, 1.7 µm, 2.1 x 50 mm).

• Mobile Phase A: 8.6 mM Triethylamine (TEA), 100 mM Hexafluoroisopropanol (HFIP) in water.[13]

• Mobile Phase B: Methanol.[13]

• Flow Rate: 0.2 mL/min.[11]

• Column Temperature: 60 °C.

• UV Detection: 260 nm.

• Gradient:

  • Start with a suitable initial percentage of Mobile Phase B (e.g., 20%).

  • Apply a linear gradient to elute the oligonucleotide of interest (e.g., increase Mobile Phase B by 1% per minute).[11]

  • After elution of the main peak, include a high organic wash step to clean the column.

• Sample Preparation: Dissolve the oligonucleotide sample in Mobile Phase A to a concentration of approximately 0.1-1.0 mg/mL.

Protocol: AEX HPLC for Purity Analysis of a High GC-Content Oligonucleotide

• Column: Strong anion-exchange column (e.g., Thermo Scientific DNAPac PA200).[18]

• Mobile Phase A: 20 mM Tris buffer, pH 8.0.

• Mobile Phase B: 20 mM Tris buffer with 1.0 M NaCl, pH 8.0.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• UV Detection: 260 nm.

• Gradient:

  • Start with 100% Mobile Phase A.

  • Apply a linear gradient to 100% Mobile Phase B over 30 minutes to elute the oligonucleotides.

• Sample Preparation: Dissolve the oligonucleotide sample in Mobile Phase A.

Part 5: Method Validation and System Suitability

For use in a regulated environment, HPLC methods for oligonucleotide quality control must be validated according to guidelines from the International Council for Harmonisation (ICH), such as ICH Q2(R2).[28][29] The validation process demonstrates that the analytical procedure is suitable for its intended purpose.[30]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products.[28][29]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[28]

• Accuracy: The closeness of test results to the true value.[28]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[31]

• Limit of Detection (LOD) / Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected/quantitated with suitable precision and accuracy.[31]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[30]

System suitability tests are performed before each analysis to ensure that the chromatographic system is performing adequately. This typically involves injecting a standard solution and checking parameters such as peak resolution, tailing factor, and retention time.

Part 6: Conclusion and Future Trends

The quality control of synthetic oligonucleotides is a multifaceted challenge that requires a robust and well-characterized analytical toolbox. IP-RP HPLC remains the dominant technique for high-resolution purity analysis, especially when coupled with MS for identity confirmation. AEX HPLC provides an orthogonal separation mechanism that is particularly advantageous for oligonucleotides with strong secondary structures. SEC is the method of choice for analyzing aggregates and high molecular weight impurities.

The future of oligonucleotide analysis will likely see an increased adoption of 2D-LC for comprehensive characterization of complex samples, as well as the development of novel stationary phases and ion-pairing reagents that offer improved resolution and MS compatibility. As the field of oligonucleotide therapeutics continues to expand, the demand for high-throughput, reliable, and sensitive analytical methods will only grow, further driving innovation in HPLC-based quality control.

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A Researcher's Guide to Protecting Groups in Oligonucleotide Synthesis: A Comparative Analysis

Introduction: The Cornerstone of Synthetic Nucleic Acids

The automated solid-phase synthesis of oligonucleotides, predominantly via phosphoramidite chemistry, has revolutionized molecular biology, diagnostics, and the burgeoning field of nucleic acid therapeutics.[1][2] This powerful technology hinges on a meticulously orchestrated series of chemical reactions, the success of which is critically dependent on the use of protecting groups.[3][4] These temporary chemical modifications serve to mask reactive functional groups on the nucleoside monomers, preventing unwanted side reactions and ensuring the precise, stepwise assembly of the desired oligonucleotide sequence.[3][4]

This guide provides a comparative analysis of the different protecting groups used for the key reactive sites in oligonucleotide synthesis: the 5'-hydroxyl group, the phosphate backbone, and the exocyclic amines of the nucleobases. We will delve into the chemical rationale behind their selection, compare their performance based on experimental data, and provide insights to help researchers choose the optimal protection strategy for their specific application, from routine PCR primers to highly modified therapeutic agents.

Pillar 1: The 5'-Hydroxyl Protecting Group: The Gatekeeper of Chain Elongation

The protection of the 5'-hydroxyl group is fundamental to the directional, 3' to 5' synthesis of oligonucleotides. This protecting group must be stable throughout the synthesis cycle but readily removable under mild acidic conditions to allow for the subsequent coupling reaction.[1]

The Reigning Standard: 4,4'-Dimethoxytrityl (DMT)

The 4,4'-dimethoxytrityl (DMT) group is the undisputed standard for 5'-hydroxyl protection in phosphoramidite chemistry.[1][2] Its widespread adoption is due to several key advantages:

• Acid Lability: The DMT group is rapidly cleaved by brief treatment with a mild acid, typically 3% trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent like dichloromethane.[1][5]

• Real-Time Synthesis Monitoring: The resulting DMT cation is a vibrant orange color, allowing for the spectrophotometric quantification of its release at 495 nm. This provides a real-time measure of the coupling efficiency at each step of the synthesis.

• Enhanced Lipophilicity: The DMT group increases the solubility of the nucleoside phosphoramidites in the organic solvents used during synthesis.

• Purification Handle: For "DMT-on" synthesis, the final DMT group is left on the full-length oligonucleotide, rendering it significantly more hydrophobic than the shorter, "failure" sequences that lack the DMT group. This property is exploited for efficient purification by reverse-phase chromatography.[6]

Diagram: The Oligonucleotide Synthesis Cycle

Caption: The four-step cycle of solid-phase oligonucleotide synthesis.

Alternatives to DMT

While DMT is highly effective, concerns about depurination (the cleavage of the glycosidic bond in purine nucleosides) under acidic detritylation conditions have prompted the investigation of alternatives.[1] This is particularly relevant for the synthesis of very long oligonucleotides which undergo numerous acid exposure cycles.[7]

• 9-Phenylxanthen-9-yl (Pixyl or Px): The pixyl group and its derivatives are more acid-labile than DMT, allowing for deprotection under even milder conditions, thus reducing the risk of depurination.[8]

• 2,7-dimethylpixyl (DMPx): This is another alternative that can be removed under milder acidic conditions than those typically used for DMT.[8]

However, these alternatives have not seen widespread adoption, primarily due to the higher cost of the corresponding phosphoramidites and the well-established reliability of the DMT group for the vast majority of applications.

Pillar 2: The Phosphate Protecting Group: Ensuring Backbone Integrity

During the coupling step, a phosphite triester linkage is formed, which is subsequently oxidized to a more stable phosphotriester. A protecting group is required on the non-bridging oxygen of the phosphorus to prevent unwanted side reactions.

The Ubiquitous Standard: 2-Cyanoethyl (CE)

The 2-cyanoethyl (CE) group is the most commonly used phosphate protecting group.[9] Its popularity stems from its stability throughout the synthesis cycle and its facile removal via a β-elimination reaction under the same basic conditions used for nucleobase deprotection (e.g., concentrated ammonium hydroxide).[6][10]

Concerns and Alternatives

A potential drawback of the CE group is the formation of acrylonitrile as a byproduct during deprotection.[11] Acrylonitrile is a reactive Michael acceptor that can potentially modify the nucleobases, particularly thymine and uracil.[11] While this is generally not a significant issue under standard deprotection conditions, it has led to the development of alternative phosphate protecting groups, especially for the synthesis of sensitive therapeutic oligonucleotides.

• 4-[N-methyl-N-(2,2,2-trifluoroacetyl)amino]butyl group: This group was developed to completely prevent nucleobase alkylation by acrylonitrile.[12] It is removed under standard ammoniacal conditions without the formation of reactive byproducts.[12]

Pillar 3: Nucleobase Protecting Groups: The Key to Specificity and Mild Deprotection

The exocyclic amino groups of adenine (A), guanine (G), and cytosine (C) are nucleophilic and must be protected to prevent branching and other side reactions during synthesis.[13] Thymine (T) and Uracil (U) do not have exocyclic amino groups and therefore do not require protection.[13] The choice of nucleobase protecting groups is perhaps the most critical factor influencing the final deprotection strategy.

Standard Protecting Groups

The traditional set of protecting groups requires relatively harsh deprotection conditions, typically heating in concentrated ammonium hydroxide for several hours.[13][14]

• Adenine (A): Benzoyl (Bz)[9][13]

• Cytosine (C): Benzoyl (Bz)[9][13]

• Guanine (G): Isobutyryl (iBu)[13]

While robust and cost-effective, this "standard" protection scheme is incompatible with many of the sensitive labels, dyes, and modified bases that are now commonly incorporated into synthetic oligonucleotides.[6]

Mild and Ultra-Mild Protecting Groups

The need to synthesize increasingly complex and sensitive oligonucleotides has driven the development of more labile protecting groups that can be removed under milder conditions.[6][13] This has given rise to "mild" and "ultra-mild" deprotection strategies.

Table 1: Comparison of Nucleobase Protecting Group Strategies

Strategy	Adenine (dA)	Cytosine (dC)	Guanine (dG)	Typical Deprotection Conditions	Deprotection Time	Advantages	Disadvantages
Standard	Benzoyl (Bz)	Benzoyl (Bz)	Isobutyryl (iBu)	Conc. NH₄OH, 55°C	8-17 hours[14]	Cost-effective, robust for unmodified oligos	Harsh conditions, incompatible with sensitive modifications
Fast/Mild	Benzoyl (Bz)	Acetyl (Ac)	dimethylformamidine (dmf)	AMA (NH₄OH/40% Methylamine 1:1), 65°C	5-10 minutes[15]	Rapid deprotection	Methylamine can modify some bases (e.g., Bz-dC)
Ultra-Mild	Phenoxyacetyl (Pac)	Acetyl (Ac)	4-isopropyl-phenoxyacetyl (iPr-Pac)	0.05M K₂CO₃ in Methanol, RT or Conc. NH₄OH, RT	2-4 hours[16]	Very mild, compatible with highly sensitive modifications	Higher cost of phosphoramidites, requires Pac₂O in capping solution

• Acetyl (Ac) for Cytosine: The acetyl group is much more labile than the benzoyl group.[9] Its use on dC is a key component of "fast" deprotection schemes using reagents like aqueous methylamine/ammonium hydroxide (AMA), which can reduce deprotection times to as little as 10 minutes at 65°C.[15][17]

• Dimethylformamidine (dmf) for Guanine: The dmf group is significantly more labile than iBu, allowing for deprotection in concentrated ammonium hydroxide at 55°C in just one hour.[13] It also helps to reduce depurination during synthesis.[7]

• Phenoxyacetyl (Pac) and Isopropyl-phenoxyacetyl (iPr-Pac): These "ultra-mild" protecting groups are used for dA and dG, respectively, in conjunction with Ac-dC.[6][16] This combination allows for deprotection under extremely mild, non-nucleophilic basic conditions, such as potassium carbonate in methanol at room temperature.[16] This is the strategy of choice for oligonucleotides containing very sensitive functionalities.[6][16]

Diagram: Deprotection Strategy Decision Workflow

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A Senior Scientist's Guide: Structural Validation of Modified RNA with Deuterated Building Blocks

Foreword: The Structural Hurdle in RNA Therapeutics

The era of RNA therapeutics is upon us. From mRNA vaccines to antisense oligonucleotides and CRISPR-based gene editing, the ability to rationally design and modify RNA is transforming medicine. However, a critical bottleneck remains: understanding the precise three-dimensional architecture of these modified molecules. The function of a modified RNA is inextricably linked to its structure, yet the inherent flexibility and chemical complexity of these molecules often render traditional structural analysis methods insufficient. This guide provides an in-depth, experience-driven comparison of structural validation techniques, focusing on a powerful strategy to overcome these hurdles: the use of deuterated building blocks. We will move beyond simple protocols to explore the causality behind experimental choices, empowering you to design more effective structural studies.

The Deuterium Advantage: Why Isotopic Labeling is a Game-Changer

Deuterium (²H), the stable heavy isotope of hydrogen, is more than just a label; it is a tool that fundamentally alters the physical properties of an RNA molecule to our analytical advantage. By strategically replacing hydrogen (¹H) atoms with deuterium in the ribonucleotide building blocks, we can unlock structural insights that are otherwise inaccessible.[1]

The core benefits stem from two key principles:

• NMR Spectral Simplification: In Nuclear Magnetic Resonance (NMR) spectroscopy, the sheer number of hydrogen atoms in an RNA molecule leads to a dense forest of signals, creating severe spectral overlap that makes assigning individual signals and determining the structure of RNAs larger than ~50 nucleotides nearly impossible.[2][3] Since deuterium is effectively "invisible" in a standard ¹H-NMR experiment, replacing specific protons with deuterons selectively erases their signals.[4][5] This declutters the spectrum, allowing for unambiguous assignment of the remaining protons and enabling the study of much larger and more complex RNAs.[6][7]

• Neutron Scattering Contrast: Neutrons scatter differently from hydrogen and deuterium nuclei.[8] This physical difference is the cornerstone of neutron-based structural methods like Small-Angle Neutron Scattering (SANS).[9] By deuterating either the RNA molecule or the solvent (D₂O), we can create "contrast". This allows us to effectively make one component of a complex "invisible" to the neutron beam, providing a clear view of the other components.[10][11][12][13] This is exceptionally powerful for studying the shape of RNA within large RNA-protein complexes.[9]

A Comparative Analysis of Key Structural Techniques

Choosing the right tool for the job is paramount. The following table compares the primary methods for RNA structure determination and highlights the specific enhancements afforded by deuteration.

Technique	Core Principle	Inherent Advantages	Inherent Limitations	Enhancement via Deuteration
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei in solution.	Provides atomic-resolution structure and dynamics in a solution state, mimicking the cellular environment.	Primarily limited to smaller RNAs (<50-75 nt) due to severe signal overlap and slow molecular tumbling.	Transforms the field. Simplifies spectra to enable study of larger RNAs (>75 nt).[3] Improves relaxation properties for higher quality data.[6] Enables specific distance measurements for precise structure calculation.
X-ray Crystallography	Measures the diffraction pattern of X-rays by molecules ordered in a crystal lattice.	Can achieve very high (atomic) resolution. No theoretical size limit.	Requires diffraction-quality crystals, which are extremely difficult to obtain for flexible or modified RNAs. Provides a static snapshot, not solution dynamics.	Limited direct benefit, though can be used in some advanced phasing techniques. The primary challenge of crystallization remains.
Small-Angle Neutron Scattering (SANS)	Measures the elastic scattering of neutrons by molecules in solution.	Provides low-resolution information on the size, shape, and conformation of molecules and complexes in solution.[9]	Low resolution; does not provide atomic detail. Requires access to a neutron source.	Essential for complex analysis. Contrast variation allows for the focused study of a single component (e.g., the RNA) within a larger assembly by deuterating other components to match the solvent's scattering density.[8][9][10]
Cryo-Electron Microscopy (Cryo-EM)	Images flash-frozen molecules using an electron beam to reconstruct a 3D model.	Powerful for very large RNAs and RNA-protein complexes, often achieving near-atomic resolution. Does not require crystallization.	Less effective for smaller (<100 kDa), flexible molecules. Resolution can be limited for modified regions that are highly dynamic.	An emerging area of research. Deuteration may potentially reduce radiation damage during imaging, preserving high-resolution structural features.

Experimental Design & Protocols: A Validated Workflow

A successful structural study using deuterated RNA requires careful planning and execution, from nucleotide synthesis to data analysis. The workflow below represents a self-validating system, where each step ensures the quality required for the next.

Figure 2. Comparison of NMR workflows, showing how selective deuteration resolves the critical bottleneck of signal overlap.

Conclusion and Authoritative Recommendation

For researchers, scientists, and drug development professionals working with modified RNA, structural validation is not optional—it is fundamental. While techniques like X-ray crystallography and cryo-EM have their place, they are often ill-suited to the size, flexibility, and chemical nature of many therapeutic RNAs. NMR spectroscopy and SANS, when enhanced by the strategic use of deuterated building blocks, provide an unparalleled combination of atomic-level detail and solution-state relevance. Adopting a deuteration-based strategy is a direct investment in de-risking therapeutic development, providing the unambiguous structural data needed to understand mechanism, improve design, and secure intellectual property.

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A Guide to Ensuring Lot-to-Lot Consistency of Dimethyl N,N-Diisopropylphosphoramidite-d6 for High-Fidelity Oligonucleotide Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of high-quality oligonucleotides, the consistency of raw materials is paramount. Even minor variations in the purity and impurity profile of phosphoramidites can have a cascading effect, leading to lower coupling efficiencies, increased failure sequences, and compromised integrity of the final oligonucleotide product.[1][2][3] This guide provides a comprehensive framework for evaluating the lot-to-lot consistency of Dimethyl N,N-Diisopropylphosphoramidite-d6, a deuterated phosphitylating agent.

The methodologies detailed herein are designed to provide a robust, multi-faceted analytical approach, ensuring that each new lot of this critical reagent meets the stringent quality standards required for reproducible and reliable oligonucleotide synthesis. We will delve into the "why" behind the chosen analytical techniques, offering insights honed from years of field experience to empower you to not just follow a protocol, but to understand and validate your quality control process.

The Criticality of Consistency in Phosphoramidite Quality

Phosphoramidites are the cornerstone of modern solid-phase oligonucleotide synthesis.[4][5] The repetitive nature of the synthesis cycle, involving sequential deprotection, coupling, capping, and oxidation steps, means that any impurities present in a phosphoramidite monomer can be incorporated into the growing oligonucleotide chain.[1][6] If a critical impurity is present at a seemingly low concentration, for instance 0.2%, and this phosphoramidite is used multiple times in the synthesis of a 20-mer, the final product could contain a significant percentage of the impurity, complicating purification and potentially impacting the therapeutic or diagnostic efficacy of the oligonucleotide.[1]

Dimethyl N,N-Diisopropylphosphoramidite-d6, an isotope-labeled reagent used for the efficient phosphorylation of alcohols, is no exception to this rule.[7] Its consistent performance is crucial for applications requiring precise isotopic labeling. Therefore, a rigorous quality control strategy is not just recommended; it is essential.

A Multi-Pronged Approach to Quality Assessment

To ensure a comprehensive evaluation of Dimethyl N,N-Diisopropylphosphoramidite-d6, we advocate for a tripartite analytical strategy employing Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS).[4][8] This combination of techniques provides orthogonal data, offering a holistic view of the material's identity, purity, and impurity profile.

Caption: High-level workflow for evaluating lot-to-lot consistency.

Phosphorus-31 NMR Spectroscopy: The First Line of Defense

Expertise & Experience: ³¹P NMR spectroscopy is an indispensable tool for the analysis of phosphoramidites due to its high sensitivity to the phosphorus environment.[9][10] It provides a direct and quantitative measure of the desired trivalent phosphorus (P(III)) species versus undesirable oxidized pentavalent phosphorus (P(V)) impurities.[11] The chemical shift of the phosphorus nucleus is highly indicative of its oxidation state and chemical environment, allowing for clear differentiation between the active phosphoramidite and its degradation products.[9]

Trustworthiness: The quantitative nature of ³¹P NMR, when performed with appropriate relaxation delays, allows for an accurate determination of the relative amounts of different phosphorus-containing species in a sample, making it a self-validating system for purity assessment.

Comparative Analysis of ³¹P NMR Chemical Shifts

Phosphorus Species	Typical Chemical Shift (ppm)	Significance
Phosphoramidite (P(III))	140 – 155 [9][12]	Desired Product
H-phosphonates	0 – 20	Potential hydrolysis product
Phosphate diesters/triesters (P(V))	-25 – 5	Oxidation products

Note: The exact chemical shift for Dimethyl N,N-Diisopropylphosphoramidite-d6 should be established with a reference standard.

Experimental Protocol: Quantitative ³¹P NMR

• Sample Preparation:

  • Accurately weigh approximately 20-30 mg of the Dimethyl N,N-Diisopropylphosphoramidite-d6 lot sample into a clean, dry NMR tube.

  • Add approximately 0.6 mL of anhydrous deuterated chloroform (CDCl₃) or another suitable anhydrous solvent.

  • Cap the NMR tube under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture-induced degradation.[9]

  • Gently agitate to ensure complete dissolution.

• Instrument Parameters (Example):

  • Spectrometer: 400 MHz or higher field strength

  • Pulse Program: Inverse-gated proton decoupling to suppress the Nuclear Overhauser Effect (NOE) for accurate quantification.

  • Relaxation Delay (D1): 5-7 times the longest T1 of the phosphorus nuclei being analyzed (typically 20-30 seconds for phosphoramidites to ensure full relaxation).

  • Acquisition Time (AQ): ≥ 1.5 seconds.[11]

  • Number of Scans: 64-128, depending on the sample concentration and desired signal-to-noise ratio.

  • Reference: An external standard of 85% H₃PO₄ is typically used and set to 0 ppm.[9]

• Data Analysis:

  • Integrate the peak corresponding to the Dimethyl N,N-Diisopropylphosphoramidite-d6 diastereomers (typically appearing as two closely spaced singlets or a single broad singlet around 140-155 ppm) and any impurity peaks.[11][12]

  • Calculate the purity by dividing the integral of the product peak by the sum of all phosphorus-containing peak integrals.

Caption: Workflow for quantitative ³¹P NMR analysis.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): A High-Resolution Purity Profile

Expertise & Experience: RP-HPLC is a powerful technique for assessing the purity of phosphoramidites and providing a detailed impurity profile.[8][11] The separation is based on the differential partitioning of the analyte and impurities between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.[8] This method is particularly adept at separating closely related impurities that may not be distinguishable by NMR alone. For phosphoramidites, the presence of the hydrophobic dimethoxytrityl (DMT) group makes them well-suited for RP-HPLC.[13]

Trustworthiness: A validated HPLC method with appropriate system suitability tests (e.g., resolution, tailing factor, and reproducibility of injections) provides a reliable and reproducible measure of purity and impurity levels. Comparing the chromatograms of different lots under identical conditions allows for a direct visual and quantitative assessment of lot-to-lot consistency.[11]

Experimental Protocol: RP-HPLC

• Sample Preparation:

  • Prepare a stock solution of the Dimethyl N,N-Diisopropylphosphoramidite-d6 lot sample at a concentration of 1.0 mg/mL in anhydrous acetonitrile.[2][11]

  • Further dilute to a working concentration of approximately 0.1 mg/mL in the same diluent.[2]

  • Handle samples under an inert atmosphere and use anhydrous solvents to prevent on-column degradation.

• Chromatographic Conditions (Example):

  • Column: C18, 250 x 4.6 mm, 5 µm particle size.[11]

  • Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) in water.[11]

  • Mobile Phase B: Acetonitrile.[11]

  • Gradient: A linear gradient from 60% to 100% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.[11]

  • Column Temperature: Ambient or controlled at 25 °C.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • The phosphoramidite will typically elute as a pair of peaks representing the two diastereomers.[11][13]

  • Calculate the purity by the area percentage method, summing the areas of the two diastereomeric peaks and dividing by the total peak area in the chromatogram.

  • Compare the impurity profiles of different lots, paying close attention to the retention times and relative areas of any impurity peaks.

Expected Data and Comparison

Lot Number	Purity by HPLC (%)	Number of Impurity Peaks (>0.05%)	Key Impurity Profile
Lot A (Reference)	99.6	3	Impurity 1 (RRT 0.85), Impurity 2 (RRT 1.10), Impurity 3 (RRT 1.25)
Lot B	99.5	3	Consistent with Lot A
Lot C	98.9	5	New impurity at RRT 0.95, increased level of Impurity 2

This table illustrates how data can be presented to highlight lot-to-lot variations.

Mass Spectrometry (MS): Unambiguous Identity Confirmation

Expertise & Experience: Mass spectrometry provides definitive confirmation of the molecular weight of the Dimethyl N,N-Diisopropylphosphoramidite-d6, ensuring the correct compound is being analyzed.[14][15] Due to the labile nature of phosphoramidites, soft ionization techniques such as Electrospray Ionization (ESI) are preferred.[16][17] To avoid degradation, it is often necessary to use non-aqueous conditions and to form adducts with alkali metal ions (e.g., Na⁺ or Li⁺) for stable detection.[14][16]

Trustworthiness: High-resolution mass spectrometry (HRMS) can provide a mass accuracy of less than 5 ppm, which, in conjunction with the isotopic pattern from the d6-label, offers an extremely high degree of confidence in the identity of the material. This serves as a final, critical check in the quality control workflow.

Experimental Protocol: Flow Injection ESI-MS

• Sample Preparation:

  • Prepare a dilute solution of the Dimethyl N,N-Diisopropylphosphoramidite-d6 lot sample (approximately 0.1 mg/mL) in 100% acetonitrile.[11] To facilitate ionization, a small amount of a salt like lithium chloride (LiCl) can be added to the mobile phase or the sample solution.[16]

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: ESI positive.[11]

  • Mobile Phase: Acetonitrile at a flow rate of 0.2-0.5 mL/min.[11]

  • Scan Range: m/z 150-500.

  • Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is recommended for accurate mass measurement.

• Data Analysis:

  • Identify the peak corresponding to the [M+H]⁺, [M+Na]⁺, or [M+Li]⁺ adduct of Dimethyl N,N-Diisopropylphosphoramidite-d6.

  • Compare the experimentally determined mass to the calculated theoretical mass. The difference should be within the acceptable tolerance of the instrument (e.g., ± 5 ppm).

  • Calculated Monoisotopic Mass for C₈H₁₄D₆NO₂P: 199.1918

  • Expected [M+H]⁺: 200.1991

  • Expected [M+Na]⁺: 222.1810

Summary and Conclusion

A robust quality control program for Dimethyl N,N-Diisopropylphosphoramidite-d6 is fundamental to ensuring the successful and reproducible synthesis of isotopically labeled oligonucleotides. By employing a multi-technique approach that combines the quantitative power of ³¹P NMR, the high-resolution separation of RP-HPLC, and the definitive identity confirmation of Mass Spectrometry, researchers and manufacturers can confidently assess and compare different lots of this critical raw material.

Establishing clear specifications for purity, impurity profiles, and identity is the first step in a comprehensive quality management system.[18] Consistent application of the protocols outlined in this guide will enable the early detection of any deviations in quality, preventing the propagation of errors in oligonucleotide synthesis and ultimately contributing to the integrity and reliability of your research and development efforts.

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• Accurate Mass Analysis of Phosphoramidites by Electrospray Mass Spectrometry. Taylor & Francis Online. Available at: [Link]

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• Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. Waters. Available at: [Link]

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• Investigation of the 'n-1' impurity in phosphorothioate oligodeoxynucleotides synthesized by the solid-phase beta-cyanoethyl phosphoramidite method using stepwise sulfurization. National Institutes of Health. Available at: [Link]

• A Thermal Stability Study of Phosphoramidites Employed in Oligonucleotide Synthesis. C&EN. Available at: [Link]

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• HPLC Analysis of Phosphoramidites using RP or NP conditions. YMC Europe. Available at: [Link]

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• How to Verify Lot-to-Lot Consistency of Biochemical Raw Materials. Patsnap Synapse. Available at: [Link]

• Lot-to-Lot Variation. PubMed Central (PMC). Available at: [Link]

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• 12. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 15. Mass determination of phosphoramidites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. Accurate mass analysis of phosphoramidites by electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. How to Verify Lot-to-Lot Consistency of Biochemical Raw Materials [synapse.patsnap.com]

Unlocking Structural Insights: A Comparative Guide to Deuterated Phosphoramidites in Structural Biology

For researchers, scientists, and drug development professionals navigating the intricate world of nucleic acid structural biology, the quest for high-resolution structural data is paramount. The subtle conformational dynamics of DNA and RNA dictate their function, and elucidating these structures is key to understanding disease mechanisms and designing novel therapeutics. While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography are powerful tools in this endeavor, they are often hampered by inherent challenges such as spectral complexity and radiation damage. This guide provides an in-depth comparison of deuterated phosphoramidites versus their non-deuterated counterparts, presenting experimental data that underscores the significant advantages of deuterium labeling in overcoming these obstacles and achieving higher quality structural information.

The Rationale for Deuteration: Taming Complexity and Enhancing Resolution

At the heart of the challenge in NMR spectroscopy of large biomolecules lies the sheer number of proton (¹H) signals. In a complex oligonucleotide, the dense network of protons leads to severe spectral overlap, making it difficult to resolve and assign individual resonances. This is where the strategic replacement of hydrogen with its stable isotope, deuterium (²H), offers a powerful solution. Deuterium possesses a different nuclear spin (I=1) and a significantly smaller gyromagnetic ratio compared to protons (I=1/2). This fundamental difference has profound and advantageous consequences for NMR experiments.[1][2]

The primary benefits of incorporating deuterated phosphoramidites into oligonucleotides for NMR studies include:

• Reduced Spectral Complexity: By replacing non-exchangeable protons with deuterium, the ¹H NMR spectrum is dramatically simplified.[3] This "proton dilution" eliminates a multitude of signals and cross-peaks in 2D experiments like NOESY, allowing for the unambiguous assignment of the remaining protons.[4][5]

• Narrower Linewidths and Improved Resolution: The removal of protons reduces the extensive network of ¹H-¹H dipolar couplings, which is a major contributor to line broadening in larger molecules. This results in sharper signals (narrower linewidths), leading to significantly improved spectral resolution.[6][7]

• Longer Relaxation Times: Deuteration leads to a significant increase in the spin-lattice (T₁) and spin-spin (T₂) relaxation times of the remaining protons.[8] Longer relaxation times are advantageous for the application of more advanced and informative NMR pulse sequences necessary for detailed structural and dynamic analysis of larger biomolecules.[9]

Beyond NMR, deuteration also offers advantages in other structural biology techniques. In neutron scattering , the large difference in neutron scattering length between hydrogen and deuterium allows for contrast variation studies, enabling the selective visualization of specific components within a larger complex.[10][11] In X-ray crystallography , while less common, deuteration has been explored as a means to mitigate radiation damage, a significant challenge in the structural determination of biological macromolecules.

A Quantitative Leap: Comparing Deuterated and Non-Deuterated Oligonucleotides

The theoretical advantages of deuteration are borne out by compelling experimental data. A direct comparison of the NMR spectra of a deuterated versus a non-deuterated 20-mer DNA duplex demonstrates the dramatic simplification and resolution enhancement achieved through selective deuteration.

Table 1: Comparative NMR Data of a 20-mer DNA Duplex

Parameter	Non-Deuterated Duplex	Partially Deuterated Duplex	Advantage of Deuteration
Spectral Overlap	Severe overlap of proton resonances, particularly in the sugar proton region.[4]	Significantly reduced resonance overlap, enabling unequivocal chemical shift assignments.[4]	Greatly simplified spectra, facilitating analysis.
Linewidths	Broader signals due to extensive ¹H-¹H dipolar coupling.	Narrower, sharper signals.[6]	Improved spectral resolution.
Relaxation Times (T₁/T₂)	Shorter relaxation times, limiting the complexity of applicable NMR experiments.	Approximately twice as long as the unlabeled RNA.	Enables advanced NMR experiments for larger molecules.
NOESY Spectra	Crowded cross-peaks, making unambiguous assignment difficult.	Disappearance of cross-peaks involving deuterated protons, simplifying the spectrum.[5]	Clearer identification of through-space interactions.

Data synthesized from qualitative descriptions and comparative spectra presented in cited literature.[4][5]

The visual evidence from 2D NOESY spectra is particularly striking. In the non-deuterated oligonucleotide, the region connecting base and sugar protons is a dense thicket of overlapping cross-peaks. In contrast, the spectrum of the selectively deuterated analogue shows a dramatic reduction in the number of cross-peaks, allowing for the clear assignment of critical through-space interactions that define the three-dimensional structure.[12]

Experimental Workflows: From Synthesis to Structural Analysis

The incorporation of deuterated nucleotides into an oligonucleotide is a well-established process, leveraging the power of automated solid-phase synthesis. The general workflow involves the chemical synthesis of deuterated nucleosides, their conversion into phosphoramidite building blocks, and the subsequent automated synthesis of the desired oligonucleotide sequence.

Diagram: Experimental Workflow for Structural Analysis using Deuterated Phosphoramidites

Caption: Workflow for structural studies using deuterated phosphoramidites.

Detailed Protocol: Synthesis of 8-Deutero-dG-CE Phosphoramidite

This protocol outlines the synthesis of a selectively deuterated deoxyguanosine phosphoramidite, a common building block for introducing deuterium into DNA.

Step 1: Deuteration of Deoxyguanosine

• Dissolve 2'-deoxyguanosine in D₂O.

• Add a catalytic amount of a suitable base (e.g., NaOD).

• Heat the mixture at an elevated temperature (e.g., 80-100 °C) for an extended period (e.g., 24-48 hours) to facilitate H/D exchange at the C8 position of the guanine base.

• Monitor the reaction progress by ¹H NMR spectroscopy, observing the disappearance of the H8 proton signal.

• Neutralize the reaction mixture and lyophilize to obtain 8-deutero-2'-deoxyguanosine.

Step 2: Protection of the N2 and 5'-OH Groups

• Protect the exocyclic amino group (N2) of 8-deutero-2'-deoxyguanosine using a standard protecting group like isobutyryl (iBu) or dimethylformamidine (dmf).

• Protect the 5'-hydroxyl group with a dimethoxytrityl (DMT) group.

Step 3: Phosphitylation of the 3'-OH Group

• React the protected 8-deutero-2'-deoxyguanosine with 2-cyanoethyl N,N-diisopropylchlorophosphoramidite in the presence of a non-nucleophilic base (e.g., diisopropylethylamine) in an anhydrous solvent (e.g., dichloromethane).

• Purify the resulting 8-deutero-dG-CE phosphoramidite by silica gel chromatography.[13]

Detailed Protocol: Automated Solid-Phase Synthesis of a Deuterated Oligonucleotide

This protocol describes the incorporation of the synthesized deuterated phosphoramidite into a DNA oligonucleotide using an automated DNA synthesizer (e.g., ABI 394).[8][14][15]

1. Preparation:

• Dissolve the deuterated and standard phosphoramidites in anhydrous acetonitrile to the recommended concentration (e.g., 0.1 M).

• Install the phosphoramidite vials, along with standard synthesis reagents (activator, capping solutions, oxidizing solution, deblocking solution), onto the synthesizer.

• Pack a synthesis column with the appropriate solid support functionalized with the 3'-terminal nucleoside of the target sequence.

2. Automated Synthesis Cycle (repeated for each nucleotide addition):

• Detritylation: Removal of the 5'-DMT protecting group from the support-bound nucleoside using a solution of trichloroacetic acid (TCA) in dichloromethane.

• Coupling: Delivery of the activated phosphoramidite (either standard or deuterated) and an activator (e.g., tetrazole) to the column to form a new phosphite triester linkage. The coupling time for modified phosphoramidites may need to be extended.

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

• Oxidation: Conversion of the unstable phosphite triester to a stable phosphate triester using an iodine solution.

3. Cleavage and Deprotection:

• After the final synthesis cycle, treat the solid support with concentrated ammonium hydroxide to cleave the oligonucleotide from the support and remove the protecting groups from the phosphate backbone and the nucleobases. For some deuterated phosphoramidites, specific deprotection conditions, such as using deuterated ammonium hydroxide, may be necessary to prevent back-exchange of deuterium.[16]

4. Purification:

• Purify the crude oligonucleotide using reverse-phase high-performance liquid chromatography (RP-HPLC) or other suitable methods like polyacrylamide gel electrophoresis (PAGE).[1][9][17][18]

Conclusion: A Clearer View into the World of Nucleic Acids

The use of deuterated phosphoramidites represents a significant advancement in the field of structural biology. By providing a means to simplify complex NMR spectra and enhance spectral resolution, deuterium labeling enables the study of larger and more challenging nucleic acid systems. The experimental evidence clearly demonstrates the superiority of deuterated oligonucleotides for high-resolution NMR studies, offering a clearer and more detailed view of their three-dimensional structures and dynamics. As the complexity of the biological questions we ask continues to grow, the strategic use of isotopic labeling, particularly with deuterium, will undoubtedly play an increasingly vital role in unraveling the intricate structural basis of nucleic acid function.

References

• Stereoselective Nucleoside Deuteration for NMR Studies of DNA. PMC. [Link]

• Determination of distances involving exchangeable protons from NOESY spectra of two DNA dodecamers. PubMed. [Link]

• 13C CPMAS Spectroscopy of Deuterated Proteins: CP Dynamics, Line Shapes, and T1 Relaxation. ResearchGate. [Link]

• Deuteriation of sugar protons simplify NMR assignments and structure determination of large oligonucleotide by the 1H-NMR window approach. PMC. [Link]

• Glen Report 20.17: New Product - Deuterated 2'-Deoxyguanosine Phosphoramidite. Glen Research. [Link]

• Synthesis of deuterated ribo nucleosides, n-protected phosphoramidites, and oligonucleotides.

• Deuteration Aiming for Neutron Scattering. PMC. [Link]

• (PDF) Deuteration Aiming for Neutron Scattering. ResearchGate. [Link]

• RP-HPLC Purification of Oligonucleotides. University of Oxford. [Link]

• Solid Phase Oligonucleotide Synthesis. Biotage. [Link]

• efficient and economic site-specific deuteration strategy for NMR studies of homologous oligonucleotide repeat sequences. Nucleic Acids Research. [Link]

• Neutron Scattering - the Basics. EMBL Hamburg. [Link]

• for the Isolation and Purification of Synthetic Oligonucleotides. Phenomenex. [Link]

• Deuterium NMR. Wikipedia. [Link]

• Recent Methods for Purification and Structure Determination of Oligonucleotides. PMC. [Link]

• Rapid preparation of RNA samples for NMR spectroscopy and X-ray crystallography. PMC. [Link]

• Nucleoside phosphoramidite. Wikipedia. [Link]

• Glen Report 20.17: New Product - Deuterated 2'-Deoxyguanosine Phosphoramidite. Glen Research. [Link]

• Solid-Phase Oligonucleotide Synthesis. Danaher Life Sciences. [Link]

• Intermediate Rate Atomic Trajectories of RNA by Solid State NMR Spectroscopy. PMC. [Link]

• Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. ATDBio. [Link]

• Synthesis of 8-Oxoguanosine Phosphoramidite and Its Incorporation into Oligoribonucleotides. ResearchGate. [Link]

• (PDF) The Synthesis of Deuterionucleosides. ResearchGate. [Link]

• RNA structures determined by X-ray crystallography. Doudna Lab. [Link]

• 13C CPMAS Spectroscopy of Deuterated Proteins: CP Dynamics, Line Shapes, and T1 Relaxation. ResearchGate. [Link]

• Deuterium NMR. Wikipedia. [Link]

• Investigations into the synthesis of a nucleotide dimer via mechanochemical phosphoramidite chemistry. Royal Society Publishing. [Link]

• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Wiley Online Library. [Link]

• Universal Quantitative NMR Analysis of Complex Natural Samples. PMC. [Link]

• Quantitative NMR Interpretation without Reference. PMC. [Link]

• Simplification of complex NMR spectra @NOBLECHEMISTRY. YouTube. [Link]

• Theoretical T1 and T2 relaxation curves for homonuclear dipolar (¹H), heteronuclear dipolar (¹³C‐¹H), and homonuclear quadrupolar (²H) relaxation. ResearchGate. [Link]

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• 3. X-ray crystallography - Wikipedia [en.wikipedia.org]
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• 5. Selective deuteration of an RNA:RNA complex for structural analysis using small-angle scattering - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Deuteration Aiming for Neutron Scattering - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to the Cost-Effectiveness of Dimethyl N,N-Diisopropylphosphoramidite-d6 in Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical and biological research, particularly in the synthesis of oligonucleotides and the development of novel therapeutics, the choice of reagents is paramount. It dictates not only the success and reproducibility of experiments but also the overall cost-effectiveness of a research program. This guide provides an in-depth technical comparison of Dimethyl N,N-Diisopropylphosphoramidite-d6 and its non-deuterated counterpart, offering insights into their respective applications, performance, and economic implications.

Introduction: The Role of Phosphoramidites in Synthesis

Phosphoramidites are the cornerstone of modern solid-phase oligonucleotide synthesis, enabling the precise, automated construction of DNA and RNA sequences.[1][] The phosphoramidite method is renowned for its high coupling efficiency, often exceeding 99%, which is critical for the synthesis of long and high-purity oligonucleotides.[3][4] Dimethyl N,N-Diisopropylphosphoramidite is a key reagent in this process, serving as a versatile phosphitylating agent.[5] The introduction of its deuterated analog, Dimethyl N,N-Diisopropylphosphoramidite-d6, opens up new avenues for research, particularly in structural biology and drug discovery.[6][7]

Comparative Analysis: Deuterated vs. Non-Deuterated Phosphoramidites

The fundamental difference between Dimethyl N,N-Diisopropylphosphoramidite-d6 and its conventional counterpart lies in the substitution of six hydrogen atoms with deuterium on the two methyl groups. This isotopic labeling, while seemingly minor, imparts significant and valuable properties to the molecule and the resulting products.

Performance and Applications

Standard Oligonucleotide Synthesis: For routine DNA and RNA synthesis where isotopic labeling is not required, the non-deuterated Dimethyl N,N-Diisopropylphosphoramidite is the standard and most cost-effective choice. The phosphoramidite method is well-established, with optimized protocols that ensure high stepwise coupling efficiencies.[1][4]

Advantages of Deuteration: The use of Dimethyl N,N-Diisopropylphosphoramidite-d6 becomes highly advantageous in specific research contexts:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Deuteration is a powerful tool for simplifying complex NMR spectra of biomolecules.[8] By replacing protons with deuterium, which is NMR-inactive under typical proton NMR conditions, specific signals can be eliminated, aiding in the assignment of remaining resonances and the elucidation of molecular structures and dynamics.[9] The use of deuterated phosphoramidites allows for the site-specific introduction of deuterium into oligonucleotides for such studies.

• Metabolic Stability and Pharmacokinetics (The Kinetic Isotope Effect): In drug development, deuteration of metabolically labile positions in a molecule can significantly slow down its enzymatic degradation.[10][11][12] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a "kinetic isotope effect" that can result in a longer drug half-life, reduced formation of toxic metabolites, and an improved pharmacokinetic profile.[10] While Dimethyl N,N-Diisopropylphosphoramidite-d6 is a reagent and not a therapeutic itself, it can be used to synthesize deuterated molecules for such studies.

• Neutron Scattering: The distinct neutron scattering cross-sections of hydrogen and deuterium make isotopic labeling a valuable technique in neutron scattering studies of biological macromolecules, providing unique structural information.

While direct, publicly available experimental data quantitatively comparing the coupling efficiency of Dimethyl N,N-Diisopropylphosphoramidite-d6 to its non-deuterated analog is limited, the fundamental chemistry of the phosphoramidite coupling reaction is not expected to be significantly altered by the isotopic substitution. Therefore, a high coupling efficiency, in line with the >99% typically reported for phosphoramidites, can be anticipated.[3]

Cost-Effectiveness Analysis

The primary consideration for choosing between the deuterated and non-deuterated phosphoramidite is the balance between the higher upfront cost of the deuterated reagent and the value of the unique data it can provide.

Reagent	Supplier Example	Price (USD) per gram	Key Application
Dimethyl N,N-Diisopropylphosphoramidite	Chem-Impex	~$70/g	General oligonucleotide synthesis
Dimethyl N,N-Diisopropylphosphoramidite-d6	Toronto Research Chemicals (via Fisher Scientific)	~ 40,000/g)	NMR studies, metabolic labeling

Note: Prices are approximate and subject to change. Please refer to suppliers for current pricing.

The cost of Dimethyl N,N-Diisopropylphosphoramidite-d6 is substantially higher than its non-deuterated counterpart. This price difference reflects the more complex and costly synthesis of the deuterated starting materials.

The decision-making process for cost-effectiveness can be visualized as follows:

Caption: Decision workflow for selecting the appropriate phosphoramidite.

Experimental Protocols

The following protocols provide a general framework for the use of Dimethyl N,N-Diisopropylphosphoramidite-d6 in automated oligonucleotide synthesis. These are based on standard phosphoramidite chemistry and should be optimized for specific synthesizers and sequences.

General Solid-Phase Oligonucleotide Synthesis Cycle

This cycle is repeated for the addition of each nucleotide.

Caption: The four main steps of the phosphoramidite synthesis cycle.

Reagents:

• Deblocking Solution: 3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM).

• Activator: 0.25 M 5-(Ethylthio)-1H-tetrazole (ETT) or 0.45 M 4,5-Dicyanoimidazole (DCI) in anhydrous acetonitrile.

• Phosphoramidite Solution: Solution of Dimethyl N,N-Diisopropylphosphoramidite-d6 in anhydrous acetonitrile (concentration dependent on synthesizer).

• Capping Solution A: Acetic Anhydride in THF/Pyridine.

• Capping Solution B: 16% N-Methylimidazole in THF.

• Oxidizing Solution: 0.02 M Iodine in THF/Pyridine/Water.

• Washing Solution: Anhydrous acetonitrile.

Methodology:

• Deblocking: The solid support is treated with the deblocking solution to remove the 5'-dimethoxytrityl (DMT) protecting group from the growing oligonucleotide chain, exposing a free 5'-hydroxyl group. The column is then washed with anhydrous acetonitrile.

• Coupling: The Dimethyl N,N-Diisopropylphosphoramidite-d6 solution and the activator solution are delivered simultaneously to the synthesis column. The activated phosphoramidite reacts with the free 5'-hydroxyl group, forming a phosphite triester linkage.

• Capping: To prevent the elongation of unreacted chains, any remaining free 5'-hydroxyl groups are acetylated using the capping solutions.

• Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphate triester using the oxidizing solution. The solid support is then washed with anhydrous acetonitrile before initiating the next cycle.

Quality Control: ³¹P NMR Spectroscopy

³¹P NMR is an essential tool for verifying the purity of phosphoramidite reagents and for monitoring the efficiency of the coupling reaction.

Expected Chemical Shifts:

Phosphorus Species	Typical ³¹P Chemical Shift (ppm)
Phosphoramidite (P(III))	140 – 155
H-phosphonate	0 – 20
Phosphate (P(V)) Esters	-25 – 5

Reference: BenchChem Technical Guide

A high-purity sample of Dimethyl N,N-Diisopropylphosphoramidite-d6 should exhibit a strong signal in the 140-155 ppm range. The presence of significant signals in other regions would indicate degradation through oxidation or hydrolysis.

Conclusion and Recommendations

The choice between Dimethyl N,N-Diisopropylphosphoramidite-d6 and its non-deuterated analog is a clear example of application-driven reagent selection.

• For routine oligonucleotide synthesis , the non-deuterated version offers the most economical path with well-established, high-efficiency protocols.

• For advanced research applications , such as detailed structural analysis by NMR or studies on metabolic pathways and drug stability, the use of Dimethyl N,N-Diisopropylphosphoramidite-d6 is not just a viable option but often a necessity. The significant upfront cost is justified by the invaluable and often unobtainable data that isotopic labeling provides.

Researchers and drug development professionals should carefully consider their experimental goals. When the research question necessitates the unique insights provided by isotopic labeling, the investment in Dimethyl N,N-Diisopropylphosphoramidite-d6 is a scientifically sound and ultimately cost-effective decision.

References

• Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy. (n.d.). National Institutes of Health. Retrieved January 7, 2026, from [Link]

• RNA Synthesis by Reverse Direction Process: Phosphoramidites and High Purity RNAs and Introduction of Ligands, Chromophores, and Modifications at 3'-end. (2007). PubMed. Retrieved January 7, 2026, from [Link]

• Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries. (2013). ResearchGate. Retrieved January 7, 2026, from [Link]

• 31 Phosphorus NMR. (n.d.). University of Ottawa. Retrieved January 7, 2026, from [Link]

• TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. (2008). Glen Research. Retrieved January 7, 2026, from [Link]

• Various Coupling Agents in the Phosphoramidite Method for Oligonucleotide Synthesis. (2014). ResearchGate. Retrieved January 7, 2026, from [Link]

• Catalytic Asymmetric and Stereodivergent Oligonucleotide Synthesis. (2021). PubMed Central. Retrieved January 7, 2026, from [Link]

• Improved coupling activators for oligonucleotide synthesis. (1998). Google Patents.

• New Product - Deuterated 2'-Deoxyguanosine Phosphoramidite. (2007). Glen Research. Retrieved January 7, 2026, from [Link]

• Dimethyl N,N-Diisopropylphosphoramidite-d6, TRC 25 mg. (n.d.). Fisher Scientific. Retrieved January 7, 2026, from [Link]

• Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries. (2013). Scilit. Retrieved January 7, 2026, from [Link]

• Synthesis of deuterated ribo nucleosides, n-protected phosphoramidites, and oligonucleotides. (2015). Google Patents.

• Oligonucleotide Synthesis | Phosphoramidite Method. (n.d.). Danaher Life Sciences. Retrieved January 7, 2026, from [Link]

• 31-P NMR SPECTROSCOPY. (2016). Slideshare. Retrieved January 7, 2026, from [Link]

• Improved Synthesis of Trinucleotide Phosphoramidites and Generation of Randomized Oligonucleotide Libraries. (2007). ResearchGate. Retrieved January 7, 2026, from [Link]

• Analysis of the Development Status and Advantages of Deuterated Drugs. (2024). Chinese Pharmaceutical Journal. Retrieved January 7, 2026, from [Link]

• Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries. (2013). MDPI. Retrieved January 7, 2026, from [Link]

• Synthesis, deprotection, and purification of diphosphorylated RNA oligonucleotides. (2022). ChemRxiv. Retrieved January 7, 2026, from [Link]

• Synthesis of Oligonucleotides Containing 2′-Deoxyisoguanosine and 2′-Deoxy-5-methylisocytidine Using Phosphoramidite Chemistry. (1998). ResearchGate. Retrieved January 7, 2026, from [Link]

• Deuterium in drug discovery: progress, opportunities and challenges. (2023). Nature. Retrieved January 7, 2026, from [Link]

• Phosphoramidite Market Size and Industry Report. (2024). Roots Analysis. Retrieved January 7, 2026, from [Link]

• Using Deuterium in Drug Discovery: Leaving the Label in the Drug. (2011). ResearchGate. Retrieved January 7, 2026, from [Link]

• 31P NMR spectroscopic analysis on photooxidation of 1,n‐bis(diphenylphosphino)alkanes with the aid of DFT calculations. (2013). ResearchGate. Retrieved January 7, 2026, from [Link]

• Week 2 : Lecture 10 : Introduction to 31P NMR Spectroscopy. (2024, January 25). YouTube. Retrieved January 7, 2026, from [Link]

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• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Dimethyl N,N-Diisopropylphosphoramidite-d6

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, technically grounded protocol for the safe handling and disposal of Dimethyl N,N-Diisopropylphosphoramidite-d6. As a Senior Application Scientist, my objective is to move beyond mere instruction and provide a framework of chemical logic, ensuring that every step is understood in the context of safety and chemical reactivity. This protocol is designed to be a self-validating system, empowering you to manage this reagent with confidence and integrity.

Immediate Safety Profile & Hazard Assessment

Dimethyl N,N-Diisopropylphosphoramidite-d6, like its non-deuterated analog, is a reactive chemical precursor used in oligonucleotide synthesis.[1][2] Its hazard profile is dominated by the phosphoramidite functional group. The deuteration at the methyl groups does not significantly alter its chemical reactivity or immediate disposal hazards but is critical for its application in creating isotopically labeled compounds for tracer studies in drug development and metabolic research.[3][4]

Before handling, it is critical to understand its primary hazards.

Hazard Category	Description	Mitigation & PPE
Moisture & Acid Sensitivity	Highly susceptible to hydrolysis in the presence of water or acids, degrading into inactive H-phosphonates.[5][6] This reaction can be autocatalytic.[6]	Handle under an inert atmosphere (Nitrogen or Argon).[1][3] Use dry solvents and glassware. Avoid all contact with acidic materials.
Health Hazards	May be harmful if swallowed, inhaled, or in contact with skin.[7] Can cause eye irritation. The full toxicological properties have not been thoroughly investigated.[7][8]	Work in a certified chemical fume hood. Wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and splash goggles or a face shield.[9][10]
Reactivity	Reacts rapidly with nucleophiles, especially in the presence of an acid catalyst.[11]	Segregate from incompatible materials, particularly acids, oxidizers, and water/alcohols.[12]
Combustibility	Combustible liquid. Thermal decomposition can release hazardous gases like oxides of nitrogen (NOx) and phosphorus (POx).[8]	Store away from heat and ignition sources. Use appropriate fire extinguishers (CO2, dry chemical, or alcohol-resistant foam).[7]

The Core Chemistry of Disposal: Understanding Phosphoramidite Reactivity

The key to safely disposing of phosphoramidites is managing the reactivity of the trivalent phosphorus (P(III)) center. This group is designed for high reactivity to efficiently form phosphite triester linkages during oligonucleotide synthesis.[2][13]

Two primary reactions dictate its instability and, therefore, its disposal pathway:

• Hydrolysis: The P-N bond in the phosphoramidite moiety is highly susceptible to cleavage by water.[] Even trace amounts of moisture can lead to the formation of a phosphonate byproduct, rendering the reagent useless for synthesis and complicating waste streams.[5][6] This reaction is significantly accelerated by acid.

• Oxidation: The P(III) center can be oxidized to a more stable pentavalent phosphorus (P(V)) state. While this is a controlled step in DNA synthesis (using an oxidizer solution), uncontrolled oxidation can occur with exposure to air over time.

Therefore, the disposal strategy is not merely about discarding the chemical but about ensuring it is handled in a way that prevents uncontrolled reactions. The primary goal is to contain the material in a clearly labeled, sealed container, segregated from incompatible materials, for collection by a certified chemical waste disposal service.

Disposal Workflow: A Step-by-Step Protocol

This workflow provides a logical path from identifying the waste to its final preparation for professional disposal. It is imperative to follow your institution's specific chemical waste guidelines.[15][16]

Phase 1: Personal Protective Equipment (PPE) & Environment

• Glove Selection: Wear chemical-resistant gloves (e.g., nitrile). Ensure gloves are free of defects. Dispose of contaminated gloves properly after use.[7]

• Eye Protection: Wear chemical safety goggles or a face shield.

• Protective Clothing: A standard laboratory coat is mandatory. Ensure arms, legs, and feet are covered.

• Work Area: All handling and disposal preparation must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[9]

Phase 2: Waste Segregation - The Cardinal Rule

Proper segregation is the most critical step to prevent dangerous reactions in the waste container.

• DEDICATED WASTE STREAM: Designate a specific, compatible waste container for phosphoramidite waste. Do not mix with other chemical waste streams.

• INCOMPATIBILITIES: At a minimum, phosphoramidite waste must be kept separate from:

  • Aqueous Waste

  • Acidic Waste

  • Oxidizing Waste

  • Cyanide Waste[15]

• CONTAINER: Use a container made of a compatible material (the original bottle is often best) with a tightly sealing cap.[10] The container must be in good condition, free from rust or damage.

Phase 3: Handling Specific Waste Types

A. Unused or Excess Reagent:

• DO NOT NEUTRALIZE: Never attempt to neutralize bulk phosphoramidite with water or acid. This can lead to an uncontrolled reaction.

• CONTAINMENT: If in its original container, ensure the cap is tightly sealed. If transferring, use a clean, dry, compatible container.

• LABELING: Clearly label as "Hazardous Waste: Dimethyl N,N-Diisopropylphosphoramidite-d6, Moisture-Sensitive, Reactive."

B. Gross Spills & Contaminated Materials:

• EVACUATE & VENTILATE: Ensure the area is well-ventilated.

• CONTAIN SPILL: Use an inert, dry absorbent material such as vermiculite or sand to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• COLLECT WASTE: Carefully scoop the absorbed material and any contaminated debris into a designated, sealable waste container.

• DECONTAMINATE: Wipe the area with a cloth dampened with a suitable organic solvent (like acetonitrile), followed by soap and water. Collect all cleaning materials as hazardous waste.[8]

C. Empty Reagent Containers: Empty containers that held this reagent are considered hazardous waste until properly decontaminated.[15]

• TRIPLE RINSE: In a fume hood, rinse the empty container three times with a small amount of a suitable dry organic solvent (e.g., anhydrous acetonitrile).

• COLLECT RINSATE: Each rinse must be collected and added to the phosphoramidite hazardous waste container. Do not pour rinsate down the drain.

• FINAL DISPOSAL: Once triple-rinsed, the label on the container should be defaced, and it can typically be disposed of as regular laboratory glass or plastic waste, pending your institution's specific rules.[17]

Phase 4: Storage and Collection

• LABELING: Affix a completed hazardous waste tag to the container as soon as the first drop of waste is added.[10] The label must clearly identify the contents and associated hazards.

• STORAGE: Store the sealed waste container in a designated Satellite Accumulation Area (SAA). The SAA must provide secondary containment and segregate the container from incompatible materials like acids.[10]

• PICKUP: Contact your institution's Environmental Health & Safety (EH&S) department to arrange for the pickup and disposal of the hazardous waste. Do not allow waste to accumulate for extended periods.

By adhering to this chemically-informed protocol, you ensure the safe and responsible disposal of Dimethyl N,N-Diisopropylphosphoramidite-d6, protecting yourself, your colleagues, and the environment.

References

• Principles of Phosphoramidite Reactions in DNA Assembly. BOC Sciences.

• Hydrolysis of a phosphoramidite to give the H-phosphonate via the... ResearchGate.

• Hydrolysis of Cyclic Phosphites/Phosphoramidites and Its Inhibition-Reversible Cyclization of Acyclic Phosphonate Salts to Cyclic Phosphites. ACS Publications - Organic Process Research & Development.

• Nucleoside phosphoramidite. Wikipedia.

• The Degradation of dG Phosphoramidites in Solution. Taylor & Francis Online.

• Dimethyl-N,N-diisopropylphosphoramidite. Chem-Impex.

• Disposal of deuterium (D₂). Synergy Recycling.

• Dimethyl-N,N-diisopropylphosphoramidite MSDS. Merck.

• SAFETY DATA SHEET for dT-5'-CE Phosphoramidite. LGC Biosearch Technologies.

• SAFETY DATA SHEET. Sigma-Aldrich.

• Deuterated - Solvents, Reagents & Accessories. Chromservis.

• SAFETY DATA SHEET for N,N-Dimethylphosphoramidodichloridate. Fisher Scientific.

• SAFETY DATA SHEET. ATDBio.

• Chemical Waste Disposal Guidelines. Emory University, Department of Chemistry.

• Standard Operating Procedure - Chemical Waste Disposal. University of Pennsylvania, Environmental Health and Radiation Safety.

• Deuterium Labeled Compounds. ZEOCHEM.

• Dimethyl N,N-Diisopropylphosphoramidite-d6. Clearsynth.

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison, Biomedical Engineering.

• Laboratory chemical waste disposal guidelines. University of Otago.

• Dimethyl N,N-Diisopropylphosphoramidite-d6, TRC 1 mg. Fisher Scientific.

• Process of purifying phosphoramidites. Google Patents.

• Phosphoramidites and Reagents for Oligonucleotide Synthesis. MilliporeSigma.

• The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. Pharmaffiliates.

• Phosphoramidite Chemistry for DNA Synthesis. Twist Bioscience.

• Heavy water recycling for producing deuterium compounds. Royal Society of Chemistry.

• Analyzing Raw Material for Oligonucleotide Synthesis. Agilent.

• On-demand synthesis of phosphoramidites. ResearchGate.

• Dimethyl N,N-Diisopropylphosphoramidite-d6, TRC 25 mg. Fisher Scientific.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Dimethyl N,N-Diisopropylphosphoramidite-d6

Introduction: Beyond the Product Sheet

Dimethyl N,N-Diisopropylphosphoramidite-d6 is a specialized, isotopically labeled reagent crucial for the synthesis of deuterated oligonucleotides. These molecules are invaluable tools in drug development and metabolic research, allowing scientists to trace the fate of therapeutics and understand their mechanisms with greater precision.[1][2] However, the very reactivity that makes this phosphoramidite a powerful synthetic building block also renders it sensitive and potentially hazardous.[3][4] Furthermore, its deuterated nature demands stringent handling to maintain isotopic purity, as exposure to atmospheric moisture can lead to H-D exchange, compromising experimental integrity.[5]

This guide moves beyond a simple checklist. It provides a comprehensive operational framework rooted in the chemical principles of the reagent. As researchers and drug development professionals, our primary goal is to ensure both the safety of our personnel and the validity of our results. This protocol is designed as a self-validating system, where understanding the why behind each step ensures its correct and safe execution.

Hazard Analysis: Understanding the Reactivity

While a specific Safety Data Sheet (SDS) for the d6 variant is not always available, the hazards can be reliably inferred from analogous phosphoramidite compounds. The core risks stem from the trivalent phosphorus center, which is susceptible to oxidation and hydrolysis, and the general characteristics of the chemical class.

The primary operational mandate is to mitigate these risks through a combination of engineering controls and appropriate Personal Protective Equipment (PPE).

Hazard Category	Description	Rationale for Concern
Air & Moisture Sensitivity	The P(III) center is readily oxidized by air and hydrolyzed by water. This reaction is often rapid.[4][6]	This degradation not only destroys the reagent but can also lead to the formation of irritating byproducts. For the d6 variant, hydrolysis with atmospheric H₂O will result in loss of isotopic labeling, invalidating its purpose.[5]
Skin & Eye Irritation	Contact can cause irritation to the skin and eyes. Similar phosphoramidites are classified as skin and eye irritants.[7][8]	Direct contact can lead to chemical burns or discomfort. The eyes are particularly vulnerable to splashes.
Inhalation Toxicity	May be harmful if inhaled and may cause respiratory irritation.[7][9]	While the compound is a liquid with low vapor pressure at storage temperatures, aerosols can be generated during handling. Inhalation of these aerosols can irritate the respiratory tract.
Combustibility	Some related phosphoramidites are classified as combustible liquids.	While not pyrophoric, the potential for ignition exists, especially if handled near heat sources.
Thermal Decomposition	Combustion or excessive heat can produce hazardous decomposition products.	These byproducts include toxic oxides of nitrogen (NOx) and phosphorus (POx), posing a significant inhalation hazard.[9]

The Core Principle: An Inert Environment

The foundational requirement for handling Dimethyl N,N-Diisopropylphosphoramidite-d6 is the rigorous exclusion of air and moisture.[10] This is non-negotiable for both safety and experimental success. All operations should be conducted under a dry, inert atmosphere, such as nitrogen or argon. This can be achieved using a glove box or by employing standard Schlenk line techniques with oven-dried glassware.[11][12] PPE is the final and essential barrier of protection within this controlled environment.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach. It is a dynamic process based on the specific task being performed. The following protocol outlines the essential equipment.

PPE Category	Item	Specifications & Standards	Rationale and Expert Insight
Eye/Face Protection	Safety Goggles	Must be tightly fitting and meet ANSI Z87.1 (US) or EN 166 (EU) standards.[7][13]	Standard safety glasses leave gaps around the eyes. Goggles provide a seal that is critical for protecting against splashes of this irritating liquid.
Face Shield	To be worn over safety goggles.	A face shield is mandatory when handling larger quantities (>50 mL) or during any operation with a heightened splash risk, such as quenching a reaction or cleaning up a spill.[7][13]
Skin Protection	Chemical-Impermeable Gloves	Nitrile gloves are standard. Always inspect for tears or pinholes before use.[7][13]	Nitrile provides good resistance to a range of chemicals. For prolonged operations, consider double-gloving. Contaminated gloves must be disposed of immediately using proper removal techniques to avoid skin contact.[9]
Laboratory Coat	Flame-resistant or 100% cotton. Must be fully buttoned with sleeves covering the wrists.[13][14]	The lab coat protects your skin and personal clothing from minor spills and contamination. Synthetic materials can melt and adhere to the skin in a fire, exacerbating injury.
Respiratory Protection	NIOSH-approved Respirator	N95 dust mask (for particulates) or an air-purifying respirator with an organic vapor cartridge.	This is a conditional requirement . Routine handling in a certified chemical fume hood or glove box does not require respiratory protection.[9][13] It becomes mandatory in situations where ventilation is compromised or during a significant spill where aerosolization is possible.

Operational and Disposal Plans: Step-by-Step Guidance

Reagent Handling and Transfer Workflow

This workflow assumes the use of standard Schlenk line techniques for transferring the reagent from a Sure/Seal™ bottle.

• Preparation: Don all essential PPE (goggles, nitrile gloves, lab coat). Ensure all glassware, syringes, and needles are meticulously dried in an oven (e.g., 125°C overnight) and cooled under an inert atmosphere.[11][12]

• Inert Gas Setup: Assemble your reaction vessel and flush thoroughly with dry nitrogen or argon. The system must be vented through a bubbler to maintain a slight positive pressure.[15]

• Syringe Preparation: Flush a clean, dry syringe and needle with the inert gas at least 10 times to remove residual air and moisture.[11]

• Reagent Withdrawal: Puncture the septum of the Dimethyl N,N-Diisopropylphosphoramidite-d6 bottle with the needle. Inject a volume of inert gas into the bottle to create a slight positive pressure, then carefully withdraw the desired volume of liquid.[10]

• Transfer: Transfer the reagent to your reaction vessel by inserting the needle through the vessel's septum.

• Cleanup: Immediately after transfer, rinse the syringe and needle by drawing up a dry, inert solvent (e.g., anhydrous acetonitrile) and expelling it into a designated waste container. Failure to do so can result in the needle and syringe becoming plugged from hydrolysis or oxidation of the reagent residue.[11]

Caption: Inert atmosphere workflow for handling Dimethyl N,N-Diisopropylphosphoramidite-d6.

Spill Management Protocol

• Evacuate and Alert: Alert all personnel in the immediate area. If the spill is large or ventilation is poor, evacuate the lab.

• Don Additional PPE: Before cleanup, don any necessary additional PPE, including a face shield and potentially a respirator.

• Containment: Cover the spill with an inert absorbent material like vermiculite or sand. Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully sweep the absorbed material into a designated, sealed container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[9]

Waste Disposal Decision Pathway

Proper disposal is critical for safety and environmental compliance. Never dispose of phosphoramidite waste down the drain or in the regular trash.[16][17]

• Contaminated Solids: All items that have come into direct contact with the reagent (gloves, absorbent pads, septa, empty bottles) must be collected in a clearly labeled, sealed container for solid hazardous waste.[17]

• Liquid Waste:

  • Small Quantities (e.g., syringe rinsate): The reactive phosphoramidite can be "quenched" by slowly adding it to a stirred, protic solvent like isopropanol in a fume hood. This hydrolyzes the reagent to a less reactive species.[7] This solution is then collected in a container for liquid hazardous waste.

  • Large Quantities: Unused or excess reagent should be collected directly into a designated, labeled container for hazardous chemical waste. Do not attempt to quench large volumes.

Caption: Decision workflow for the disposal of phosphoramidite-contaminated waste.

References

• Benchchem. (n.d.). Personal protective equipment for handling 2'-O-Propargyl A(Bz)-3'-phosphoramidite.
• Fisher Scientific. (n.d.). Air-Sensitive Chemistry: Practical and Safety Considerations.
• Benchchem. (n.d.). Technical Support Center: Navigating the Nuances of Deuterated Compounds.
• MIT. (n.d.). Handling air-sensitive reagents AL-134.
• Benchchem. (n.d.). Personal protective equipment for handling endo-BCN CE-Phosphoramidite.
• Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• Aldrich Chemistry. (n.d.). Transferring Air-Sensitive Reagents.
• Fauske & Associates. (2020). Hints for Handling Air-Sensitive Materials.
• Link Technologies Ltd. (n.d.). SAFETY DATA SHEET O6-Me-dG-CE Phosphoramidite.
• Chem-Impex. (n.d.). Dimethyl-N,N-diisopropylphosphoramidite.
• CymitQuimica. (n.d.). Dimethyl N,N-Diisopropylphosphoramidite.
• Clearsynth. (n.d.). Dimethyl N,N-Diisopropylphosphoramidite-d6.
• Simson Pharma Limited. (2025). Deuterated Compounds.
• Sigma-Aldrich. (n.d.). Dimethyl-N,N-diisopropylphosphoramidite Novabiochem.
• Fisher Scientific. (2009). SAFETY DATA SHEET Di-tert-butyl N,N-diisopropylphosphoramidite.
• Pharmaffiliates. (2025). The Role of Deuterated Compounds in Pharmaceutical R&D and Testing.
• University of California, Irvine. (2020). Using Personal Protective Equipment (PPE) in Labs.
• National Institutes of Health. (n.d.). The NIH Drain Discharge Guide.
• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide.
• Fisher Scientific. (2009). SAFETY DATA SHEET Dibenzyl N,N-diisopropylphosphoramidite.

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